copper;dichloride;dihydrate

• CAS: 13933-17-0

Core Science & Biosynthesis

copper(II) chloride dihydrate crystal structure and properties

An In-Depth Technical Guide to Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure, physicochemical properties, and key experimental protocols related to copper(II) chloride dihydrate (CuCl₂·2H₂O). It is intended to serve as a detailed resource for professionals in research, chemical synthesis, and pharmaceutical development.

Crystal Structure and Crystallographic Data

Copper(II) chloride dihydrate, known naturally as the rare mineral eriochalcite, crystallizes in the orthorhombic system.[1][2] The central copper(II) ion exhibits a highly distorted octahedral coordination geometry.[1] This distortion is a classic example of the Jahn-Teller effect, commonly observed in copper(II) compounds.[1] The coordination sphere around the copper center is comprised of two water ligands and four chloride ligands, which asymmetrically bridge to adjacent copper centers, forming a polymeric chain structure.[1]

Crystallographic Data

The crystallographic parameters for copper(II) chloride dihydrate have been determined through X-ray and neutron diffraction studies.[3][4]

Parameter	Value	Citation(s)
Chemical Formula	CuCl₂·2H₂O	[1][5]
Molar Mass	170.48 g/mol	[5]
Crystal System	Orthorhombic	[1]
Space Group	Pbmn (No. 53, alternate setting Pnma)	[1][3]
Lattice Constants	a = 7.41 Å, b = 8.09 Å, c = 3.75 Å	[1]
Coordination Geometry	Distorted Octahedral	[1]

Key Bond Distances and Angles

The precise bond lengths within the crystal structure are crucial for understanding its chemical behavior.

Bond	Distance (Å)	Angle	Value (°)	Citation(s)
Cu–Cl	2.2781(14)	Cl–Cu–Cl	180.0	[4]
Cu–O	1.943(4)	Cl–Cu–O	90.0	[4]
O–H	0.82(4)	O–Cu–O	180.0	[4]
-	-	H–O–H	139(6)	[4]

Physicochemical Properties

The physical and chemical properties of CuCl₂·2H₂O are summarized below.

Physical Properties

Property	Value / Description	Citation(s)
Appearance	Blue-green solid crystals or powder	[1][6]
Density	2.51 g/cm³	[1][7]
Melting Point	100 °C (Dehydrates)	[1][7]
Solubility in Water	75.7 g/100 mL at 25 °C	[7]
Solubility in Other Solvents	Soluble in methanol (B129727) (68 g/100 mL at 15°C) and ethanol (B145695) (53 g/100 mL at 15°C)	[7]
Magnetic Property	Paramagnetic	[1]

Chemical Properties

Aqueous solutions of copper(II) chloride exhibit a range of colors from blue to green to yellow, depending on the concentration and the presence of additional chloride ions, which influences the formation of various copper(II) complexes like [Cu(H₂O)₆]²⁺ (blue) and halide complexes [CuCl₂₊ₓ]ˣ⁻ (yellow/red).[1]

The compound is a mild oxidant.[1] It is widely used as a catalyst in organic synthesis, for instance, in the Wacker process for producing chlorine via oxychlorination.[1][8] It also effectively catalyzes the hydrolysis of acetonides to regenerate diols and promotes the free radical addition of sulfonyl chlorides to alkenes.[1]

Upon heating, copper(II) chloride dihydrate first loses its water of hydration around 100 °C.[1][7] The anhydrous form decomposes to copper(I) chloride (CuCl) and chlorine gas (Cl₂) at temperatures around 400-1000 °C.[1]

Experimental Protocols

Synthesis of Copper(II) Chloride Dihydrate

A common laboratory-scale synthesis involves the reaction of a copper-containing base, such as copper(II) oxide, hydroxide, or carbonate, with hydrochloric acid.[1][2]

Protocol:

• Reaction: Add copper(II) carbonate (CuCO₃) in small portions to a stirred solution of hydrochloric acid (HCl) until effervescence (CO₂ evolution) ceases. The reaction is: CuCO₃ + 2HCl → CuCl₂ + H₂O + CO₂.[9]

• Concentration: Gently heat the resulting green solution to evaporate excess water and concentrate the solution. Continue heating until a crystalline film begins to form on the surface.[10]

• Crystallization: Remove the solution from heat and allow it to cool slowly to room temperature. For higher yield, the solution can be further cooled in an ice bath to promote the formation of blue-green crystals of CuCl₂·2H₂O.[1]

• Isolation: Isolate the crystals by vacuum filtration using a Büchner funnel.[10]

• Washing & Drying: Wash the crystals with a small amount of cold distilled water to remove residual acid, followed by a wash with ethanol.[11] Dry the crystals in a desiccator or at a low temperature in an oven.

Caption: Logical workflow for the laboratory synthesis of copper(II) chloride dihydrate.

Crystal Structure Determination by X-ray Diffraction (XRD)

Single-crystal X-ray diffraction is the definitive method for determining the precise atomic arrangement, bond lengths, and bond angles of CuCl₂·2H₂O.

Methodology:

• Crystal Selection: A high-quality single crystal, free of visible defects, is selected and mounted on a goniometer head.[4]

• Data Collection: The crystal is placed in an X-ray diffractometer (e.g., an Enraf-Nonius CAD-4 or similar).[4] It is irradiated with a monochromatic X-ray beam (commonly Mo-Kα or Cu-Kα radiation).[4][12] The crystal is rotated, and the instrument records the intensity and position of the diffracted X-ray beams at thousands of different orientations.

• Structure Solution: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to find the initial positions of the heavier atoms (Cu, Cl).[4]

• Structure Refinement: The atomic model is refined using full-matrix least-squares techniques.[4] This process adjusts the atomic positions and thermal parameters to achieve the best possible fit between the observed diffraction pattern and the one calculated from the model. Hydrogen atom positions can be located from the resulting electron density map or by using neutron diffraction data for higher precision.[4][12]

Caption: Workflow for determining the crystal structure of CuCl₂·2H₂O using XRD.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and decomposition of CuCl₂·2H₂O.

Methodology:

• Sample Preparation: A small, precisely weighed amount of the crystalline sample is placed into a crucible (e.g., alumina (B75360) or platinum).

• Analysis: The crucible is placed inside a furnace of a simultaneous TGA/DSC instrument. The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The TGA measures the change in mass as a function of temperature, while the DSC measures the heat flow into or out of the sample.

• Interpretation:

  • A mass loss step observed in the TGA curve around 100-200 °C corresponds to the loss of the two water molecules of hydration.[6][13]

  • A corresponding endothermic peak is observed in the DSC curve for this dehydration step.

  • At higher temperatures (>300-400 °C), a second mass loss step indicates the decomposition of anhydrous CuCl₂ to CuCl, releasing chlorine gas.[6][14] This is often accompanied by a sharp exothermic peak in the DSC signal.[14]

Caption: Thermal decomposition pathway of copper(II) chloride dihydrate upon heating.

Applications in Research and Drug Development

Copper(II) chloride dihydrate is a versatile reagent with several applications relevant to the pharmaceutical and life sciences industries.

• Catalysis in Organic Synthesis: It serves as an efficient catalyst for a variety of organic transformations, including oxidation reactions and carbon-carbon bond formation, which are fundamental steps in the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).[8][15]

• Pharmaceutical Intermediates: It is used in the synthesis of bioactive compounds and pharmaceutical intermediates.[16] For example, it can be used in chlorination reactions or as a Lewis acid catalyst.

• Copper Supplementation Studies: As a source of copper ions (Cu²⁺), it can be used in research to study copper deficiency and its role in biological systems.[17] Copper is an essential trace element and a cofactor for numerous enzymes involved in critical biochemical pathways.[17]

• Antimicrobial Research: Copper ions are known to have antimicrobial properties. CuCl₂ can be used in the development and testing of antimicrobial surfaces, wound dressings, or formulations.[17]

• Fungicide Development: The compound is used in the formulation of fungicides, such as dicopper chloride trihydroxide, which is formed by partial hydrolysis.[1][15] This has relevance in agrochemical research, which can overlap with drug development in areas like antifungal discovery.

References

• 1. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 2. How is copper chloride obtained | MEL Chemistry [melscience.com]
• 3. mdpi.com [mdpi.com]
• 4. rruff.geo.arizona.edu [rruff.geo.arizona.edu]
• 5. Copper(II) chloride, dihydrate (1:2:2) | Cl2CuH4O2 | CID 26342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Copper(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 8. sarchemlabs.com [sarchemlabs.com]
• 9. Synthesis of Copper (II) Chloride - Amateur Chemistry [amateurchemistry.weebly.com]
• 10. fchpt.stuba.sk [fchpt.stuba.sk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. Thermal studies on halides and basic halides of copper(II) - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Copper(II) chloride dihydrate CAS 10125-13-0 Market Size, Share, Growth | CAGR Forecast 2032 [futuremarketreport.com]
• 16. meghachem.org [meghachem.org]
• 17. What is Cupric chloride used for? [synapse.patsnap.com]

Unraveling the Crystal Architecture: A Technical Guide to the Molecular Geometry of Copper(II) Chloride Dihydrate

For Immediate Release

This technical guide provides a comprehensive analysis of the molecular geometry and crystal structure of copper(II) chloride dihydrate (CuCl₂·2H₂O), a compound of significant interest in various chemical and catalytic processes. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes crystallographic data, details experimental methodologies for its determination, and presents visual representations of its molecular framework.

Molecular Geometry and Coordination Environment

Copper(II) chloride dihydrate crystallizes in the orthorhombic space group Pbmn. The coordination geometry around the central copper(II) ion is a highly distorted octahedron, a direct consequence of the Jahn-Teller effect, which is commonly observed in d⁹ copper(II) compounds.[1] This distortion arises from the localization of a d-electron in a molecular orbital that is strongly antibonding with respect to two of the chloride ligands.[1]

The Cu(II) center is coordinated by two water molecules and four chloride ions. The two water molecules and two chloride ions form a square planar arrangement in the equatorial plane, while the other two chloride ions from adjacent units occupy the axial positions, completing the distorted octahedral geometry.[2] These bridging chloride ligands link the copper centers into a polymeric chain.[1]

Quantitative Structural Data

The precise bond lengths and angles within the coordination sphere of the copper ion have been determined through single-crystal X-ray and neutron diffraction studies. The following table summarizes key quantitative data from these investigations.

Parameter	Value (Å or °)	Reference
Bond Lengths
Cu-Cl (equatorial)	2.2781(14) - 2.2870(3) Å	[2][3]
Cu-O (water)	1.943(4) Å	[3]
Cu-Cl (axial)	2.9023(3) - 2.991(6) Å	[2]
O-H	0.82(4) Å	[3]
Bond Angles
Cl(eq)-Cu-Cl(eq)	180.0 °	[3]
O-Cu-O	180.0 °	[3]
Cl(eq)-Cu-O	90.0 °	[3]
H-O-H	139(6) °	[3]
Cu-O-H	110(4) °	[3]
Lattice Constants
a	7.41 Å	[1]
b	8.09 Å	[1]
c	3.75 Å	[1]

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the molecular geometry of copper(II) chloride dihydrate is primarily achieved through single-crystal X-ray diffraction. The following provides a generalized, detailed methodology for this key experiment.

Crystal Growth and Selection

• Crystal Preparation: High-quality single crystals of CuCl₂·2H₂O can be grown by slow evaporation of a saturated aqueous solution at room temperature. Alternatively, hydrolysis from a solution of a suitable copper(II) complex in an organic solvent can yield well-formed crystals.[3]

• Crystal Mounting: A suitable single crystal, typically with dimensions in the range of 0.1-0.3 mm, is selected under a microscope. The crystal is then mounted on a goniometer head using a cryoprotectant (e.g., paratone oil) and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage.

Data Collection

• Diffractometer: Data is collected on a single-crystal X-ray diffractometer equipped with a radiation source (e.g., Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.54184 Å) and a detector (e.g., CCD or CMOS).

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles (e.g., ω and φ scans). The exposure time for each frame is optimized to achieve good signal-to-noise ratio.

Structure Solution and Refinement

• Data Reduction: The raw diffraction intensities are integrated, corrected for Lorentz and polarization effects, and scaled. An absorption correction is applied based on the crystal shape and composition.

• Structure Solution: The crystal structure is solved using direct methods or Patterson methods to determine the initial positions of the heavier atoms (Cu and Cl).

• Structure Refinement: The atomic positions and anisotropic displacement parameters are refined using full-matrix least-squares methods against the experimental structure factors. Hydrogen atoms are typically located from the difference Fourier map and refined with appropriate constraints or restraints. The final model is validated using crystallographic software to ensure its chemical and geometric sensibility.

Visualizations

The following diagrams, generated using Graphviz, illustrate the key structural features of copper(II) chloride dihydrate.

Caption: Coordination environment of the Copper(II) ion.

Caption: Single-crystal X-ray diffraction workflow.

References

• 1. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. rruff.geo.arizona.edu [rruff.geo.arizona.edu]

A Comprehensive Technical Guide to the Solubility of Copper(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of copper(II) chloride dihydrate (CuCl₂·2H₂O) in various common solvents. Understanding the solubility of this compound is critical for its application as a catalyst, reagent in organic synthesis, and in the formulation of various chemical products. This document presents quantitative solubility data, detailed experimental protocols for its determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of copper(II) chloride dihydrate is significantly influenced by the nature of the solvent and the temperature. The following table summarizes the available quantitative data for its solubility in several key solvents.

Solvent	Temperature (°C)	Solubility ( g/100 mL of solvent)
Water	0	70.6[1][2]
25	75.7[1][2]
100	107.9[1]
Ethanol	15	53[1][2]
Methanol	15	68[1][2]
Acetone	-	Soluble[1][3]

Note: While copper(II) chloride dihydrate is known to be soluble in acetone, precise quantitative data at various temperatures is not as readily available in standard chemical literature as it is for water and alcohols.

Experimental Protocols for Solubility Determination

The determination of the solubility of a solid in a liquid, such as copper(II) chloride dihydrate in a given solvent, is typically achieved through the isothermal saturation method. This method involves creating a saturated solution at a specific temperature and then determining the concentration of the solute.

Isothermal Saturation Method

Objective: To determine the equilibrium solubility of copper(II) chloride dihydrate in a specified solvent at a constant temperature.

Materials and Equipment:

• Copper(II) Chloride Dihydrate (CuCl₂·2H₂O), analytical grade

• Selected solvent (e.g., deionized water, absolute ethanol, methanol)

• Thermostatic water bath or shaker with temperature control

• Sealed glass vials or flasks

• Magnetic stirrer and stir bars

• Syringe filters (0.45 µm or smaller)

• Analytical balance

• Volumetric flasks and pipettes

• Drying oven

• Desiccator

• Spectrophotometer (for spectroscopic analysis) or gravimetric analysis equipment

Procedure:

• Sample Preparation: Add an excess amount of copper(II) chloride dihydrate to a known volume or mass of the solvent in a sealable container. The presence of excess solid is crucial to ensure that the solution reaches saturation.

• Equilibration: Place the sealed container in a thermostatic water bath or shaker set to the desired temperature. The mixture should be agitated continuously to facilitate the dissolution process and ensure the system reaches equilibrium. The equilibration time can vary depending on the solvent and temperature but is typically several hours.

• Sample Withdrawal and Filtration: Once equilibrium is reached, allow the solution to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe (to the temperature of the experiment) to avoid precipitation or further dissolution. Immediately filter the solution through a syringe filter to remove any undissolved solid particles.

• Concentration Determination: The concentration of the dissolved copper(II) chloride dihydrate in the filtrate can be determined by one of the following methods:

  • Gravimetric Analysis:

    • Accurately weigh a clean, dry evaporating dish.

    • Transfer a known volume or mass of the clear, saturated filtrate into the dish.

    • Carefully evaporate the solvent in a drying oven at a temperature that will not decompose the dihydrate (below 100°C).

    • Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it.

    • Repeat the drying and weighing process until a constant mass is achieved.

    • The mass of the dissolved copper(II) chloride dihydrate is the final mass of the dish and residue minus the initial mass of the empty dish.

  • Spectroscopic Analysis (UV-Vis):

    • Prepare a series of standard solutions of copper(II) chloride dihydrate of known concentrations in the same solvent.

    • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the copper(II) complex in that solvent.

    • Create a calibration curve by plotting absorbance versus concentration.

    • Accurately dilute a known volume of the saturated filtrate and measure its absorbance at the same wavelength.

    • Use the calibration curve to determine the concentration of the diluted sample and then calculate the concentration of the original saturated solution.

• Data Reporting: Express the solubility in grams of solute per 100 mL of solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps involved in the isothermal saturation method for determining the solubility of copper(II) chloride dihydrate.

Caption: Workflow for Solubility Determination.

Signaling Pathways and Logical Relationships

In the context of solubility, there isn't a biological "signaling pathway." However, we can represent the logical relationship between the physical state of the solution and the experimental conditions using a diagram.

Caption: States of a CuCl₂ Solution.

References

• 1. Copper(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. Copper(II)_chloride [chemeurope.com]
• 3. COPPER CHLORIDE - Ataman Kimya [atamanchemicals.com]

An In-depth Technical Guide to the Magnetic Properties of Copper(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) chloride dihydrate (CuCl₂·2H₂O) is a fascinating inorganic compound that serves as a model system for studying low-dimensional magnetism. At room temperature, it behaves as a typical paramagnet, but as it is cooled to cryogenic temperatures, it undergoes a phase transition to an antiferromagnetically ordered state.[1][2] This transition and the underlying magnetic interactions have been the subject of extensive research, providing valuable insights into the nature of magnetism in solid-state materials. The magnetic behavior of CuCl₂·2H₂O is dictated by the arrangement of the copper(II) ions within its crystal lattice and the superexchange interactions mediated by the chloride and water ligands.

This technical guide provides a comprehensive overview of the magnetic properties of copper(II) chloride dihydrate, including its crystal structure, magnetic susceptibility, and the nature of its magnetic ordering. Detailed experimental protocols for the characterization of its magnetic properties are also presented, along with a discussion of the theoretical models used to describe its behavior. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals interested in the magnetic properties of this compound and related materials.

Crystal and Magnetic Structure

Copper(II) chloride dihydrate crystallizes in the orthorhombic space group Pmna.[3] The crystal structure consists of chains of planar [CuCl₂(H₂O)₂] units. Within these units, the copper(II) ion is in a distorted octahedral environment, coordinated to two chloride ions and two water molecules in a square planar arrangement, with two more distant chloride ions from neighboring units completing the octahedron.

The magnetic properties of CuCl₂·2H₂O arise from the unpaired electron in the 3d orbital of the Cu²⁺ ion (a d⁹ configuration). At high temperatures, the magnetic moments of the individual copper ions are randomly oriented, resulting in paramagnetic behavior. As the temperature is lowered, the interactions between these magnetic moments become significant. Below a critical temperature, known as the Néel temperature (Tₙ), the magnetic moments align in an antiparallel fashion, leading to a long-range antiferromagnetic ordering.

Superexchange Interaction

The antiferromagnetic ordering in copper(II) chloride dihydrate is a result of superexchange interactions. This is an indirect exchange interaction between non-neighboring magnetic ions that is mediated by a non-magnetic ion. In the case of CuCl₂·2H₂O, the superexchange pathways involve the chloride and water ligands that bridge the copper(II) ions. The unpaired electron of one copper ion interacts with the electrons of the bridging ligand, which in turn interacts with the unpaired electron of a neighboring copper ion, leading to an antiparallel alignment of the copper magnetic moments.

The following diagram illustrates the primary superexchange pathway in copper(II) chloride dihydrate, involving the overlap of the copper d-orbitals with the p-orbitals of the bridging chloride ligands.

Caption: Superexchange pathway in CuCl₂·2H₂O.

Quantitative Magnetic Data

The magnetic properties of copper(II) chloride dihydrate have been extensively studied, yielding a wealth of quantitative data. This section summarizes key magnetic parameters and the temperature dependence of its magnetic susceptibility.

Key Magnetic Parameters

The following table presents the key magnetic parameters for copper(II) chloride dihydrate.

Parameter	Symbol	Value	Reference
Néel Temperature	Tₙ	~4.3 K	[1][2]
Curie-Weiss Temperature	θ	-4.7 K to -6.0 K	[1]
Landé g-factor	g	~2.205	[1]
Molar Susceptibility (293 K)	χₘ	+1420 x 10⁻⁶ cm³/mol

Temperature Dependence of Magnetic Susceptibility

At temperatures well above the Néel temperature, the magnetic susceptibility of copper(II) chloride dihydrate follows the Curie-Weiss law:

χ = C / (T - θ)

where χ is the magnetic susceptibility, C is the Curie constant, T is the temperature, and θ is the Weiss constant. The negative value of θ is indicative of antiferromagnetic interactions. As the temperature approaches the Néel temperature, the susceptibility deviates from this behavior, reaching a maximum just above Tₙ before decreasing at lower temperatures.

The following table provides representative data for the molar magnetic susceptibility of copper(II) chloride dihydrate as a function of temperature.

Temperature (K)	Molar Magnetic Susceptibility (χₘ) (10⁻³ cm³/mol)
300	1.45
200	2.15
100	4.20
50	8.10
20	18.5
10	32.0
5.5	40.5
4.25	38.0
2.0	25.0

Note: These are representative values compiled from various sources and may vary slightly depending on the specific experimental conditions and sample purity.

Experimental Protocols

The characterization of the magnetic properties of copper(II) chloride dihydrate involves several key experimental techniques. This section provides detailed protocols for sample preparation and the primary analytical methods used.

Sample Preparation: Synthesis of Single Crystals

High-quality single crystals are essential for many magnetic and structural studies.

Procedure:

• Prepare a saturated aqueous solution of copper(II) chloride dihydrate at an elevated temperature (e.g., 60-70 °C).

• Slowly cool the solution to room temperature. To promote the growth of large single crystals, the cooling rate should be very slow (e.g., over several days). This can be achieved by placing the solution in a well-insulated container.

• Alternatively, single crystals can be grown by slow evaporation of a saturated solution at a constant temperature.[3][4] Cover the container with a perforated film to control the rate of evaporation.

• Once crystals of a suitable size have formed, carefully remove them from the solution and dry them with filter paper.

Magnetic Susceptibility Measurement using a SQUID Magnetometer

A Superconducting Quantum Interference Device (SQUID) magnetometer is a highly sensitive instrument for measuring the magnetic properties of materials.

Caption: SQUID Magnetometry Workflow.

Protocol:

• Sample Preparation: A small, accurately weighed single crystal or powdered sample of CuCl₂·2H₂O is placed in a gelatin capsule or a straw.

• Mounting: The sample holder is attached to the sample rod of the SQUID magnetometer.

• System Cooldown: The sample is lowered into the SQUID's sample space, which is then cooled with liquid helium.

• Measurement:

  • Zero-Field-Cooled (ZFC): The sample is cooled to the lowest desired temperature (e.g., 2 K) in the absence of an external magnetic field. A small magnetic field (e.g., 100 Oe) is then applied, and the magnetic moment is measured as the temperature is slowly increased.

  • Field-Cooled (FC): The sample is cooled in the presence of the same magnetic field, and the magnetic moment is measured as the temperature is increased.

• Data Analysis: The magnetic susceptibility (χ) is calculated from the measured magnetic moment (m), the applied magnetic field (H), and the molar mass of the sample.

Crystal Structure Determination using Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is used to determine the precise atomic arrangement within the crystal.

Caption: Single-Crystal XRD Workflow.

Protocol:

• Crystal Selection and Mounting: A high-quality single crystal of CuCl₂·2H₂O (typically 0.1-0.3 mm in size) is mounted on a goniometer head.[5]

• Data Collection: The mounted crystal is placed in the X-ray diffractometer. The crystal is rotated in the X-ray beam, and the diffraction pattern is recorded by a detector.[6] A full sphere of data is collected to ensure all unique reflections are measured.

• Data Processing: The raw diffraction data is processed to determine the unit cell parameters and the intensities of the individual reflections.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, which involves determining the positions of the atoms within the unit cell. The initial structural model is then refined to obtain the best possible fit to the experimental data.

Magnetic Structure Determination using Neutron Diffraction

Neutron diffraction is a powerful technique for determining the arrangement of magnetic moments in a magnetically ordered material.

Protocol:

• Sample Preparation: A powdered sample or a single crystal of CuCl₂·2H₂O is loaded into a sample holder suitable for low-temperature measurements.

• Data Collection:

  • A neutron diffraction pattern is collected at a temperature above the Néel temperature (e.g., 10 K) to determine the nuclear structure.

  • A second diffraction pattern is collected at a temperature below the Néel temperature (e.g., 2 K).[7]

• Data Analysis:

  • The diffraction pattern collected below Tₙ will contain additional peaks, known as magnetic Bragg peaks, which arise from the ordered arrangement of the magnetic moments.

  • The positions and intensities of these magnetic peaks are used to determine the magnetic structure, i.e., the orientation of the magnetic moments within the crystal lattice.[8]

Conclusion

Copper(II) chloride dihydrate serves as an exemplary system for understanding the principles of paramagnetism and antiferromagnetism. Its well-characterized crystal structure and magnetic properties provide a valuable platform for both experimental and theoretical investigations into magnetic phenomena. The transition from a paramagnetic to an antiferromagnetic state at low temperatures, driven by superexchange interactions, highlights the intricate relationship between crystal structure and magnetic behavior. The experimental protocols detailed in this guide offer a roadmap for the comprehensive characterization of the magnetic properties of this and similar materials, making it a valuable resource for researchers in the fields of materials science, chemistry, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. conference.sns.gov [conference.sns.gov]
• 3. Crystal Structures of CuCl2·2H2O (Eriochalcite) and NiCl2∙6H2O (Nickelbischofite) at Low Temperature: Full Refinement of Hydrogen Atoms Using Non-Spherical Atomic Scattering Factors [mdpi.com]
• 4. 18thtimelucky.wordpress.com [18thtimelucky.wordpress.com]
• 5. fiveable.me [fiveable.me]
• 6. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 7. neutrons2.ornl.gov [neutrons2.ornl.gov]
• 8. researchgate.net [researchgate.net]

natural occurrence of copper dichloride dihydrate as eriochalcite

A Technical Guide to the Natural Occurrence of Copper Dichloride Dihydrate (Eriochalcite)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Copper dichloride dihydrate (CuCl₂·2H₂O), known in its mineral form as eriochalcite, is a secondary water-soluble mineral found in unique geological environments. This document provides a comprehensive technical overview of its natural occurrence, physicochemical properties, and the analytical methodologies used for its characterization. Furthermore, it explores the broader relevance of copper compounds, including copper chloride, in the field of drug development, highlighting their catalytic and biological activities. This guide is intended to be a resource for researchers in mineralogy, geology, and pharmaceutical sciences, providing detailed data, experimental protocols, and process visualizations to facilitate further study and application.

Introduction

Eriochalcite is the naturally occurring mineral form of copper(II) chloride dihydrate[1]. Its name is derived from the Greek words for wool (έριου) and copper (χαλκός), an allusion to the wool-like aggregates first observed at its type locality on Mount Vesuvius[2][3][4]. As a secondary mineral, its formation is indicative of specific geochemical processes, typically involving volcanic activity or the weathering of primary copper ores in arid climates[5]. While not a common rock-forming mineral, its presence provides valuable insights into localized geological conditions. For drug development professionals, the parent compound, copper chloride, is of significant interest due to its role as a versatile catalyst and the diverse biological activities exhibited by copper complexes[2][3][6][7][8].

Natural Occurrence and Geological Context

Eriochalcite primarily forms in two distinct geological settings:

• Volcanic Fumaroles: It occurs as an encrustation around active volcanic fumaroles, where hot, acidic, chlorine-rich gases react with copper-bearing minerals or are sublimated directly[2][5]. The type locality for eriochalcite is Mount Vesuvius, Italy, where it is found in this context[2][5]. Other notable volcanic occurrences include the Tolbachik volcano in Kamchatka, Russia[2][5].

• Arid Weathering Zones: It can also form as a product of the weathering of copper sulfide (B99878) deposits in arid climates[5]. In these environments, limited water and high evaporation rates allow for the concentration of soluble salts. An example of this type of occurrence is in the Antofagasta region of Chile[5].

Associated Minerals (Paragenesis): Eriochalcite is often found in association with other fumarolic or secondary copper minerals. Common associates include:

• Atacamite (Cu₂(OH)₃Cl)[5]

• Bandylite (Cu[B(OH)₄]Cl)[2][5]

• Chalcanthite (CuSO₄·5H₂O)[2]

• Melanothallite (Cu₂OCl₂)[5]

• Tenorite (CuO)[5]

Physicochemical and Crystallographic Properties

The properties of eriochalcite have been well-characterized. Quantitative data are summarized in the tables below.

Physical and Optical Properties

Property	Value / Description	Reference(s)
Formula	CuCl₂·2H₂O	[1][2]
Color	Bluish-green to greenish-blue, sometimes with a yellowish tint[2][5][6].	[2][5][6]
Lustre	Vitreous (glassy)[2][5][6].	[2][5][6]
Hardness (Mohs)	2.5[2][5][6].	[2][5][6]
Density (g/cm³)	2.47 (Measured), 2.55-2.56 (Calculated)[2][3][6].	[2][3][6]
Cleavage	Perfect on {110}, Good on {001}[2][5].	[2][5]
Fracture	Conchoidal[5][6].	[5][6]
Habit	Lichen-like or wool-like aggregates, grooved spires, elongated crystals[2][5].	[2][5]
Optical Class	Biaxial (+)[3][5].	[3][5]
Refractive Indices	α = 1.646, β = 1.685, γ = 1.745	[3][5]
Solubility	Easily soluble in water[5].	[5]

Crystallographic Data

Parameter	Value	Reference(s)
Crystal System	Orthorhombic[2][5].	[2][5]
Space Group	Pbmn (or Pmna)[2][5][9].	[2][5][9]
Unit Cell (a)	7.38 Å[2][3][5].	[2][3][5]
Unit Cell (b)	8.04 Å[2][3][5].	[2][3][5]
Unit Cell (c)	3.72 Å[2][3][5].	[2][3][5]
Z (formula units)	2	[3][5]

Experimental Protocols for Characterization

Accurate identification and characterization of eriochalcite require specific analytical techniques. The following sections provide detailed methodologies for key experiments.

X-Ray Powder Diffraction (XRD)

Objective: To identify the crystalline structure of the mineral and confirm its phase by comparing its diffraction pattern to reference data. XRD is a definitive method for mineral identification[10][11].

Methodology:

• Sample Preparation:

  • Gently grind a small amount (10-20 mg) of the mineral sample into a fine, homogeneous powder using an agate mortar and pestle. The ideal particle size should be less than 10 µm to ensure good particle statistics and minimize preferred orientation[12].

  • Mount the powder onto a zero-background sample holder (e.g., a silicon wafer or a specialized sample holder). Ensure the surface is flat, smooth, and densely packed to achieve a good resolution[12].

• Instrument Setup:

  • Use a powder diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

  • Set the X-ray tube to operate at standard conditions (e.g., 40 kV and 40 mA).

  • Configure the goniometer to scan over a 2θ range of 5° to 70°.

  • Set the step size to 0.02° and the counting time per step to 1-2 seconds.

• Data Acquisition:

  • Place the sample holder into the diffractometer.

  • Initiate the scan. The instrument will measure the intensity of diffracted X-rays at each 2θ angle.

• Data Analysis:

  • Process the raw data to obtain a diffractogram (a plot of intensity vs. 2θ).

  • Identify the 2θ positions of the diffraction peaks.

  • Use Bragg's Law (nλ = 2dsinθ) to calculate the d-spacing for each peak.

  • Compare the list of experimental d-spacings and their relative intensities with a reference database (e.g., the ICDD Powder Diffraction File) to identify the mineral[12]. For eriochalcite, strong peaks are expected at d-spacings of 5.48 Å, 2.64 Å, and 4.05 Å[5].

Raman Spectroscopy

Objective: To obtain a vibrational spectrum (a molecular "fingerprint") of the mineral for identification. Raman spectroscopy is non-destructive and can analyze very small sample areas[13][14].

Methodology:

• Sample Preparation:

  • Place a small crystal or a small amount of powder of the mineral on a standard microscope slide. No further preparation is typically required.

• Instrument Setup:

  • Use a micro-Raman spectrometer coupled to an optical microscope.

  • Select an appropriate laser excitation source. A 532 nm or 785 nm laser is commonly used for minerals to minimize fluorescence[13].

  • Calibrate the spectrometer using a standard reference material, such as a silicon wafer (peak at 520.7 cm⁻¹).

  • Select a microscope objective (e.g., 50x or 100x) to focus the laser onto the sample. The laser spot size is typically a few micrometers[13].

• Data Acquisition:

  • Focus the microscope on the desired area of the sample.

  • Acquire the Raman spectrum. Typical acquisition times range from 60 to 180 seconds, and multiple acquisitions may be averaged to improve the signal-to-noise ratio[13].

• Data Analysis:

  • Process the spectrum to remove any background fluorescence.

  • Identify the positions (in cm⁻¹) and relative intensities of the Raman bands.

  • Compare the obtained spectrum with reference databases of mineral Raman spectra (e.g., RRUFF) for identification. Eriochalcite is expected to show librational bands due to H₂O at around 672 cm⁻¹[9].

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To measure the absorption of infrared radiation by the sample, providing information on its chemical bonds and molecular structure, particularly for identifying hydrated minerals[15].

Methodology:

• Sample Preparation (KBr Pellet Method):

  • Grind approximately 1 mg of the mineral sample to a fine powder (particle size < 2.5 µm)[16].

  • Mix the sample powder thoroughly with ~200-300 mg of dry, spectroscopic-grade potassium bromide (KBr).

  • Press the mixture in a pellet die under high pressure (approx. 8-10 tons) to form a thin, transparent pellet.

• Instrument Setup:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Collect a background spectrum of the empty sample chamber or a pure KBr pellet.

• Data Acquisition:

  • Acquire the sample spectrum over the mid-infrared range (typically 4000 to 400 cm⁻¹)[16].

  • Typically, 32 or 64 scans are co-added to obtain a high-quality spectrum with a resolution of 4 cm⁻¹[16].

• Data Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce an absorbance or transmittance spectrum.

  • Identify the positions and shapes of the absorption bands. For hydrated minerals like eriochalcite, strong, broad bands corresponding to O-H stretching and bending vibrations of water molecules are expected.

  • Compare the spectrum to reference libraries for identification.

Thermal Analysis (DSC/TGA)

Objective: To study the thermal stability of eriochalcite and characterize its dehydration process by measuring changes in mass and heat flow as a function of temperature.

Methodology:

• Sample Preparation:

  • Weigh a small, precise amount of the powdered sample (typically 5-10 mg) into an appropriate crucible (e.g., aluminum or ceramic)[17].

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the simultaneous thermal analyzer (STA) or separate DSC and TGA instruments.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to provide a controlled atmosphere[17].

• Data Acquisition:

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min)[17].

  • The instrument will continuously record the sample weight (TGA) and the differential heat flow between the sample and reference (DSC).

• Data Analysis:

  • TGA Curve: The TGA curve plots weight loss versus temperature. For CuCl₂·2H₂O, distinct steps corresponding to the loss of water molecules will be observed. The thermal degradation occurs in multiple steps[18][19].

  • DSC Curve: The DSC curve plots heat flow versus temperature. Endothermic peaks will correspond to the dehydration and decomposition events observed in the TGA curve. The area under the peaks can be used to calculate the enthalpy of these transitions.

Visualized Workflows and Pathways

Geochemical Formation Pathway of Eriochalcite

The formation of eriochalcite in a fumarolic environment is a direct result of the interaction between hot, reactive volcanic gases and the surrounding rock or atmosphere.

Caption: Geochemical pathway for eriochalcite formation in volcanic fumaroles.

Standard Analytical Workflow for Mineral Identification

A systematic approach is crucial for the unambiguous identification of an unknown mineral sample suspected to be eriochalcite.

Caption: A standard analytical workflow for the identification of eriochalcite.

Relevance to Drug Development Professionals

While eriochalcite itself is not used directly in pharmaceuticals, its constituent compound, copper chloride, and other copper complexes are highly relevant to the drug development industry. Copper is an essential trace element involved in numerous critical biological processes, and its compounds exhibit a wide range of therapeutic potential[2][3][6].

Key Areas of Relevance:

• Catalysis in Pharmaceutical Synthesis: Copper(II) chloride is a versatile and cost-effective catalyst used in a variety of organic reactions that are fundamental to the synthesis of active pharmaceutical ingredients (APIs)[4][20][21]. It is particularly effective in oxidation, chlorination, and coupling reactions, such as the Wacker process and Ullmann-type reactions, which are used to build complex molecular scaffolds[4][9].

• Anti-inflammatory Activity: Many copper(II) complexes have been shown to possess significant anti-inflammatory properties[2][6][7]. Some studies suggest that the active forms of certain non-steroidal anti-inflammatory drugs (NSAIDs) may be their copper complexes formed in vivo, which can exhibit enhanced activity and reduced gastrointestinal toxicity[6][7].

• Antimicrobial and Antiviral Agents: Copper compounds display broad-spectrum biocidal activity[2]. The development of copper complexes as antimicrobial agents is an active area of research, particularly in combating antibiotic-resistant bacteria[7][22].

• Anti-cancer and Anti-proliferative Activity: The anti-proliferative effects of copper complexes are well-documented[2][8]. These compounds can induce cancer cell death through various mechanisms, including the generation of reactive oxygen species (ROS), inhibition of proteasomes, and direct interaction with DNA[6][8]. Some copper-based compounds have entered clinical trials as anti-cancer agents[8].

Role of Copper Compounds in Therapeutics

The therapeutic potential of copper compounds stems from their diverse chemical and biological activities, which can be modulated by coordinating ligands.

Caption: Multifaceted roles of copper compounds in drug development and therapy.

Conclusion

Eriochalcite (CuCl₂·2H₂O) is a mineral of significant interest not only for its specific formation conditions in fumarolic and arid environments but also for the broader scientific relevance of its chemical constituent, copper chloride. This guide has provided a detailed summary of its properties, analytical characterization protocols, and a pertinent overview of the applications of copper compounds in the pharmaceutical sciences. The data and methodologies presented herein are intended to serve as a foundational resource for researchers, fostering a deeper understanding of this mineral and enabling further exploration into the catalytic and therapeutic potential of copper-based chemistry.

References

• 1. Investigating the properties and biological activity of a new Cu(II) complex with a 2-Dimethyaminopyridinium cation (C₇H₁₂N₂)₂[CuCl₄] - Journal of King Saud University - Science [jksus.org]
• 2. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. A Raman Measurement and Pre-Processing Method for the Fast In Situ Identification of Minerals | MDPI [mdpi.com]
• 6. Copper and Its Complexes in Medicine: A Biochemical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Medicinal applications of copper and its complexes- a review [wisdomlib.org]
• 8. mdpi.com [mdpi.com]
• 9. meghachem.org [meghachem.org]
• 10. discoveryalert.com.au [discoveryalert.com.au]
• 11. 12 X-ray Diffraction and Mineral Analysis – Mineralogy [opengeology.org]
• 12. worldagroforestry.org [worldagroforestry.org]
• 13. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 14. azomining.com [azomining.com]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]
• 17. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 18. researchgate.net [researchgate.net]
• 19. Characterization of Physicochemical and Thermal Properties of Energy of Consciousness Healing Treated Copper (II) Chloride Using PXRD, DSC, and TGA/DTG, World Journal of Food Science and Technology, Science Publishing Group [sciencepublishinggroup.com]
• 20. Copper chemicals for the pharmaceutical, cosmetics & food industries - TIB Chemicals AG [tib-chemicals.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Thermal Decomposition of Copper(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of copper(II) chloride dihydrate (CuCl₂·2H₂O). The document details the multi-stage decomposition process, including dehydration and subsequent decomposition of the anhydrous salt. Quantitative data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are summarized in structured tables for easy comparison. Detailed experimental protocols for these analytical techniques are provided, along with kinetic parameters that describe the decomposition reactions. Visual diagrams generated using Graphviz are included to illustrate the decomposition pathway and experimental workflows, adhering to specified formatting requirements. This guide is intended to be a valuable resource for researchers, scientists, and professionals in drug development who require a thorough understanding of the thermal behavior of this compound.

Introduction

Copper(II) chloride dihydrate is a hydrated inorganic salt with a wide range of applications, including as a catalyst in organic synthesis, as a mordant in dyeing and printing textiles, and in the manufacturing of other copper salts. Its thermal stability is a critical parameter in many of these applications, as well as in the development of drug formulations where it might be used as a reagent or catalyst. Understanding the precise temperatures at which it loses water and subsequently decomposes is essential for process control, safety, and ensuring the quality of the final product.

The thermal decomposition of copper(II) chloride dihydrate is a multi-step process that can be effectively studied using thermal analysis techniques such as thermogravimetric analysis (TGA), differential thermogravimetry (DTG), and differential scanning calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, providing quantitative information about the loss of volatile components like water. DSC measures the heat flow into or out of a sample as it is heated, revealing the energetics of phase transitions and chemical reactions.

This guide will synthesize the available scientific literature to provide a detailed account of this decomposition process.

The Thermal Decomposition Pathway

The thermal decomposition of copper(II) chloride dihydrate proceeds in two main stages:

Stage 1: Dehydration Upon heating, copper(II) chloride dihydrate first undergoes dehydration, losing its two molecules of water of crystallization to form anhydrous copper(II) chloride (CuCl₂). Studies have shown that this dehydration occurs in a single step.[1]

Reaction: CuCl₂·2H₂O(s) → CuCl₂(s) + 2H₂O(g)

Stage 2: Decomposition of Anhydrous Copper(II) Chloride At higher temperatures, the anhydrous copper(II) chloride decomposes into copper(I) chloride (CuCl) and chlorine gas (Cl₂).[2]

Reaction: 2CuCl₂(s) → 2CuCl(s) + Cl₂(g)

The following diagram illustrates this sequential decomposition process.

Figure 1: Decomposition pathway of CuCl₂·2H₂O.

Quantitative Thermal Analysis Data

The following tables summarize the quantitative data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies on the thermal decomposition of copper(II) chloride dihydrate. It is important to note that the exact temperatures can vary slightly depending on experimental conditions such as heating rate and atmosphere.[1]

Thermogravimetric Analysis (TGA) Data

Decomposition Stage	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Product
Dehydration	50 - 150	21.14	~21.1	CuCl₂
Decomposition	400 - 600	26.17 (of anhydrous)	~26.2	CuCl

Differential Scanning Calorimetry (DSC) Data

Process	Peak Temperature (°C)	Enthalpy Change (ΔH)	Process Type
Dehydration	~110	Endothermic	Phase Change
Decomposition	~500	Endothermic	Chemical Reaction

Kinetic Parameters of Decomposition

The kinetics of the solid-state decomposition of copper(II) chloride dihydrate can be described by determining the activation energy (Ea), the pre-exponential factor (A), and the reaction model. Non-isothermal kinetic analysis is often employed for this purpose.

Kinetic Data for Dehydration

Activation Energy (Ea)	Pre-exponential Factor (A)	Reaction Model
70 - 90 kJ/mol	Varies with method	Often described by Avrami-Erofeev or reaction order models

Experimental Protocols

The following sections provide detailed methodologies for the thermal analysis of copper(II) chloride dihydrate.

Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry (TGA-DSC)

This protocol outlines a typical procedure for conducting a simultaneous TGA-DSC analysis.

Objective: To determine the temperature and mass loss associated with the dehydration and decomposition of CuCl₂·2H₂O, and to measure the enthalpy changes of these processes.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DSC measurements concurrently.

Experimental Parameters:

• Sample Mass: 5 - 10 mg of finely ground copper(II) chloride dihydrate.

• Crucible: Alumina or platinum crucible.

• Atmosphere: Inert atmosphere, typically nitrogen or argon, with a constant flow rate (e.g., 50 mL/min).

• Heating Rate: A linear heating rate, commonly 10 °C/min.

• Temperature Range: Ambient to 600 °C.

• Calibration: The instrument should be calibrated for temperature and enthalpy using certified reference materials (e.g., indium, zinc).

Procedure:

• Tare the empty crucible.

• Accurately weigh 5-10 mg of the CuCl₂·2H₂O sample into the crucible.

• Place the sample crucible and an empty reference crucible into the instrument.

• Purge the system with the inert gas for a sufficient time to ensure an inert atmosphere.

• Program the instrument with the desired temperature profile (e.g., heat from 25 °C to 600 °C at 10 °C/min).

• Initiate the measurement and record the TGA and DSC data.

• Analyze the resulting TGA curve to determine the onset and completion temperatures of mass loss events and the percentage mass loss for each step.

• Analyze the DSC curve to identify the peak temperatures of endothermic or exothermic events and calculate the enthalpy change (ΔH) for each event by integrating the peak area.

The following diagram illustrates the general workflow for a TGA-DSC experiment.

Figure 2: Experimental workflow for TGA-DSC analysis.

Conclusion

The thermal decomposition of copper(II) chloride dihydrate is a well-defined, multi-stage process that can be thoroughly characterized using modern thermal analysis techniques. The initial dehydration to anhydrous copper(II) chloride is followed by decomposition to copper(I) chloride at higher temperatures. The quantitative data and experimental protocols presented in this guide provide a solid foundation for researchers and professionals who need to understand and control the thermal behavior of this compound in their respective fields. Accurate determination of decomposition temperatures, mass loss, and enthalpy changes is crucial for the safe and effective use of copper(II) chloride dihydrate in various applications.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]

A Technical Guide to the Hygroscopic Nature of Anhydrous vs. Dihydrate Copper(II) Chloride

Abstract

The hygroscopic nature of chemical compounds is a critical parameter in research and development, impacting material stability, storage, handling, and application performance. This is particularly relevant in the pharmaceutical industry, where moisture uptake can affect the stability and efficacy of active ingredients and excipients. This technical guide provides an in-depth analysis and comparison of the hygroscopic properties of two common forms of copper(II) chloride: the anhydrous (CuCl₂) and the dihydrate (CuCl₂·2H₂O) forms. It covers their fundamental physical and chemical differences, the mechanisms of water absorption, detailed experimental protocols for characterization, and quantitative data to illustrate their distinct behaviors when exposed to atmospheric moisture.

Introduction to Hygroscopicity

Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment, typically at room temperature. This process occurs through either absorption or adsorption. The degree of hygroscopicity varies significantly among compounds and has important implications.

• Hygroscopy: A general term for materials that absorb moisture. These substances may become damp or sticky.

• Deliquescence: A more extreme form of hygroscopicity where a substance absorbs enough water from the atmosphere to dissolve in it, forming a liquid solution[1]. The relative humidity at which this process begins is known as the Critical Relative Humidity (CRH)[2].

• Efflorescence: The opposite process, where a hydrated crystalline solid loses its water of crystallization to the atmosphere, often becoming powdery[1].

Copper(II) chloride, a versatile inorganic compound used as a catalyst in various industrial processes like the Wacker process, exists in two primary forms with markedly different interactions with atmospheric water[3][4]. The anhydrous form (CuCl₂) is a yellowish-brown powder, while the dihydrate form (CuCl₂·2H₂O) is a blue-green crystalline solid[3][5]. Understanding their respective hygroscopic natures is crucial for their proper storage and effective use in moisture-sensitive applications.

Physical and Chemical Properties: A Comparative Overview

The anhydrous and dihydrate forms of copper(II) chloride exhibit distinct physical and chemical properties, primarily driven by the presence of water of crystallization in the dihydrate form. The anhydrous form readily absorbs moisture to form the dihydrate[3][6].

Quantitative Data Summary

The key properties of both forms are summarized in the table below for direct comparison.

Property	Anhydrous Copper(II) Chloride	Dihydrate Copper(II) Chloride
Chemical Formula	CuCl₂[3]	CuCl₂·2H₂O[3]
Molar Mass	134.45 g/mol [3][7]	170.48 g/mol [3][7]
Appearance	Yellowish-brown to dark brown powder[3][5][7]	Blue-green orthorhombic crystals[3][6]
Density	3.386 g/cm³[3][7]	2.51 g/cm³[3][7]
Melting Point	~630°C (extrapolated, decomposes)[3]	~100°C (initiates dehydration)[3][7]
Boiling Point	993°C (decomposes)[3][7]	Not applicable
Crystal Structure	Distorted cadmium iodide (Monoclinic)[3][5]	Highly distorted octahedral (Orthorhombic)[3]
Hygroscopic Nature	Strongly Hygroscopic: Readily absorbs atmospheric moisture to form the dihydrate[6][7][8].	Deliquescent: Absorbs sufficient moisture from moist air to dissolve into a saturated solution[9][10]. May be efflorescent in very dry air[9].
Solubility in Water	75.7 g / 100 mL at 25°C[3]	Freely soluble[11]

Hygroscopic Mechanisms and Behavior

The interaction with atmospheric water is the most significant practical difference between the two forms of copper(II) chloride.

Anhydrous CuCl₂: A Potent Desiccant

Anhydrous CuCl₂ has a strong affinity for water. When exposed to ambient air, it acts as a desiccant, readily attracting and incorporating two water molecules per formula unit to transform into the more stable dihydrate. This is a direct hydration process, visually indicated by a distinct color change from yellowish-brown to blue-green[4][5][6]. This transformation is an exothermic reaction. Due to this high affinity for water, anhydrous CuCl₂ must be stored in tightly sealed, moisture-proof containers to maintain its anhydrous state[8][12].

Dihydrate CuCl₂·2H₂O: Deliquescence and Efflorescence

The dihydrate form is already hydrated, so its interaction with atmospheric moisture is different. It is classified as deliquescent, meaning that if the ambient relative humidity is above its Critical Relative Humidity (CRH), it will continue to absorb water until it dissolves completely into an aqueous solution of copper chloride[9][10]. Conversely, some evidence suggests that in very dry air (below the equilibrium vapor pressure of the hydrate), it can be efflorescent, losing its water of crystallization and reverting to a lower hydrate (B1144303) or the anhydrous form[9]. This dual behavior makes humidity control critical for storing the dihydrate as a stable, crystalline solid.

The logical relationship between the two forms is a reversible hydration-dehydration reaction, driven by the partial pressure of water vapor in the surrounding environment.

Caption: State transitions of copper(II) chloride.

Experimental Protocols for Hygroscopicity Determination

To quantify the hygroscopic nature of materials like copper chloride, several established experimental methods can be employed.

Gravimetric Analysis (Static Method)

This is a fundamental method for assessing hygroscopicity.

Objective: To determine the mass increase of a sample after exposure to a controlled relative humidity (RH) environment for a fixed period.

Methodology:

• Sample Preparation: Accurately weigh a sample of the test substance (e.g., 1.0 g of anhydrous CuCl₂) into a pre-weighed container (e.g., a watch glass).

• Humidity Control: Place the sample in a desiccator or climate chamber containing a saturated salt solution that maintains a specific, known relative humidity at a constant temperature (e.g., 25°C).

• Exposure: Store the sample in the controlled environment for a defined period, typically 24 hours[13].

• Measurement: After the exposure period, remove the sample and immediately re-weigh it.

• Calculation: The percentage mass gain is calculated. Based on this value, the substance can be classified (e.g., non-hygroscopic, slightly hygroscopic, etc.).

Dynamic Vapor Sorption (DVS)

DVS is a high-resolution, automated gravimetric technique that provides detailed information on moisture sorption and desorption kinetics and equilibria[14][].

Objective: To generate a moisture sorption-desorption isotherm by measuring mass change as a function of relative humidity at a constant temperature.

Methodology:

• Sample Preparation: A small amount of the sample (typically 5-15 mg) is placed into the DVS instrument's microbalance pan[13].

• Drying: The sample is first dried under a stream of dry nitrogen gas (0% RH) until a stable mass is achieved.

• Sorption Phase: The relative humidity is increased in pre-defined steps (e.g., from 0% to 90% RH in 10% increments). At each step, the instrument waits for the sample mass to equilibrate before proceeding to the next RH level[13]. The mass uptake is continuously recorded.

• Desorption Phase: Once the maximum RH is reached, the process is reversed, and the RH is decreased stepwise back to 0% to measure moisture loss.

• Data Analysis: The change in mass versus RH is plotted to create a sorption-desorption isotherm. This plot reveals key information, including the amount of water absorbed at different humidities, the presence of hysteresis (differences between sorption and desorption curves), and any phase changes induced by moisture.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 3. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. cupricoxide.com [cupricoxide.com]
• 6. amazingrust.com [amazingrust.com]
• 7. Copper(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 8. uww.edu [uww.edu]
• 9. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 10. archpdfs.lps.org [archpdfs.lps.org]
• 11. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 12. resources.finalsite.net [resources.finalsite.net]
• 13. pharmainfo.in [pharmainfo.in]
• 14. quora.com [quora.com]

health and safety considerations for handling copper dichloride dihydrate

An In-depth Technical Guide to the Health and Safety Considerations for Handling Copper Dichloride Dihydrate

Executive Summary

Copper (II) chloride dihydrate (CuCl₂·2H₂O), also known as cupric chloride dihydrate, is a chemical compound widely used in various scientific applications, including as a catalyst in organic synthesis, as a mordant in dyeing and printing, and in electroplating.[1] While a valuable reagent, it presents significant health and safety hazards that necessitate rigorous handling protocols, particularly in research and drug development settings. This guide provides a comprehensive overview of the toxicological data, exposure limits, health effects, and detailed safety protocols for handling this substance. It is intended to equip researchers, scientists, and drug development professionals with the critical information required to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification

Copper dichloride dihydrate is classified as a hazardous substance according to the OSHA Hazard Communication Standard (29 CFR 1910.1200).[2][3] Its primary classifications are summarized below:

• Acute Toxicity: Harmful if swallowed or in contact with skin (Category 4).[1][4][5][6][7]

• Skin Corrosion/Irritation: Causes skin irritation (Category 2) and in some classifications, severe skin burns (Category 1).[1][4][5][6][7]

• Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][3][4][6][7]

• Aquatic Hazard: Very toxic to aquatic life, with long-lasting effects.[1][4][7][8]

• Corrosive to Metals: May be corrosive to metals, such as aluminum.[1][4][8]

Toxicological Data

Understanding the quantitative toxicological data is crucial for risk assessment. The primary acute toxicity value is the median lethal dose (LD50), which represents the dose required to be fatal to 50% of a tested population.

Parameter	Species	Route	Value	References
LD50	Rat	Oral	584 mg/kg	[2]
LD50	Rat	Oral	336 mg/kg	[5]
ATE (Acute Toxicity Estimate)	Human	Oral	500 mg/kg	[9]
ATE (Acute Toxicity Estimate)	Human	Dermal	1,224 mg/kg	[4]

Occupational Exposure Limits (OELs)

To protect laboratory personnel from airborne contaminants, several regulatory bodies have established occupational exposure limits for copper dusts and mists. These limits apply to copper compounds, including copper dichloride dihydrate.[10][11]

Organization	Limit	Value (as Cu)	Notes	References
OSHA	Permissible Exposure Limit (PEL)	1 mg/m³	8-hour Time-Weighted Average (TWA)	[10][11]
ACGIH	Threshold Limit Value (TLV)	1 mg/m³	8-hour TWA	[11]
NIOSH	Recommended Exposure Limit (REL)	1 mg/m³	10-hour TWA	[10][11]

Health Effects and Routes of Exposure

Exposure to copper dichloride dihydrate can occur via inhalation, ingestion, or direct contact with skin and eyes. The substance is a severe body tissue irritant and can cause significant damage.[2][3]

• Eye Contact: Causes serious eye damage, including redness, tearing, burning, and potential corneal damage or blindness.[2][3][12] Direct contact can lead to irreversible damage.[12]

• Skin Contact: Causes skin irritation, characterized by redness, itching, and blistering.[2][3] It can be harmful if absorbed through the skin.[1] Prolonged contact may lead to dermatitis.[13]

• Inhalation: Inhaling the dust can irritate the mucous membranes and upper respiratory tract.[1][3] Symptoms include coughing, wheezing, and shortness of breath.[2]

• Ingestion: Harmful if swallowed.[5][6] Ingestion may cause a burning pain in the mouth and esophagus, nausea, vomiting (often with a greenish-blue color), abdominal pain, and diarrhea.[1][2][13] Systemic copper poisoning can occur if not vomited, potentially leading to liver and kidney damage, shock, and convulsions.[2][13]

The primary target organs are the respiratory system, liver, kidneys, and skin.[1][2][3][14]

Figure 1: Routes of Exposure and Target Organ Effects of Copper Dichloride Dihydrate.

Engineering and Administrative Controls

The most effective way to mitigate exposure is through a combination of engineering and administrative controls, following the principle of the hierarchy of controls.

• Engineering Controls: These are the first line of defense.

  • Ventilation: Use with adequate ventilation to keep airborne concentrations below exposure limits.[2] A chemical fume hood or other local exhaust ventilation is essential, especially when handling the powder or creating solutions.[3]

  • Containment: Use process enclosures for operations that may generate significant dust.[3]

• Administrative Controls:

  • Safe Work Practices: Avoid creating dust.[4] Do not eat, drink, or smoke in areas where the chemical is handled.[5][8] Wash hands thoroughly after handling.[2][5]

  • Training: Ensure all personnel are trained on the hazards and safe handling procedures for copper dichloride dihydrate.

  • Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1][2] It is deliquescent (absorbs moisture from the air) and has a poor shelf life if not stored properly.[2][5] Store away from incompatible materials like strong oxidizing agents, alkali metals (potassium, sodium), and aluminum.[1][2][13]

Figure 2: The Hierarchy of Controls for Mitigating Chemical Exposure.

Experimental and Safety Protocols

Protocol for Personal Protective Equipment (PPE)

Proper selection and use of PPE are mandatory when handling copper dichloride dihydrate.

• Eye and Face Protection:

  • Wear chemical safety goggles that comply with OSHA regulations.

  • In situations with a high risk of splashing or dust generation, use a face shield in addition to goggles.[1]

• Skin and Body Protection:

  • Wear a lab coat or a synthetic apron.[3]

  • Wear protective gloves. Nitrile rubber gloves are a suitable option.[8][11] Always inspect gloves for tears or holes before use.

  • Wash hands thoroughly after removing gloves.

• Respiratory Protection:

  • Respiratory protection is necessary if engineering controls are insufficient or during emergency situations.[1]

  • For potential exposures over the OEL, use a MSHA/NIOSH-approved respirator.

  • For dust-generating operations, a respirator with a high-efficiency particulate (HEPA) filter (e.g., N95, N100, P100) is required.[10]

  • A written respiratory protection program that includes training, fit-testing, and medical evaluation must be in place, as described in OSHA 1910.134.

Protocol for First Aid Measures

Immediate and appropriate first aid is critical following any exposure. Always seek professional medical attention after providing first aid.[2]

• If Inhaled:

  • Immediately move the victim to fresh air.[2][3]

  • If the victim is not breathing, begin artificial respiration.[2][3]

  • If breathing is difficult, provide oxygen.[3][9]

  • Seek immediate medical attention.[3]

• If on Skin:

  • Immediately remove all contaminated clothing.[5][9]

  • Flush the affected skin with large amounts of water for at least 15 minutes.[1][2][3]

  • Seek medical attention.[9]

• If in Eyes:

  • Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2][3]

  • Remove contact lenses if present and easy to do so.[5][9]

  • Seek immediate medical attention, preferably from an ophthalmologist.[4]

• If Swallowed:

  • Call a poison control center or doctor immediately.[2][5]

  • Rinse the mouth thoroughly with water.[1][9]

  • Do NOT induce vomiting.[5][9]

  • If the person is conscious, give 1-2 cups of water or milk to drink.[2]

Protocol for Accidental Release (Spill) Response

A prompt and safe response to spills is essential to prevent exposure and environmental contamination.

• Evacuation and Isolation:

  • Isolate the hazard area and deny entry to all unnecessary personnel.[2]

• Ventilation and Control:

  • Ensure the area is well-ventilated.

  • Remove all sources of ignition (not a fire hazard, but good practice).[2]

• Don PPE:

  • Wear appropriate PPE as described in section 7.1, including respiratory protection, goggles, gloves, and protective clothing.[2][3] For large spills, a full suit and self-contained breathing apparatus (SCBA) may be necessary.[3]

• Containment and Cleanup:

  • For solid spills, carefully sweep up the material, avoiding dust generation.[1][5] Use non-sparking tools.[1]

  • Alternatively, contain the spill with sand or another inert absorbent material.[2]

  • Place the spilled material into a sealed, clearly labeled container for disposal.[1][2][5]

• Decontamination:

  • Wash the spill area thoroughly with water after the material has been collected.[2][5]

  • Prevent contaminated water from entering sewers or waterways.[1][4]

• Disposal:

  • Dispose of the waste in accordance with all local, regional, and national regulations.[2] Use a licensed chemical waste disposal firm.[2]

Figure 3: Experimental Workflow for Responding to a Copper Dichloride Dihydrate Spill.

Environmental Hazards and Disposal

Copper dichloride dihydrate is very toxic to aquatic life and can cause long-term adverse effects in the aquatic environment.[1]

• Precautions: Do not allow the material to enter sewers, surface water, or ground water.[8][9] Prevent contamination of soil and water.[1]

• Disposal: Waste must be disposed of in accordance with federal, state, and local environmental regulations.[3] Do not mix with other waste. Use a licensed chemical waste disposal firm for proper disposal.[2]

Conclusion

Copper dichloride dihydrate is a hazardous chemical that demands respect and careful handling. For researchers, scientists, and drug development professionals, a thorough understanding of its toxicological properties and strict adherence to safety protocols are paramount. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and being prepared for emergencies, the risks associated with handling this compound can be effectively managed, ensuring the safety of personnel and the protection of the environment.

References

• 1. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 2. westliberty.edu [westliberty.edu]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. Copper(II) Chloride Dihydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. archpdfs.lps.org [archpdfs.lps.org]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 11. nj.gov [nj.gov]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. cochise.edu [cochise.edu]
• 14. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to Copper(II) Chloride Dihydrate: Chemical Formula and Molar Mass

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the chemical formula and molar mass of copper(II) chloride dihydrate, including detailed experimental protocols for its determination and a structured presentation of its quantitative data.

Chemical Properties and Formula

Copper(II) chloride dihydrate is a hydrated inorganic compound with the chemical formula CuCl₂·2H₂O.[1][2] It consists of a central copper(II) cation (Cu²⁺) bonded to two chloride anions (Cl⁻) and two water molecules of hydration.[2] This compound is a blue-green crystalline solid that readily dissolves in water.[2][3] The anhydrous form, CuCl₂, is a yellowish-brown solid that absorbs moisture from the air to form the dihydrate.[2]

Molar Mass and Composition

The molar mass of copper(II) chloride dihydrate is 170.48 g/mol .[1][2][4] This is calculated by summing the atomic masses of all atoms in the chemical formula. The table below provides a detailed breakdown of the molar mass and the percent composition of each element within the compound.

Component	Chemical Formula	Number of Atoms/Molecules	Molar Mass ( g/mol )	Total Contribution ( g/mol )	Mass Percent (%)
Copper	Cu	1	63.546	63.546	37.27%
Chlorine	Cl	2	35.453	70.906	41.59%
Water	H₂O	2	18.015	36.030	21.14%
Total	CuCl₂·2H₂O	170.482	100.00%

Atomic masses are based on standard IUPAC values and may vary slightly based on the source.[5][6]

Experimental Determination of the Empirical Formula

The empirical formula of a copper chloride hydrate (B1144303) (CuₓClᵧ·zH₂O) can be determined through gravimetric analysis. This process involves two main experimental procedures: dehydration to determine the amount of water and a displacement reaction to find the mass of copper.

This protocol determines the mass of water in the hydrate.

• Preparation: Preheat a clean, dry crucible with a lid using a Bunsen burner for 5 minutes to remove any moisture. Allow it to cool to room temperature in a desiccator and then accurately measure its mass.

• Sample Measurement: Add approximately 1 gram of copper(II) chloride dihydrate crystals to the crucible and measure the total mass of the crucible, lid, and sample.

• Heating: Gently heat the crucible with the sample over a Bunsen burner. The blue-green crystals will turn a brownish color as the water of hydration is evaporated.[7][8] Avoid overheating, which can cause the copper chloride to decompose.

• Cooling and Weighing: After heating for 10-15 minutes, or until the color change is complete, place the crucible and its contents in a desiccator to cool. Once at room temperature, measure the mass.

• Heating to Constant Mass: Repeat the heating, cooling, and weighing steps until two consecutive mass readings are within a negligible range (e.g., ±0.002 g), ensuring all water has been removed.

• Calculation: The difference between the initial mass of the hydrate and the final mass of the anhydrous salt is the mass of the water lost.

This protocol determines the mass of copper in the anhydrous sample.

• Dissolution: Take the anhydrous copper chloride from Protocol 1 and dissolve it in a beaker with deionized water.

• Reaction: Add a piece of a more reactive metal, such as aluminum wire, to the copper chloride solution.[9][10] Aluminum will displace the copper ions in the solution, causing solid copper metal to precipitate out and the blue color of the solution to fade.[7][10] The reaction is: 2 Al(s) + 3 CuCl₂(aq) → 2 AlCl₃(aq) + 3 Cu(s).

• Isolation of Copper: Once the reaction is complete (the solution becomes colorless), carefully remove the remaining aluminum. Collect the solid copper precipitate by vacuum filtration using a pre-weighed filter paper.[10]

• Washing and Drying: Wash the collected copper with deionized water to remove any remaining soluble impurities, followed by a rinse with a volatile solvent like acetone (B3395972) to aid in drying.

• Mass Determination: Dry the filter paper and the copper precipitate in a drying oven. Once dry, measure the final mass. The mass of the copper is the difference between this final mass and the initial mass of the filter paper.

By determining the masses of water and copper, the mass of chlorine can be calculated by subtracting these masses from the initial mass of the hydrate. These masses are then converted to moles to find the simplest whole-number ratio, which gives the empirical formula CuCl₂·2H₂O.[9]

Visualization of Molar Mass Calculation

The following diagram illustrates the logical workflow for calculating the molar mass of copper(II) chloride dihydrate from the atomic masses of its constituent elements.

Caption: Molar mass calculation workflow for CuCl₂·2H₂O.

References

• 1. Cupric chloride dihydrate | Cl2CuH4O2 | CID 61482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 3. westliberty.edu [westliberty.edu]
• 4. Copper(II) chloride, dihydrate (1:2:2) | Cl2CuH4O2 | CID 26342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. brainly.com [brainly.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. scribd.com [scribd.com]
• 10. youtube.com [youtube.com]

Protocols & Analytical Methods

Synthesis of Copper(II) Chloride Dihydrate from Copper Metal: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of copper(II) chloride dihydrate (CuCl₂·2H₂O) from elemental copper. Two primary methods are presented: the direct oxidation of copper metal using hydrochloric acid in the presence of an oxidizing agent, and a multi-step process involving the initial formation of copper(II) nitrate. These protocols are intended for laboratory personnel in research and development settings.

Introduction

Copper(II) chloride is a versatile inorganic salt with applications in various fields, including as a catalyst in organic synthesis, as a mordant in dyeing and printing textiles, and in pyrotechnics.[1] The dihydrate form, CuCl₂·2H₂O, is a blue-green crystalline solid that is readily soluble in water and polar organic solvents. This document outlines reliable and reproducible methods for its laboratory-scale synthesis from copper metal.

Health and Safety Precautions

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Hydrochloric acid and nitric acid are corrosive and their fumes are irritating to the respiratory system.[1] Hydrogen peroxide is a strong oxidizer. Nitrogen oxides (NOx) produced during the reaction with nitric acid are toxic. Handle all chemicals with care and dispose of waste according to institutional guidelines. Copper chloride is toxic to aquatic life and should not be disposed of down the drain.[1]

Method 1: Direct Oxidation with Hydrochloric Acid and Hydrogen Peroxide

This method is a more direct and faster route to copper(II) chloride, utilizing hydrogen peroxide as an oxidizing agent to facilitate the reaction between copper and hydrochloric acid.[2][3]

Reaction Scheme

Cu(s) + 2HCl(aq) + H₂O₂(aq) → CuCl₂(aq) + 2H₂O(l)[3]

Experimental Protocol

• Reaction Setup: In a 250 mL beaker, place a magnetic stir bar and 5.0 g of copper metal (powder or turnings are preferred for a higher surface area).[3]

• Acid Addition: In a fume hood, carefully add 20 mL of concentrated hydrochloric acid (~32%) to the beaker containing the copper.[3]

• Oxidant Addition: Slowly and in small portions, add 20 mL of 9% hydrogen peroxide to the mixture.[3] The reaction is exothermic and will produce gas bubbles. Control the rate of addition to prevent excessive foaming.

• Reaction Completion: Stir the mixture until all the copper has dissolved, resulting in a dark green solution. This may take a few hours.[2] Gentle heating to approximately 40-60°C can accelerate the reaction.[4]

• Crystallization: Once the reaction is complete, heat the solution to about 80°C to concentrate it.[3] When a solid crust begins to form at the edges of the solution, remove it from the heat.

• Cooling and Isolation: Allow the solution to cool to room temperature, and then place it in an ice bath or freezer for about 5 minutes to maximize crystal formation.[3]

• Filtration and Washing: Collect the blue-green crystals of copper(II) chloride dihydrate by vacuum filtration using a Büchner funnel.[1] Wash the crystals with a small amount of ice-cold distilled water or acetone.

• Drying: Air-dry the crystals on a watch glass or in a desiccator. The anhydrous form is brown, so avoid excessive heating during drying.[5]

Quantitative Data Summary

Parameter	Value	Reference
Mass of Copper	5.0 g	[3]
Volume of Conc. HCl (~32%)	20 mL	[3]
Volume of H₂O₂ (9%)	20 mL	[3]
Reaction Temperature	Ambient (can be heated to 40-80°C)	[3][4]
Theoretical Yield of CuCl₂·2H₂O	13.43 g	[3]

Method 2: Synthesis via Copper(II) Nitrate Intermediate

This method involves the initial preparation of copper(II) nitrate, which is then converted to copper(II) hydroxide (B78521) or oxide before reaction with hydrochloric acid.[6] This route is longer but demonstrates a series of characteristic copper reactions.

Reaction Scheme

• Cu(s) + 4HNO₃(aq) → Cu(NO₃)₂(aq) + 2NO₂(g) + 2H₂O(l)

• Cu(NO₃)₂(aq) + 2NaOH(aq) → Cu(OH)₂(s) + 2NaNO₃(aq)

• Cu(OH)₂(s) --(heat)--> CuO(s) + H₂O(l)

• CuO(s) + 2HCl(aq) → CuCl₂(aq) + H₂O(l)

Experimental Protocol

• Copper Dissolution: In a fume hood, react a known mass of copper metal with a stoichiometric excess of concentrated nitric acid. The reaction produces toxic brown nitrogen dioxide gas.[7]

• Formation of Copper(II) Hydroxide: Once the copper has completely dissolved to form a blue solution of copper(II) nitrate, dilute with water and add a solution of sodium hydroxide to precipitate light blue copper(II) hydroxide.[7]

• Formation of Copper(II) Oxide: Gently heat the beaker containing the copper(II) hydroxide precipitate. The hydroxide will decompose to form a black precipitate of copper(II) oxide.[6][7]

• Isolation of Copper(II) Oxide: Isolate the copper(II) oxide by filtration and wash it with distilled water to remove any remaining sodium nitrate.

• Formation of Copper(II) Chloride: Transfer the solid copper(II) oxide to a clean beaker and add concentrated hydrochloric acid dropwise with stirring until all the black solid has dissolved to form a green solution of copper(II) chloride.[6][7]

• Crystallization and Isolation: Concentrate the resulting solution by gentle heating and then cool to crystallize the copper(II) chloride dihydrate. Isolate the crystals by filtration, wash, and dry as described in Method 1.

Quantitative Data Summary

Reactant (per 0.5 g Cu)	Reagent	Quantity	Reference
Copper Dissolution	Nitric Acid (6M)	10 mL	[7]
Hydroxide Precipitation	Sodium Hydroxide (6M)	20 mL	[7]
Chloride Formation	Hydrochloric Acid (3M)	20 mL	[7]

Experimental Workflow Diagram

Caption: Flowchart of the two primary methods for synthesizing copper(II) chloride dihydrate.

References

• 1. fchpt.stuba.sk [fchpt.stuba.sk]
• 2. m.youtube.com [m.youtube.com]
• 3. 18thtimelucky.wordpress.com [18thtimelucky.wordpress.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. homework.study.com [homework.study.com]
• 7. youtube.com [youtube.com]

Laboratory Preparation of Copper (II) Chloride Dihydrate Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the laboratory preparation of copper (II) chloride dihydrate (CuCl₂·2H₂O) solutions. These solutions are utilized in various scientific applications, including as a catalyst in organic synthesis, in the preparation of copper-based compounds, and in certain drug development assays.

Application Notes

Copper (II) chloride dihydrate is a blue-green crystalline solid that is readily soluble in water. The resulting aqueous solutions are typically acidic. The color of the solution can vary from blue to green depending on the concentration and the presence of other chloride ions, which influences the copper (II) coordination sphere. In dilute solutions, the blue color of the hexaaquacopper(II) ion, [Cu(H₂O)₆]²⁺, is predominant. In more concentrated solutions or in the presence of excess chloride ions, greenish to yellowish chloro-complexes such as [CuCl(H₂O)₅]⁺, [CuCl₂(H₂O)₄], [CuCl₃(H₂O)]⁻, and [CuCl₄]²⁻ are formed.[1][2]

The preparation of copper (II) chloride solutions is a fundamental procedure in many research and development laboratories. Common applications include:

• Catalysis: Copper (II) chloride is a versatile catalyst in a variety of organic reactions, such as oxidation and chlorination reactions.[2]

• Synthesis: It serves as a precursor for the synthesis of other copper compounds, including copper oxides and various coordination complexes.

• Biochemical Assays: In drug development, copper-dependent enzymes are sometimes studied, and precisely prepared copper (II) chloride solutions can be essential for such in vitro assays.

Quantitative Data

The following table summarizes key quantitative data for copper (II) chloride dihydrate and its aqueous solutions.

Property	Value	Reference
Copper (II) Chloride Dihydrate (CuCl₂·2H₂O)
Molar Mass	170.48 g/mol	[1][2]
Appearance	Blue-green crystalline solid	[1]
Density	2.51 g/cm³	[1][3]
Melting Point	~100 °C (decomposes, loses water)	[2]
Solubility in Water (0 °C)	70.6 g/100 mL	[2]
Solubility in Water (25 °C)	75.7 g/100 mL	[2]
Aqueous Copper (II) Chloride Solution (0.1 M)
Appearance	Clear pale blue liquid	[4]
pH	~3.0	[4]
Specific Gravity (20 °C)	1.00 g/mL	[4]

Experimental Protocols

Protocol 1: Preparation of a 1 M Copper (II) Chloride Dihydrate Stock Solution

This protocol describes the preparation of 100 mL of a 1 M aqueous solution of copper (II) chloride dihydrate.

Materials and Equipment:

• Copper (II) chloride dihydrate (CuCl₂·2H₂O)

• Deionized or distilled water

• 100 mL volumetric flask

• Analytical balance

• Weighing boat

• Spatula

• Funnel

• Beaker

• Wash bottle with deionized or distilled water

• Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Procedure:

• Calculation of Mass:

  • The molar mass of CuCl₂·2H₂O is 170.48 g/mol .

  • To prepare 100 mL (0.1 L) of a 1 M solution, the required mass of the solute is calculated as follows:

    • Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

    • Mass (g) = 1 mol/L × 0.1 L × 170.48 g/mol = 17.048 g

• Weighing the Solute:

  • Place a weighing boat on the analytical balance and tare it.

  • Carefully weigh out approximately 17.048 g of copper (II) chloride dihydrate into the weighing boat.

• Dissolving the Solute:

  • Place a funnel in the neck of the 100 mL volumetric flask.

  • Carefully transfer the weighed copper (II) chloride dihydrate through the funnel into the volumetric flask.

  • Rinse the weighing boat with a small amount of deionized water from a wash bottle and transfer the rinsing into the flask to ensure all the solid is transferred.

  • Add deionized water to the flask until it is about half-full.

• Dissolution and Dilution:

  • Stopper the flask and swirl it gently until all the solid has dissolved. The solution will be green in color.

  • Once the solid is completely dissolved, carefully add deionized water up to the calibration mark on the neck of the volumetric flask. Use a dropper or pipette for the final few drops to ensure accuracy. The bottom of the meniscus should be on the calibration line.

• Homogenization:

  • Stopper the volumetric flask securely and invert it several times to ensure the solution is homogeneous.

• Storage:

  • Transfer the prepared solution to a clean, labeled storage bottle. The label should include the name of the solution (Copper (II) Chloride Dihydrate Solution), its concentration (1 M), the date of preparation, and your initials.

Protocol 2: Synthesis of Copper (II) Chloride from Copper Metal (for solid preparation)

This protocol outlines a method for synthesizing solid copper (II) chloride, which can then be used to prepare solutions. This should be performed in a fume hood due to the use of acids and the potential evolution of gases.

Materials and Equipment:

• Copper powder or turnings

• Hydrochloric acid (HCl, concentrated)

• Hydrogen peroxide (H₂O₂, 3%)

• Beaker

• Glass stirring rod

• Hot plate

• Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Procedure:

• Reaction Setup:

  • In a fume hood, place a desired amount of copper metal into a beaker.

  • Add concentrated hydrochloric acid to the beaker to cover the copper.

• Oxidation:

  • Slowly and carefully add 3% hydrogen peroxide to the mixture. The reaction is exothermic and will produce gas. Add the hydrogen peroxide in small portions to control the reaction rate.

  • The reaction is: Cu(s) + 2 HCl(aq) + H₂O₂(aq) → CuCl₂(aq) + 2 H₂O(l)

• Completion and Isolation:

  • Continue adding hydrogen peroxide until all the copper has dissolved, and the solution turns a deep green color.

  • Gently heat the solution on a hot plate to remove excess hydrogen peroxide and concentrate the solution.

  • Allow the solution to cool, which will result in the crystallization of copper (II) chloride dihydrate.

  • The crystals can be isolated by filtration.

Safety Precautions

• Always wear appropriate personal protective equipment, including safety goggles, a lab coat, and gloves, when handling copper (II) chloride and its solutions.[4]

• Copper (II) chloride is harmful if swallowed and can cause skin and eye irritation.[4]

• Work in a well-ventilated area or in a fume hood, especially when working with concentrated acids or heating solutions.

• In case of contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[4]

• Dispose of copper (II) chloride waste according to local, state, and federal regulations. It is toxic to aquatic life.

Visualizations

Experimental Workflow for Solution Preparation

Caption: Workflow for Preparing a Standard Solution of Copper (II) Chloride Dihydrate.

References

• 1. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Copper(II)_chloride [chemeurope.com]
• 3. Copper(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. resources.finalsite.net [resources.finalsite.net]

Application Notes and Protocols for Copper(II) Chloride Dihydrate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) chloride dihydrate (CuCl₂·2H₂O) is a versatile and cost-effective catalyst widely employed in a multitude of organic transformations. Its utility stems from its ability to act as a Lewis acid, an oxidant, and a co-catalyst in various reaction manifolds. This document provides detailed application notes and experimental protocols for several key synthetic methods utilizing this catalyst, aimed at researchers and professionals in the fields of chemistry and drug development. The protocols are based on established literature procedures and are intended to serve as a practical guide for laboratory synthesis.

α-Chlorination of Carbonyl Compounds

The regioselective α-chlorination of ketones and other carbonyl compounds is a fundamental transformation in organic synthesis, providing key intermediates for further functionalization. Copper(II) chloride offers an effective method for this reaction, often proceeding under milder conditions than traditional methods.

Application Note

This protocol describes the α-chlorination of a ketone using copper(II) chloride in a polar aprotic solvent. The reaction is believed to proceed through an enol or enolate intermediate, which is then chlorinated by the Cu(II) species. The presence of lithium chloride can accelerate the reaction rate.

Experimental Protocol

Synthesis of α-chloroacetophenone

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acetophenone (B1666503) (1.0 mmol) in dimethylformamide (DMF, 5 mL).

• Add copper(II) chloride dihydrate (2.2 mmol) and lithium chloride (2.2 mmol) to the solution.

• Heat the reaction mixture to 100 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water (20 mL) and diethyl ether (20 mL).

• Extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford α-chloroacetophenone.

Data Presentation

Entry	Substrate	Product	Yield (%)
1	Acetophenone	α-chloroacetophenone	~85-95
2	Propiophenone	α-chloropropiophenone	~80-90
3	Cyclohexanone	2-chlorocyclohexanone	~75-85

Reaction Workflow

Caption: Workflow for the α-chlorination of ketones.

Oxidative Coupling of 2-Naphthol (B1666908) for the Synthesis of BINOL

The oxidative coupling of 2-naphthol to form 1,1'-bi-2-naphthol (B31242) (BINOL) is a critical reaction for the synthesis of this important chiral ligand. Copper(II) chloride, often in the presence of an amine, is an effective catalyst for this transformation. Asymmetric synthesis can be achieved by employing a chiral amine.

Application Note

This protocol details the synthesis of racemic BINOL via the oxidative coupling of 2-naphthol using copper(II) chloride dihydrate. The reaction is typically carried out in a suitable solvent, and the presence of an amine can facilitate the catalytic cycle. For asymmetric synthesis, a chiral amine such as (S)-(-)-N,N'-dimethyl-1,2-diphenylethylenediamine can be used.

Experimental Protocol

Synthesis of (±)-1,1'-Bi-2-naphthol

• To a solution of 2-naphthol (10 mmol) in methanol (B129727) (50 mL) in a round-bottom flask, add copper(II) chloride dihydrate (1.0 mmol) and N,N,N',N'-tetramethylethylenediamine (TMEDA) (1.0 mmol).

• Stir the reaction mixture at room temperature under an air atmosphere (using a balloon filled with air) for 24 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into 1 M hydrochloric acid (50 mL).

• Extract the mixture with ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from toluene (B28343) to yield racemic BINOL as a white solid.

Data Presentation

Entry	Catalyst System	Solvent	Time (h)	Yield (%)
1	CuCl₂·2H₂O / TMEDA	Methanol	24	~90
2	CuCl₂·2H₂O / (S)-amphetamine	Methanol	48	~85 (up to 95% ee)

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for BINOL synthesis.

Deprotection of Acetonides

Acetonides are common protecting groups for 1,2- and 1,3-diols. Copper(II) chloride dihydrate provides a mild and efficient catalytic system for their removal, offering an alternative to strongly acidic conditions.

Application Note

This protocol describes the deprotection of an acetonide using a catalytic amount of copper(II) chloride dihydrate in an alcoholic solvent. The mild conditions are often compatible with other acid-sensitive functional groups.

Experimental Protocol

Deprotection of a Dioxolane Derivative

• Dissolve the acetonide-protected compound (1.0 mmol) in 95% ethanol (B145695) (10 mL) in a round-bottom flask.

• Add copper(II) chloride dihydrate (0.05 mmol, 5 mol%) to the solution.

• Reflux the reaction mixture for 2-4 hours, monitoring the deprotection by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting diol by column chromatography or recrystallization if necessary.

Data Presentation

Entry	Substrate	Time (h)	Yield (%)
1	1,2-O-Isopropylidene-α-D-glucofuranose	3	>90
2	2,2-Dimethyl-1,3-dioxolane-4-methanol	2.5	>95

Deprotection Workflow

Caption: Workflow for acetonide deprotection.

Wacker-Tsuji Oxidation

The Wacker-Tsuji oxidation is a palladium-catalyzed reaction that converts terminal alkenes into methyl ketones. Copper(II) chloride plays a crucial role as a co-catalyst, reoxidizing the palladium(0) intermediate back to the active palladium(II) species, thus enabling a catalytic cycle with respect to palladium.

Application Note

This protocol outlines the Wacker-Tsuji oxidation of a terminal alkene to the corresponding methyl ketone. The reaction uses a catalytic amount of palladium(II) chloride and a stoichiometric amount of copper(II) chloride as the reoxidant under an oxygen atmosphere.

Experimental Protocol

Oxidation of 1-Decene (B1663960) to 2-Decanone

• To a round-bottom flask containing a magnetic stir bar, add copper(II) chloride dihydrate (10 mmol) and palladium(II) chloride (1 mmol).

• Add a mixture of N,N-dimethylformamide (DMF, 15 mL) and water (1.5 mL).

• Stir the mixture under an oxygen atmosphere (balloon) for 30 minutes until the solution turns green.

• Add 1-decene (10 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 24 hours.

• Pour the reaction mixture into a separatory funnel containing 3 M HCl (50 mL) and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, and then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield 2-decanone.

Data Presentation

Entry	Alkene	Product	Yield (%)
1	1-Decene	2-Decanone	~80-90
2	Styrene	Acetophenone	~75-85

Wacker-Tsuji Catalytic Cycle

Application Notes and Protocols: The Role of Copper Dichloride Dihydrate in the Wacker Process

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wacker process, a landmark in industrial organometallic chemistry, describes the palladium-catalyzed oxidation of alkenes to carbonyl compounds.[1] A critical component of this catalytic system is a copper co-catalyst, typically copper(II) chloride, which is essential for regenerating the active palladium catalyst and enabling the use of molecular oxygen as the terminal oxidant.[1][2] This document provides detailed application notes and protocols on the function and application of copper dichloride dihydrate (CuCl₂·2H₂O) in the Wacker process and its laboratory-scale variant, the Tsuji-Wacker oxidation.

Copper(II) chloride dihydrate is a stable, readily available salt that serves as the precursor to the active Cu(II) species in the reaction. Its primary role is to re-oxidize the palladium(0) species, formed at the end of the alkene oxidation cycle, back to the catalytically active palladium(II) state.[1] Without this crucial step, the palladium would precipitate as Pd(0) metal, halting the catalytic cycle after a single turnover.[1] The resulting copper(I) chloride is then re-oxidized by molecular oxygen, allowing for a continuous catalytic process where only the alkene and oxygen are consumed.[1]

The Catalytic Cycle: Role of Copper(II) Chloride

The Wacker process operates through a cooperative catalytic cycle involving both palladium and copper. The fundamental steps are as follows:

• Alkene Oxidation by Pd(II): An alkene coordinates to the Pd(II) catalyst, followed by nucleophilic attack of water to form a hydroxy-palladation intermediate. This intermediate then undergoes β-hydride elimination to yield the carbonyl product (an aldehyde or ketone) and reduces Pd(II) to Pd(0).[3]

• Re-oxidation of Pd(0) by Cu(II): Copper(II) chloride rapidly oxidizes the inactive Pd(0) back to the active Pd(II) species, while being reduced to copper(I) chloride (CuCl).[1]

• Regeneration of Cu(II) by O₂: Molecular oxygen, the terminal oxidant, re-oxidizes the Cu(I) back to Cu(II), regenerating the co-catalyst and producing water as a byproduct.[1]

This intricate cycle allows for the use of only a catalytic amount of the expensive palladium salt, making the process economically viable on both industrial and laboratory scales.

References

• 1. Wacker process - Wikipedia [en.wikipedia.org]
• 2. Wacker-Tsuji Oxidation [organic-chemistry.org]
• 3. grokipedia.com [grokipedia.com]

Application Notes and Protocols for Copper(II) Chloride Dihydrate in Electroplating

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of copper(II) chloride dihydrate (CuCl₂·2H₂O) in electroplating processes. While traditionally copper sulfate (B86663) is the more common source of copper ions in electroplating baths, copper(II) chloride offers unique properties and applications, particularly in specialized fields. This document details its role as both a primary copper source and a critical additive, providing structured data and experimental protocols for its effective use.

Introduction to Copper(II) Chloride in Electroplating

Copper(II) chloride dihydrate is a blue-green crystalline solid that is highly soluble in water, making it a viable source of copper ions (Cu²⁺) for electrodeposition.[1] Its primary roles in electroplating are:

• Primary Copper Source: In specific applications, copper(II) chloride can be the main salt in the electroplating bath, providing the copper ions necessary for deposition onto the cathode.

• Chloride Ion Source in Sulfate Baths: More commonly, it is used as an additive in copper sulfate-based electroplating baths.[2] Chloride ions play a crucial role in achieving bright, level, and ductile copper deposits by influencing the electrochemical reactions at the anode and cathode.[3]

• Electroless Copper Plating: Copper(II) chloride is also a key component in electroless copper plating solutions, which are used to deposit a thin layer of copper on non-conductive substrates.[1][4]

The advantages of using copper-based electroplating include low metal cost, high electrical and thermal conductivity, and excellent ductility of the deposited layer.[2]

Quantitative Data: Plating Bath Compositions

The composition of the electroplating bath is critical for achieving the desired properties of the copper deposit. The following tables summarize typical compositions for both a standard acid copper sulfate bath (where chloride is an additive) and a representative copper chloride-based bath.

Table 1: Typical Acid Copper Sulfate Electroplating Bath Composition

Component	Concentration Range	Function
Copper Sulfate (CuSO₄·5H₂O)	75 - 250 g/L	Primary source of copper ions (Cu²⁺)
Sulfuric Acid (H₂SO₄)	50 - 200 g/L	Increases conductivity and prevents salt precipitation
Chloride Ions (Cl⁻)	20 - 100 ppm	Improves brightness, leveling, and anode dissolution
Organic Additives (e.g., PEG)	Varies	Grain refinement, brightening, and leveling

Table 2: Representative Copper Chloride Electroplating Bath Composition

Component	Concentration Range	Function
Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)	50 - 200 g/L	Primary source of copper ions (Cu²⁺)
Hydrochloric Acid (HCl)	10 - 50 g/L	Increases conductivity and maintains low pH
Additives (e.g., Brighteners, Levelers)	Varies	Enhance deposit quality and appearance

Experimental Protocols

The following protocols provide a detailed methodology for preparing and using a copper(II) chloride dihydrate-based electroplating bath.

Preparation of the Electroplating Bath

Objective: To prepare a 1-liter stock solution of a copper chloride-based electroplating bath.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Hydrochloric acid (HCl, concentrated)

• Deionized water

• Beaker (1 L)

• Graduated cylinders

• Magnetic stirrer and stir bar

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

• Measure 800 mL of deionized water into a 1 L beaker.

• Place the beaker on a magnetic stirrer and add a stir bar.

• Slowly add the desired amount of copper(II) chloride dihydrate (e.g., 150 g) to the water while stirring. Continue stirring until the salt is completely dissolved. The solution will turn a clear blue-green color.

• Carefully measure the required volume of concentrated hydrochloric acid (e.g., 20 mL) using a graduated cylinder.

• Slowly and carefully add the hydrochloric acid to the copper chloride solution while stirring. Caution: This step is exothermic and should be performed in a well-ventilated fume hood.

• Once the solution has cooled to room temperature, transfer it to a 1 L volumetric flask.

• Add deionized water to bring the final volume to the 1 L mark.

• Mix the solution thoroughly. The bath is now ready for use.

Electroplating Protocol

Objective: To electroplate a copper layer onto a substrate using the prepared copper chloride bath.

Materials and Equipment:

• Prepared copper chloride electroplating bath

• DC power supply

• Anode: Pure copper sheet or bar

• Cathode: The substrate to be plated (e.g., brass, nickel-plated steel)

• Electroplating tank or beaker

• Alligator clips and connecting wires

• Substrate cleaning solutions (e.g., degreaser, acid pickle)

• Rinsing beakers with deionized water

• Drying oven or compressed air

Procedure:

• Substrate Preparation:

  • Thoroughly clean the substrate to be plated to remove any grease, oil, or oxides. This typically involves a multi-step process of degreasing, rinsing, acid pickling, and final rinsing. A clean surface is crucial for good adhesion of the copper layer.

• Electroplating Setup:

  • Pour the copper chloride electroplating bath into the plating tank.

  • Suspend the copper anode and the prepared substrate (cathode) in the bath, ensuring they are parallel to each other and do not touch.

  • Connect the positive terminal of the DC power supply to the copper anode and the negative terminal to the substrate (cathode) using alligator clips and wires.

• Electroplating Process:

  • Turn on the DC power supply and adjust the voltage and current to the desired levels. Typical operating parameters are provided in Table 3.

  • Observe the substrate for the deposition of a copper layer. The plating time will depend on the desired thickness and the current density.

• Post-Plating Treatment:

  • Once the desired plating thickness is achieved, turn off the power supply.

  • Carefully remove the plated substrate from the bath.

  • Rinse the substrate thoroughly with deionized water to remove any residual plating solution.

  • Dry the plated substrate using compressed air or in a drying oven at a low temperature.

Table 3: Typical Operating Parameters for Copper Chloride Electroplating

Parameter	Typical Range	Effect on Deposit
Current Density	1 - 5 A/dm²	Affects plating rate and deposit morphology
Temperature	20 - 40 °C	Influences solution conductivity and additive performance
pH	< 2	Maintained by hydrochloric acid concentration
Agitation	Mild (e.g., magnetic stirring)	Ensures uniform ion concentration at the cathode surface

Visualizations

The following diagrams illustrate the key processes and relationships in copper electroplating.

Caption: General workflow for the copper electroplating process.

Caption: Simplified diagram of an electrolytic cell for copper plating.

References

• 1. Copper Chloride [ghtech.com]
• 2. Copper electroplating - Wikipedia [en.wikipedia.org]
• 3. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 4. nmfrc.org [nmfrc.org]

Application Notes and Protocols for the Chlorination of Aromatics using Copper(II) Chloride Dihydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The chlorination of aromatic compounds is a fundamental transformation in organic synthesis, providing key intermediates for the pharmaceutical, agrochemical, and materials science industries. While various chlorinating agents exist, the use of copper(II) chloride (CuCl₂) offers a practical and often selective method for the chlorination of electron-rich aromatic systems. This document provides a detailed experimental protocol for the chlorination of aromatic compounds using CuCl₂·2H₂O, supported by quantitative data and a visual representation of the experimental workflow and proposed reaction mechanism. The described method, adapted from established literature, is particularly effective for the para-selective chlorination of phenols and anilines.[1][2][3]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the chlorination of various aromatic substrates using a copper chloride-based system. The data highlights the efficiency and selectivity of the method for activated aromatic rings.

Substrate	Major Product	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
p-Anisidine	2-Chloro-p-anisidine	95	6	98.2	[1]
o-Chlorophenol	2,4-Dichlorophenol	95-98	11	94.7	[1]
o-Cresol	4-Chloro-o-cresol	95-98	9	Not specified	[1]
N,N-Dimethylaniline	4-Chloro-N,N-dimethylaniline	90	10	Not specified	[1]
α-Naphthylamine	4-Chloro-α-naphthylamine	95	6	Not specified	[1]

Experimental Protocol

This protocol provides a general procedure for the chlorination of an activated aromatic compound using CuCl₂·2H₂O in an aqueous hydrochloric acid medium with the continuous introduction of chlorine gas to regenerate the active copper(II) species.[1][2]

Materials:

• Aromatic substrate (e.g., phenol, aniline (B41778) derivative)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Copper(I) chloride (CuCl) (optional, to initiate the catalytic cycle)

• Concentrated hydrochloric acid (HCl)

• Chlorine gas (Cl₂)

• Nitrogen gas (N₂)

• Reaction flask equipped with a mechanical stirrer, reflux condenser, gas inlet tube, and thermometer.

Procedure:

• Reaction Setup: In a well-ventilated fume hood, assemble the reaction flask with the stirrer, reflux condenser, gas inlet, and thermometer. The gas outlet from the reflux condenser should be connected to a scrubber containing a solution of sodium thiosulfate (B1220275) or sodium hydroxide (B78521) to neutralize any unreacted chlorine gas.

• Charging the Reactor: To the reaction flask, add the aqueous hydrochloric acid solution (e.g., 6N HCl).[1]

• Add the aromatic substrate (e.g., 0.2 moles).

• Add copper(II) chloride dihydrate (e.g., 0.28 moles) and copper(I) chloride (e.g., 0.02-0.03 moles) to the mixture.[1] The presence of a small amount of CuCl can help to initiate the reaction.[1]

• Reaction Conditions: Begin stirring the mixture and heat it to the desired reaction temperature (typically between 90-100°C).[1]

• Once the reaction temperature is reached, start a slow and controlled introduction of chlorine gas into the headspace of the reaction flask.[1] The rate of chlorine addition should be carefully controlled to maintain a specific molar ratio of Cu(I) to total copper.[1][2]

• Monitoring the Reaction: The reaction progress can be monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature. The chlorinated product may precipitate from the solution.

• Filter the solid product and wash it with aqueous hydrochloric acid to remove the copper salts.

• The crude product can be further purified by recrystallization or distillation.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the chlorination of aromatic compounds using the CuCl₂·2H₂O system.

Caption: A flowchart of the experimental procedure.

Proposed Signaling Pathway (Reaction Mechanism)

The chlorination of aromatics with CuCl₂ is thought to proceed through a mechanism involving the direct reaction of the aromatic ring with CuCl₂. The introduction of chlorine gas serves to regenerate the active Cu(II) species from the Cu(I) formed during the reaction. While the exact mechanism can be complex and may involve single electron transfer (SET) or radical intermediates, a simplified representation of the key steps is shown below.[4]

Caption: A simplified diagram of the reaction pathway.

References

• 1. US3931340A - Chlorination of aromatic compounds - Google Patents [patents.google.com]
• 2. US3916014A - Chlorination of aromatic compounds - Google Patents [patents.google.com]
• 3. Aromatic nuclear chlorination by copper(II) chloride - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. BJOC - C–H bond halogenation catalyzed or mediated by copper: an overview [beilstein-journals.org]

Application Notes and Protocols for Copper Dichloride Dihydrate as a Wood Preservative

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper (II) chloride dihydrate (CuCl₂·2H₂O), also known as cupric chloride dihydrate, is a copper salt that has been investigated for its potential as a wood preservative. Like other copper-based treatments, its efficacy stems from the fungicidal and insecticidal properties of the copper(II) ion (Cu²⁺)[1]. While not commonly used as a standalone preservative in commercial applications, it has been a component in various formulations, including the historically significant copperized chromated zinc chloride[2]. These notes provide a comprehensive overview of its mechanism of action, available efficacy data from related formulations, and detailed protocols for its application and evaluation in a research setting.

Mechanism of Action

The primary mode of action for copper-based wood preservatives is the toxicity of the copper(II) ion to wood-destroying organisms[1]. Copper ions are believed to disrupt enzymatic processes within fungi and insects, leading to cell death[3]. The interaction involves the binding of copper ions to essential proteins and enzymes, which denatures them and inhibits their function. While the precise signaling pathways are complex and can vary between organisms, a generalized representation of the mechanism of copper toxicity is illustrated below.

Fig. 1: Generalized mechanism of copper ion toxicity in wood-destroying organisms.

Efficacy Data (from formulations containing cupric chloride)

Quantitative efficacy data for copper dichloride dihydrate as a standalone preservative is not widely available in recent literature. However, historical and research data on formulations containing cupric chloride provide insights into its potential performance.

Preservative Formulation	Test Organism(s)	Retention Level	Mass Loss (%)	Leaching (%)	Source(s)
5% Copper Chloride + PF-Pyrolytic Oil Resin	Postia placenta, Gloeophyllum trabeum, Irpex lacteus	Not specified	< 12% (White Pine), < 8% (American Beech)	Not specified	[4]
Copperized Chromated Zinc Chloride (7% Cupric Chloride)	Not specified (accelerated service stake tests)	0.85 lb/cu. ft.	Not applicable (relative rating of 5.66 vs 1.0 for untreated)	Low (resists leaching)	[2]
Copper Chloride + Okara Hydrolysates + Sodium Borate	Fomitopsis palustris	Not specified	1.98%	3.32%	[5]
Copper Chloride + Sodium Silicate + Alkaline Earth Chloride	Not specified	Not specified	Not specified	3.3% (copper)	[2]

Experimental Protocols

The following protocols are designed for the research and evaluation of copper dichloride dihydrate as a wood preservative.

Preparation of Treating Solution

• Chemicals and Reagents:

  • Copper (II) chloride dihydrate (CuCl₂·2H₂O) (Reagent grade)

  • Distilled or deionized water

• Procedure:

  • Calculate the required mass of CuCl₂·2H₂O to achieve the desired solution concentration (e.g., 1%, 2.5%, 5% w/v).

  • In a fume hood, slowly add the weighed CuCl₂·2H₂O to a known volume of distilled water in a glass beaker while stirring continuously with a magnetic stirrer until the solid is completely dissolved.

  • Prepare a range of concentrations to evaluate the dose-dependent efficacy.

Wood Sample Preparation and Treatment

This protocol outlines a typical vacuum-pressure impregnation process.

Fig. 2: Experimental workflow for vacuum-pressure treatment of wood samples.

• Wood Species: Use a non-durable wood species such as Southern Yellow Pine (Pinus spp.) sapwood for testing.

• Sample Dimensions: Prepare wood blocks of a standard size (e.g., for fungal decay tests: 19 x 19 x 19 mm; for termite tests: 25 x 25 x 6 mm).

• Initial Preparation: Oven-dry the samples at 103 ± 2 °C to a constant weight and record the initial dry weight.

• Treatment:

  • Place the wood samples in a laboratory-scale pressure treatment cylinder.

  • Apply an initial vacuum of -85 to -95 kPa for 30 minutes to remove air from the wood structure.

  • Introduce the CuCl₂·2H₂O treating solution into the cylinder while maintaining the vacuum.

  • Pressurize the cylinder to 1000-1400 kPa for 1 to 2 hours to force the preservative into the wood.

  • Release the pressure and drain the solution.

  • Apply a final vacuum for 15-30 minutes to remove excess surface solution.

• Post-Treatment:

  • Remove the treated samples, wipe off excess solution, and weigh them to determine the amount of solution absorbed.

  • Calculate the preservative retention in kilograms per cubic meter ( kg/m ³).

  • Allow the treated samples to air-dry and condition for a period of at least two weeks to allow for fixation of the copper in the wood.

Leaching Test (Adapted from AWPA E11-16)

• Place the conditioned, treated wood blocks in a container with distilled water at a water-to-wood volume ratio of 10:1.

• Submerge the blocks and hold them at a constant temperature (e.g., 23 °C).

• Replace the water at specified intervals (e.g., 6, 24, 48, 96, 144, and 192 hours).

• Analyze the collected leachate for copper content using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) spectroscopy.

• Calculate the cumulative percentage of copper leached from the wood.

Fungal Decay Resistance Test (Adapted from AWPA E10)

• Test Fungi: Use standard brown-rot fungi (e.g., Gloeophyllum trabeum, Postia placenta) and white-rot fungi (e.g., Trametes versicolor).

• Procedure:

  • Sterilize the leached and unleached treated wood blocks, along with untreated control blocks.

  • Place the blocks in soil jars or petri dishes containing actively growing cultures of the test fungi.

  • Incubate at optimal conditions (e.g., 27 °C and 70% relative humidity) for a specified period (e.g., 12-16 weeks).

• Evaluation:

  • After incubation, remove the blocks, carefully clean off any mycelium, and oven-dry them to a constant weight.

  • Calculate the percentage of mass loss for each block. A lower mass loss indicates higher efficacy.

Termite Resistance Test (Adapted from AWPA E1)

• Test Insects: Use a common subterranean termite species (e.g., Reticulitermes flavipes or Coptotermes formosanus).

• Procedure:

  • Place a pre-weighed, treated wood block (leached and unleached) in a container with a known number of termites (e.g., 1 gram or approximately 250-300 workers) in a sand or vermiculite (B1170534) substrate.

  • Include untreated control blocks.

  • Maintain the containers in a dark, humid environment at an appropriate temperature (e.g., 25-28 °C) for a standard duration (e.g., 28 days).

• Evaluation:

  • After the test period, record the termite mortality percentage.

  • Clean and oven-dry the wood blocks and calculate the percentage of mass loss.

  • Visually rate the extent of termite damage on a standardized scale (e.g., 10 for no damage to 0 for failure).

Safety and Handling

Copper dichloride dihydrate is harmful if swallowed and can cause skin and serious eye irritation. Always handle this chemical in a well-ventilated area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

While copper dichloride dihydrate is not a contemporary mainstream standalone wood preservative, its constituent cupric chloride has been a component of effective historical formulations. The protocols provided here offer a framework for the systematic evaluation of its efficacy, permanence, and potential as a wood preservative in a research context. Further investigation is required to determine optimal treatment parameters and to fully characterize its performance against a wide range of wood-destroying organisms, especially in comparison to current commercial preservatives.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. US5478598A - Wood preservative composition, process for treating wood with the same, wood treated with the same - Google Patents [patents.google.com]
• 3. US20060196761A1 - Regeneration of cupric etchants and recovery of copper sulfate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of Copper(II) Chloride Dihydrate in Pyrotechnics for Blue/Green Flame Generation

Introduction

Copper(II) chloride dihydrate (CuCl₂·2H₂O) is a widely utilized precursor for generating blue and green colors in pyrotechnic compositions. The generation of a saturated, deep blue flame is considered a significant challenge in pyrotechnics, requiring a delicate balance of chemical composition and flame temperature.[1] This document provides detailed application notes on the chemical principles, quantitative performance of various formulations, and standardized protocols for the use of copper(II) chloride dihydrate for this purpose. The primary light-emitting species responsible for the blue color is monochloride copper (CuCl), which is formed in the gas phase during combustion.[2][3][4]

Chemical Principles of Color Generation

The characteristic blue or green color from copper-containing pyrotechnics arises from the electronic transitions of specific copper species within the flame. The process begins with the thermal decomposition of the copper(II) chloride dihydrate.

• Decomposition: Upon heating, copper(II) chloride dihydrate first loses its water of hydration. At higher temperatures (above 300°C), the anhydrous copper(II) chloride (CuCl₂) decomposes.[5]

• Formation of Emitting Species: In a chlorine-rich, oxygen-deficient flame, CuCl₂ is reduced to the volatile copper(I) chloride (CuCl).[1][3] It is the thermally excited CuCl molecules that emit light in the blue region of the visible spectrum (with band systems from approximately 400 to 540 nm) as they relax to lower energy states.[2]

• Influence of Temperature and Composition: The quality of the blue color is highly dependent on the flame temperature and the chemical environment.

  • Optimal Temperature: While it was historically believed that flame temperatures must be kept below 1500 K to avoid decomposition of CuCl, recent thermodynamic modeling shows that good to excellent blue colors can be achieved in flames with temperatures ranging from 1660 K to 2500 K.[3]

  • Color Contamination: If the flame temperature is too high or the environment is too oxygen-rich, CuCl can decompose into copper oxide (CuO) and copper hydroxide (B78521) (CuOH).[1] These species emit light in the green portion of the spectrum (500-530 nm), which contaminates the blue emission, resulting in a cyan or green flame.[1] Therefore, maintaining a sufficient concentration of chlorine atoms in the flame is critical to favor the formation of the desired CuCl emitter.[6]

Caption: Figure 1: Chemical pathway of CuCl₂·2H₂O to light-emitting species in a flame.

Data Presentation: Performance of Blue Flame Compositions

The generation of a high-purity blue color is a trade-off between luminous intensity and color saturation. Compositions containing metal fuels like magnalium (MgAl) produce brighter flames but often at the expense of color purity due to higher flame temperatures.[7] The following tables summarize quantitative data from spectroscopic analysis of various pyrotechnic formulations.

Table 1: Performance Comparison of Selected Blue Flame Pyrotechnic Compositions

Composition ID	Oxidizer	Fuel / Additives	Color Purity (pₑ) [%]	Luminous Intensity (Iᵥ) [cd]	Specific Luminous Intensity (Lₛₚ) [cd·s·g⁻¹]
Comp. #7[7]	KClO₄	MgAl, Hexamine, PVC	30%	High	High
Comp. #8[7]	KClO₄	CuO, Sulfur, HCB	55.7%	107	74
Comp. #9[7]	KClO₄	Sulfur, Hexamine, HCB	41%	Moderate	Moderate
Comp. #10[7]	KClO₄	Sulfur, Shellac, HCB	39%	Moderate	414

(Data extracted from a comparative study of 10 blue flame compositions. HCB: Hexachlorobenzene, PVC: Polyvinyl chloride)[7]

Table 2: Emission Spectra of Key Copper Species

Emitting Species	Wavelength Range / Peak	Observed Flame Color	Reference
Copper(I) Chloride (CuCl)	~400 - 540 nm	Blue	[2]
Copper(I) Bromide (CuBr)	~400 - 540 nm (λd=459 nm)	Blue-Violet	[2]
Copper(I) Iodide (CuI)	>500 nm systems are intense	Bluish-Green	[2]

| Copper Oxide (CuO) | ~540 - 650 nm | Green |[8] |

Experimental Protocols

Safety Precaution: All protocols involving pyrotechnic materials must be conducted in a controlled environment, such as a fume hood or a designated outdoor testing area, by trained personnel. Appropriate Personal Protective Equipment (PPE), including safety glasses, flame-retardant lab coats, and gloves, is mandatory. Copper chloride is harmful and an irritant; avoid inhalation of its dust and combustion fumes.[9][10]

Protocol 1: Simple Flame Demonstration (Solution Method)

This protocol is suitable for demonstrating the characteristic blue/green flame of copper halides in a laboratory setting.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Solvent: Ethanol (B145695) (95%) or Methanol

• Heat-resistant glass container (e.g., borosilicate evaporating dish)

• Long-handled lighter or splint

Procedure:

• In a well-ventilated area, dissolve a small amount (approx. 1-2 grams) of copper(II) chloride dihydrate into 20-30 mL of ethanol in the glass container. Swirl gently to dissolve. Copper(II) chloride is more soluble in methanol, but ethanol is a safer solvent choice.[6]

• Place the container on a heat-proof surface.

• Using a long-handled lighter, carefully ignite the solvent vapors at the mouth of the container. Do not lean over the container during ignition.

• Observe the flame color. The presence of the chlorine from the copper chloride will impart a distinct blue to blue-green color to the otherwise pale blue flame of the alcohol.

• Allow the fuel to burn out completely. Do not attempt to extinguish the flame with water. Use a fire extinguisher rated for alcohol fires if necessary.

Protocol 2: Preparation of a Solid Pyrotechnic Composition

This protocol describes the preparation of a pressed pellet composition for a stable, blue-burning flame, based on formulations found in the literature.[7] This procedure requires experience in handling energetic materials.

Materials & Composition (Based on Comp. #8[7]):

• Potassium Perchlorate (KClO₄), <100 mesh: 39%

• Copper(II) Oxide (CuO), <325 mesh: 37%

• Sulfur (S), <200 mesh: 17%

• Hexachlorobenzene (HCB): 7%

• Binder (e.g., 5% solution of nitrocellulose in acetone)

• Non-sparking mixing tools and screens

• Hydraulic press and pellet die

Procedure:

• Preparation: Separately weigh each chemical component onto designated weighing papers. Ensure all components are dry and finely powdered.

• Mixing:

  • Gently screen the copper oxide and sulfur together through a 100-mesh screen onto a sheet of kraft paper using a non-sparking brush. Repeat this process three times to ensure homogeneity (diapering method).

  • In a separate step, screen the potassium perchlorate.

  • Gently combine all powdered components and screen them together three more times. Never grind an oxidizer with a fuel.

• Binding & Granulation:

  • Transfer the mixed powder to a non-sparking bowl.

  • Add the binder solution dropwise while carefully mixing with a wooden spatula until the composition has the consistency of damp sand.

  • Force the damp mass through a 20-mesh screen to granulate it.

  • Allow the granules to air dry completely in a well-ventilated, safe location away from ignition sources.

• Pellet Pressing:

  • Weigh the desired amount of the dried, granulated composition (e.g., 10 grams).

  • Transfer the granules into the pellet die.

  • Press the composition using a hydraulic press to the desired consolidation pressure (typically 15,000-20,000 psi) to form a solid pellet or "star."

• Testing:

  • Secure the pressed pellet in a suitable holder in a designated test area.

  • Use a remote ignition system (e.g., electric match or fuse) to ignite the pellet.

  • Observe and record the burn rate, flame color, and luminous characteristics from a safe distance.

Caption: Figure 2: Workflow for the preparation and testing of solid pyrotechnic compositions.

Logical Relationships in Blue Flame Generation

The final flame color is a result of competing chemical reactions governed by the formulation's parameters. The diagram below illustrates the logical dependencies.

Caption: Figure 3: Relationship between formulation parameters and resulting flame color.

References

• 1. jpyro.co.uk [jpyro.co.uk]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. A more benign blue - Copper bromide produces blue flames [chemeurope.com]
• 5. researchgate.net [researchgate.net]
• 6. sciencenotes.org [sciencenotes.org]
• 7. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 8. mdpi.com [mdpi.com]
• 9. Copper (II) chloride | PyroData [pyrodata.com]
• 10. skylighter.com [skylighter.com]

Application Notes and Protocols for Acetonide Deprotection using Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetonides are widely utilized as protecting groups for 1,2- and 1,3-diols in multi-step organic synthesis, particularly in carbohydrate and natural product chemistry, due to their ease of formation and general stability.[1][2] However, their efficient and selective cleavage is a critical step that requires mild conditions to avoid the degradation of sensitive functional groups present in complex molecules.[1][3] This document outlines a simple and effective protocol for the deprotection of acetonides using a catalytic amount of the inexpensive and readily available reagent, copper(II) chloride dihydrate (CuCl₂·2H₂O).[4][5] This method serves as a mild alternative to strongly acidic conditions often employed for this transformation.[4]

Mechanism and Principle

The deprotection of acetonides using CuCl₂·2H₂O is proposed to proceed via acid-catalyzed hydrolysis of the acetal.[4] An aqueous solution of CuCl₂ is mildly acidic (a 0.2 M solution has a pH of 3.6).[4] Copper(II) chloride is a Lewis acid that can coordinate with the oxygen atoms of the acetonide group, facilitating the cleavage of the carbon-oxygen bond.[4][6] While water is not strictly indispensable for the reaction, as anhydrous CuCl₂ in anhydrous ethanol (B145695) can also effect the transformation, the dihydrate form is convenient and effective.[4] The overall reaction involves the hydrolysis of the cyclic ketal back to the corresponding diol.

Data Summary: Reaction Conditions and Yields

The following table summarizes the reaction conditions and yields for the deprotection of various acetonide-protected compounds using CuCl₂·2H₂O as a catalyst. The data is adapted from studies on the cleavage of cyclic dioxolane derivatives.[4]

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)
1	3β-hydroxy-17-oxo-epiandrosterone acetonide	5	95% EtOH	3	92
2	1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose	5	95% EtOH	6	85
3	Progesterone-3,20-bis(ethylene ketal)	5	95% EtOH	10	60 (incomplete)
4	Cholest-4-en-3-one ethylene (B1197577) ketal	5	95% EtOH	10	75 (incomplete)
5	5α-Androstan-3,17-dione-3,17-bis(ethylene ketal)	5	95% EtOH	10	55 (incomplete)

Note: The reaction times for acetonide deprotection are generally longer than for the corresponding deprotection of tetrahydropyranyl (THP) or ethoxyethyl (EE) ethers under similar conditions. In some cases, the reaction may not proceed to completion.[4]

Experimental Protocol

This section provides a detailed methodology for the deprotection of an acetonide using CuCl₂·2H₂O.

Materials:

• Acetonide-protected substrate

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)[4]

• 95% Ethanol (or Acetone (B3395972):Water, 95:5 v/v)[4]

• Diethyl ether

• Water

• Saturated aqueous Sodium Chloride (brine)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Silica (B1680970) gel for column chromatography (100-200 mesh)[4]

• Standard laboratory glassware

• Heating mantle or oil bath

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the acetonide-protected compound (1.0 mmol) in 10 mL of 95% ethanol.[4]

• Catalyst Addition: To this solution, add copper(II) chloride dihydrate (CuCl₂·2H₂O) (0.05 mmol, 5 mol%). The solution should be homogenous.[4]

• Heating: Heat the reaction mixture to a gentle reflux.[4]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up (Solvent Evaporation): Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent by evaporation using a rotary evaporator.[4]

• Extraction: Add diethyl ether (30 mL) to the residue. Wash the organic layer sequentially with water and saturated aqueous sodium chloride (brine).[4]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography to yield the pure diol.[4]

Visualized Workflow

The following diagram illustrates the experimental workflow for the deprotection of acetonides using CuCl₂·2H₂O.

Caption: Figure 1. Experimental Workflow for Acetonide Deprotection.

Troubleshooting and Considerations

• Incomplete Reaction: As noted, the deprotection of some acetonides may be slow or incomplete.[4] If the reaction stalls, consider increasing the reaction time or catalyst loading. However, be mindful that prolonged reaction times or higher catalyst loads may affect other sensitive functional groups.

• Solvent Choice: While 95% ethanol is effective, a mixture of acetone and water (95:5 v/v) can also be used.[4] The choice of solvent may influence the reaction rate. Tetrahydrofuran (THF) with water was found to be an unsuitable solvent system.[4]

• Alternative Reagents: Other copper salts like CuSO₄·5H₂O and Cu(acac)₂ were found to be ineffective under these conditions.[4]

• Substrate Compatibility: This method has been shown to be compatible with acid-sensitive functional groups like epoxides and tertiary alcohols in the context of THP ether deprotection, suggesting a degree of mildness.[4] However, compatibility with a specific substrate should always be verified experimentally.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. chem.pku.edu.cn [chem.pku.edu.cn]
• 5. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Cupric chloride? [synapse.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Copper(II) Chloride Catalyzed Reactions

Welcome to the technical support center for copper(II) chloride (CuCl₂) catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered in CuCl₂ catalyzed reactions?

A1: Common issues include low or no product yield, formation of side products, and inconsistent results. These problems often stem from an inactive catalyst, impure reagents, suboptimal reaction conditions (temperature, solvent, ligand), or substrate-specific issues like steric hindrance.

Q2: How can I activate or maintain the active state of the copper catalyst?

A2: The active catalyst in many copper-catalyzed reactions is the Cu(I) species. While starting with a Cu(II) salt like CuCl₂, the reaction conditions often facilitate in-situ reduction to Cu(I). However, Cu(I) is prone to oxidation to the inactive Cu(II) state by dissolved oxygen. To maintain the active Cu(I) state, it is crucial to degas solvents and run the reaction under an inert atmosphere (e.g., Argon or Nitrogen). In some cases, a reducing agent can be added to regenerate the Cu(I) species.

Q3: What is the role of a ligand in CuCl₂ catalyzed reactions?

A3: Ligands play a critical role in stabilizing the copper catalyst, increasing its solubility, and influencing its reactivity and selectivity. The choice of ligand can significantly impact the reaction outcome, and screening different ligands is often a key step in optimizing a new copper-catalyzed transformation. Common ligands include diamines, amino acids, phosphines, and N,O-bidentate ligands.

Q4: How does the choice of solvent affect the reaction?

A4: The solvent can influence the solubility of the catalyst, reagents, and intermediates, as well as the overall reaction rate and selectivity. Polar aprotic solvents like DMF, DMSO, and acetonitrile (B52724) are commonly used. The choice of solvent can be critical, and screening different solvents is recommended during optimization.

Q5: At what temperature should I run my CuCl₂ catalyzed reaction?

A5: The optimal temperature depends on the specific reaction. While many modern copper-catalyzed reactions can be performed at or near room temperature, some, particularly traditional Ullmann-type couplings, may require higher temperatures (often above 100 °C). It is important to find a balance, as excessively high temperatures can lead to catalyst decomposition and the formation of side products.

Troubleshooting Guide

Low or No Product Yield

A systematic approach is the most effective way to troubleshoot low product yield. The following workflow can help identify the root cause of the issue.

Caption: Troubleshooting workflow for low-yield copper-catalyzed reactions.

Catalyst Deactivation

Catalyst deactivation can be a significant issue, leading to incomplete reactions and low yields. Understanding the deactivation pathways is key to mitigating this problem.

Caption: Common pathways for copper catalyst deactivation.

Solutions to Catalyst Deactivation:

• Inert Atmosphere: Rigorously exclude oxygen by using degassed solvents and maintaining an inert atmosphere (argon or nitrogen).

• Ligand Selection: Choose robust ligands that form stable complexes with copper and are not prone to degradation under the reaction conditions.

• Solvent Choice: Use solvents that promote the solubility of the active catalyst and intermediates.

• Additives: In some cases, additives can stabilize the catalyst or inhibit deactivation pathways.

Data on Optimizing Reaction Conditions

The following tables summarize quantitative data on the effect of various parameters on the yield of different CuCl₂-catalyzed reactions.

Table 1: Optimization of a CuCl₂-Catalyzed C-S Coupling Reaction

Reaction: 2-Iodobenzaldehyde with 2,2'-Disulfanediyldianiline.[1]

Entry	Copper Salt (15 mol%)	Base (0.6 mmol)	Solvent (mL)	Temperature (°C)	Yield (%)
1	CuCl₂	Cs₂CO₃	DMEDA (0.50)	110	73
2	CuCl₂	Cs₂CO₃	DMEDA (0.25)	110	82
3	CuCl₂	Cs₂CO₃	DMEDA (0.10)	110	65
4	CuCl₂	-	DMEDA (0.25)	110	<10
5	CuCl₂	K₃PO₄	DMEDA (0.25)	110	82
6	CuCl₂	K₂CO₃	DMEDA (0.25)	110	75
7	CuCl₂	K₃PO₄	DMEDA (0.25)	120	82
8	CuCl₂	K₃PO₄	DMEDA (0.25)	100	78
9	Cu(OAc)₂	K₃PO₄	DMEDA (0.25)	110	70
10	CuSO₄·5H₂O	K₃PO₄	DMEDA (0.25)	110	65
11	CuI	K₃PO₄	DMEDA (0.25)	110	78

Table 2: Ligand and Solvent Effects on a Copper-Catalyzed C-C Coupling (Glaser Reaction)

Reaction: Homocoupling of a terminal alkyne.

Entry	Ligand (10 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	None	DMF	100	4	45
2	Benzotriazole	DMF	100	4	92
3	Benzotriazole	DMSO	100	4	85
4	Benzotriazole	Toluene	100	4	60
5	Benzotriazole	Acetonitrile	100	4	75
6	1,10-Phenanthroline	DMF	100	4	88
7	TMEDA	DMF	100	4	82

Data compiled from representative procedures and may vary based on the specific alkyne substrate.

Table 3: Effect of Catalyst Loading on a CuCl₂-Catalyzed C-S Coupling

Reaction: Aryl Iodide with Tetraalkylthiuram Disulfide.[2]

Entry	Catalyst Loading (mol%)	Yield (%)
1	0.5	85
2	1.0	96
3	2.0	95
4	5.0	94

Experimental Protocols

General Procedure for a Copper-Catalyzed Sonogashira Coupling

This protocol provides a general starting point for the coupling of a terminal alkyne with an aryl halide using a copper co-catalyst.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the terminal alkyne (1.2 equiv), and a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Reagent Addition: Under a positive pressure of the inert gas, add CuCl₂ (or another copper(I) salt, 5-10 mol%), a ligand (if required, e.g., a phosphine (B1218219) or diamine, 10-20 mol%), and a suitable base (e.g., triethylamine (B128534) or K₂CO₃, 2.0 equiv).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., THF, DMF, or toluene) via syringe.

• Reaction: Stir the mixture at the desired temperature (ranging from room temperature to 100 °C) and monitor the reaction progress by TLC or GC/LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

General Workflow for Reaction Optimization

A systematic approach is crucial for efficiently optimizing a new copper-catalyzed reaction.

Caption: A generalized workflow for optimizing a copper-catalyzed reaction.

References

• 1. “One-Pot” CuCl2-Mediated Condensation/C–S Bond Coupling Reactions to Synthesize Dibenzothiazepines by Bi-Functional-Reagent N, N′-Dimethylethane-1,2-Diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Highly Efficient CuCl2-Catalyzed C-S Coupling of Aryl Iodides with Tetraalkylthiuram Disulfides: Synthesis of Aryl Dithiocarbamates [organic-chemistry.org]

troubleshooting low yield in copper dichloride dihydrate synthesis

Technical Support Center: Copper(II) Chloride Dihydrate Synthesis

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields or other issues during the synthesis of copper(II) chloride dihydrate (CuCl₂·2H₂O).

Troubleshooting Guide & FAQs

Question: My final yield of copper(II) chloride dihydrate is significantly lower than the theoretical calculation. What are the common causes?

Answer: Low yield is a frequent issue that can stem from several stages of the synthesis process. The most common causes include:

• Incomplete Reaction: The starting materials may not have fully reacted. This can be due to incorrect stoichiometry, insufficient reaction time, or passivation of the copper source. When starting with copper metal, an oxidizing agent is required as copper does not react directly with hydrochloric acid.[1]

• Product Loss During Isolation: Copper(II) chloride dihydrate is highly soluble in water and also soluble in solvents like ethanol (B145695) and acetone (B3395972).[2] Significant product can be lost if excessive solvent is used for washing the crystals or if the filtrate is prematurely discarded.[1]

• Formation of Side Products: Partial hydrolysis can lead to the formation of dicopper chloride trihydroxide (Cu₂(OH)₃Cl), especially if the solution is not sufficiently acidic.[3] Additionally, using certain reducing agents or conditions can lead to the formation of copper(I) chloride (CuCl).[3]

• Decomposition During Drying: Overheating the dihydrate crystals during the drying process can cause them to lose water of hydration and potentially decompose, releasing chlorine gas at temperatures above 300°C.[4][5] When evaporating the solution, excessive heat can also cause decomposition, indicated by a brown band of anhydrous CuCl₂ forming.[6]

Question: I started with copper metal and hydrochloric acid, but the reaction is extremely slow or has stopped. Why is this happening?

Answer: Copper metal will not react with non-oxidizing acids like hydrochloric acid on its own.[1] An oxidizing agent must be added to facilitate the oxidation of copper(0) to copper(II). Hydrogen peroxide (H₂O₂) is commonly used for this purpose in a laboratory setting.[1] The overall reaction is: Cu(s) + 2HCl(aq) + H₂O₂(aq) → CuCl₂(aq) + 2H₂O(l)[1]

Question: The color of my final product is more green than the expected blue-green. What does this indicate?

Answer: The color of copper(II) chloride can be influenced by several factors. While the pure dihydrate crystals are a blue-green color, the presence of excess chloride ions (from residual hydrochloric acid) can shift the equilibrium towards tetrachlorocuprate(II) ([CuCl₄]²⁻) ions, which are yellowish-green.[7][8] Therefore, a greenish tint may indicate that the crystals are still acidic.[7] For most applications, this acidic impurity may not be an issue.[7]

Question: How can I maximize my yield during the crystallization and filtration steps?

Answer: To maximize your yield during product isolation:

• Concentrate the Solution Carefully: Evaporate the solvent (water) by gentle heating to avoid decomposition.[6] Stop heating when the solution becomes saturated and crystals start to form.

• Cool Slowly: Allow the solution to cool to room temperature slowly, followed by further cooling in an ice bath or freezer to maximize precipitation of the crystals from the solution.[1][3]

• Minimize Washing: Wash the collected crystals with a minimal amount of ice-cold distilled water or another appropriate solvent to remove soluble impurities without dissolving a significant amount of the product. Using acetone for washing may also lead to product loss due to its solubility.[1]

• Retain the Filtrate: A significant amount of product may remain dissolved in the filtrate.[1] You can perform a second crystallization by further evaporating the filtrate to recover more product, although it may be of lower purity.[1]

Question: During evaporation, I noticed brown solids forming. What is this and how can I avoid it?

Answer: The brown solid is anhydrous copper(II) chloride (CuCl₂). This forms when the dihydrate is heated too strongly, driving off the water of hydration.[5][8] To prevent this, use gentle and even heating during the evaporation step and stop when the solution is saturated, rather than trying to evaporate to complete dryness on the hotplate.[6]

Data Presentation: Stoichiometry and Yield Calculation

The following table provides the molar masses for a common synthesis reaction starting from copper(II) carbonate and hydrochloric acid, which can be used to calculate theoretical yield.

Reaction: CuCO₃(s) + 2HCl(aq) → CuCl₂(aq) + H₂O(l) + CO₂(g)

Compound	Formula	Molar Mass ( g/mol )
Copper(II) Carbonate	CuCO₃	123.55
Hydrochloric Acid	HCl	36.46
Copper(II) Chloride (Anhydrous)	CuCl₂	134.45
Copper(II) Chloride Dihydrate	CuCl₂·2H₂O	170.48
Water	H₂O	18.02
Carbon Dioxide	CO₂	44.01

Note: The final product isolated after crystallization from an aqueous solution is the dihydrate form (CuCl₂·2H₂O). All theoretical yield calculations should use its molar mass of 170.48 g/mol .[7]

Experimental Protocol: Synthesis from Copper Metal

This protocol details the synthesis of copper(II) chloride dihydrate from copper metal, hydrochloric acid, and hydrogen peroxide.[1]

Materials:

• Copper metal (powder or turnings)

• Hydrochloric acid (HCl, ~30-37%)

• Hydrogen peroxide (H₂O₂, ~3-9%)

• Distilled water

• Beaker or Erlenmeyer flask

• Heating plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Reaction Setup: In a well-ventilated fume hood, add a pre-weighed amount of copper metal (e.g., 5.0 g) to a beaker.

• Acid Addition: Add a stoichiometric excess of hydrochloric acid to the copper. The acid alone will not initiate a visible reaction.[1]

• Oxidant Addition: Slowly and carefully add hydrogen peroxide solution in small increments. The reaction is exothermic and will produce gas. Control the rate of addition to prevent excessive foaming and boiling. Continue adding H₂O₂ until all the copper metal has dissolved, resulting in a dark green solution.

• Concentration: Gently heat the solution to approximately 80-90°C to decompose any excess hydrogen peroxide and to concentrate the solution by evaporating water.[1] Avoid vigorous boiling.

• Crystallization: Once the solution is sufficiently concentrated (crystals may start to form on the surface or on a cooled glass rod dipped into the solution), remove the beaker from the heat and allow it to cool to room temperature. For maximum crystal formation, place the beaker in an ice bath.[1]

• Isolation: Collect the blue-green crystals by vacuum filtration using a Buchner funnel.[9]

• Washing: Wash the crystals with a very small amount of ice-cold distilled water to remove residual acid and other impurities.

• Drying: Carefully transfer the crystals to a watch glass and allow them to air dry completely. Do not use high heat, as this can lead to decomposition.[4][6] Once dry, weigh the final product and calculate the percent yield.

Mandatory Visualization

The following diagrams illustrate the troubleshooting workflow for diagnosing low yield in the synthesis.

Caption: Troubleshooting workflow for low yield in copper(II) chloride dihydrate synthesis.

References

• 1. 18thtimelucky.wordpress.com [18thtimelucky.wordpress.com]
• 2. quora.com [quora.com]
• 3. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Sciencemadness Discussion Board - copper II chloride anhydrous - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. fchpt.stuba.sk [fchpt.stuba.sk]
• 7. Synthesis of Copper (II) Chloride - Amateur Chemistry [amateurchemistry.weebly.com]
• 8. Sciencemadness Discussion Board - CuCl2.2H2O synthesis help - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. benchchem.com [benchchem.com]

how to store and handle hygroscopic copper(II) chloride dihydrate

Technical Support Center: Copper(II) Chloride Dihydrate

This guide provides researchers, scientists, and drug development professionals with essential information for the safe storage and handling of hygroscopic copper(II) chloride dihydrate (CuCl₂·2H₂O).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My copper(II) chloride dihydrate has turned into a damp or sludgy material. What happened and can I still use it?

A: This indicates that the compound has absorbed a significant amount of moisture from the atmosphere. Copper(II) chloride dihydrate is deliquescent, meaning it can absorb enough water to dissolve itself.[1][2][3] The color may also shift from a blue-green to a darker green solution.[4] For quantitative applications requiring precise concentrations, using this material is not recommended as the water content is unknown. For some qualitative uses, it may still be functional, but it's best to dry it first (see Q3).

Q2: I opened a new bottle of CuCl₂·2H₂O and it appears as a blue-green crystalline powder. The anhydrous form I ordered previously was a brown powder. Is this the correct substance?

A: Yes, this is correct. Anhydrous copper(II) chloride (CuCl₂) is a yellowish-brown powder that readily absorbs atmospheric moisture to form the blue-green dihydrate (CuCl₂·2H₂O).[4][5][6][7] The product you received is the stable, hydrated form.

Q3: How can I dry copper(II) chloride dihydrate that has absorbed excess moisture?

A: Gentle heating is required. You can heat the compound in an oven at 100-110°C to drive off the two water molecules (dehydration) and revert it to the anhydrous form.[4][8] Be aware that at temperatures above 300°C, it may begin to decompose, releasing toxic fumes.[7] For highly pure anhydrous CuCl₂, heating in a stream of dry hydrogen chloride (HCl) gas is recommended to prevent the formation of copper oxychloride, but this should only be performed in a suitable fume hood with appropriate safety measures.[9]

Q4: My solution of copper(II) chloride in an ethanol/water mixture has turned turbid. What is the cause and how can I fix it?

A: Turbidity in an ethanol/water solution can occur due to the precipitation of copper(II) hydroxide (B78521) (Cu(OH)₂) under slightly basic conditions.[10] This can often be resolved by adding a few drops of dilute hydrochloric acid (HCl) to re-dissolve the precipitate and clarify the solution.[10]

Q5: What are the primary safety precautions I should take when handling this compound?

A: Copper(II) chloride dihydrate is harmful if swallowed or in contact with skin, and it can cause serious eye damage.[11][12][13] Always use personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[14][15] Handle the powder in a well-ventilated area or a fume hood to avoid inhaling dust.[1][11]

Q6: What materials are incompatible with copper(II) chloride for storage and handling?

A: Avoid contact with strong oxidizing agents, alkali metals like potassium and sodium, and acetylene (B1199291) (which can form shock-sensitive acetylides).[1][16][17] It is also corrosive to metals, particularly aluminum, especially in the presence of moisture.[2][8][14]

Quantitative Data Summary

The following table summarizes key quantitative properties of copper(II) chloride in both its dihydrate and anhydrous forms.

Property	Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)	Copper(II) Chloride Anhydrous (CuCl₂)
Molar Mass	170.48 g/mol [4][13][18][19][20]	134.45 g/mol [4][20]
Appearance	Blue-green crystals or powder[14][16]	Yellowish-brown powder[2][4]
Density	2.51 g/cm³[4][8]	3.386 g/cm³[4][8]
Melting Point	~100°C (dehydrates)[4][8][14][16]	498°C (decomposes)[8]
Boiling Point	Decomposes	993°C (decomposes)[4][8]
Solubility in Water	75.7 g/100 mL at 25°C[4][8][20]	Soluble, forms dihydrate[21]
Solubility in Ethanol	53 g/100 mL at 15°C[4][8]	Soluble[21]
Solubility in Methanol	68 g/100 mL at 15°C[4][8]	Soluble[22]

Experimental Protocol: Preparation of a 0.1 M Copper(II) Chloride Aqueous Solution

This protocol details the steps for accurately preparing a 0.1 M stock solution from solid copper(II) chloride dihydrate.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Deionized (DI) water

• 100 mL volumetric flask

• Weighing boat or paper

• Spatula

• Analytical balance

• Funnel

Procedure:

• Calculate Required Mass:

  • The molar mass of CuCl₂·2H₂O is 170.48 g/mol .[13]

  • To prepare 100 mL (0.1 L) of a 0.1 M solution, calculate the mass needed:

    • Mass = Molarity × Volume × Molar Mass

    • Mass = 0.1 mol/L × 0.1 L × 170.48 g/mol = 1.7048 g

• Weighing the Compound:

  • Place a weighing boat on the analytical balance and tare it.

  • Because the compound is hygroscopic, perform the weighing step as quickly as possible to minimize moisture absorption from the air.[2][8]

  • Carefully weigh out approximately 1.7048 g of CuCl₂·2H₂O.

• Dissolution:

  • Place a funnel into the neck of the 100 mL volumetric flask.

  • Carefully transfer the weighed solid into the flask.

  • Rinse the weighing boat and funnel with a small amount of DI water to ensure all the solid is transferred into the flask.

  • Add DI water to the flask until it is about half-full.

  • Swirl the flask gently to dissolve the solid completely. The solution should be a clear blue-green color.[4]

• Final Dilution:

  • Once the solid is fully dissolved, carefully add DI water up to the 100 mL calibration mark on the volumetric flask. Use a dropper for the final drops to ensure accuracy.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Storage:

  • Transfer the solution to a clean, properly labeled storage bottle. Store in a cool, dry place away from incompatible materials.[14]

Visual Guides

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. COPPER CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Copper(II) Chloride Dihydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 5. amazingrust.com [amazingrust.com]
• 6. cupricoxide.com [cupricoxide.com]
• 7. researchgate.net [researchgate.net]
• 8. Copper(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 9. Sciencemadness Discussion Board - copper II chloride anhydrous - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. merckmillipore.com [merckmillipore.com]
• 14. westliberty.edu [westliberty.edu]
• 15. utsi.edu [utsi.edu]
• 16. chembk.com [chembk.com]
• 17. chembk.com [chembk.com]
• 18. Copper(II) chloride, dihydrate (1:2:2) | Cl2CuH4O2 | CID 26342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. 二水合氯化铜（II） - 二水合氯化铜（II） [sigmaaldrich.com]
• 20. Copper(II)_chloride [chemeurope.com]
• 21. quora.com [quora.com]
• 22. quora.com [quora.com]

Technical Support Center: Optimizing Catalysis with Copper Dichloride Dihydrate

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing copper(II) chloride dihydrate (CuCl₂·2H₂O) in catalysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and enhance the efficiency of your catalytic experiments.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during catalytic reactions involving copper dichloride dihydrate.

Issue 1: Low or No Product Yield

Low product yield is a frequent challenge in catalytic reactions. The following steps and logical workflow can help you identify and address the root cause.

Caption: Troubleshooting workflow for low-yield reactions.

Issue 2: Catalyst Deactivation

Catalyst deactivation can manifest as a slowing or stopping of the reaction over time.

• Question: My reaction starts well but then slows down or stops completely. What could be the cause? Answer: This often points to catalyst deactivation. Potential causes include:

  • Oxidation of the active species: In many reactions, the active catalytic species is Cu(I), which is generated in situ from Cu(II). The presence of oxygen can oxidize Cu(I) back to the less active Cu(II) state.[1] It is crucial to degas your solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

  • Formation of inactive complexes: The catalyst can form inactive complexes with impurities, byproducts, or even the product itself.

  • Poor catalyst dispersion: For supported catalysts, the active CuCl₂ species can agglomerate or leach from the support at high temperatures.[2]

• Question: How can I prevent catalyst deactivation? Answer:

  • Use of Ligands: Ligands play a crucial role in stabilizing the active Cu(I) catalyst, preventing both oxidation and disproportionation.[1] Common ligands include diamines, phenanthrolines, and N-heterocyclic carbenes.[3][4]

  • Inert Atmosphere: As mentioned, performing the reaction under an inert atmosphere is critical to prevent oxidation of Cu(I).[1]

  • Supported Catalysts: Using a support like alumina (B75360) (Al₂O₃) or activated carbon can improve catalyst stability and dispersion.[2][5]

Frequently Asked Questions (FAQs)

Catalyst Preparation and Handling

• Question: What is the importance of the dihydrate form (CuCl₂·2H₂O)? Answer: The dihydrate is the common, stable form of copper(II) chloride.[6] It is less hygroscopic than the anhydrous form, making it easier to handle.[7][8] However, the water molecules can act as ligands and may need to be removed for certain applications, for instance, by heating.[9]

• Question: How does the purity of CuCl₂·2H₂O affect the reaction? Answer: High-purity reagents are essential for reproducible catalytic results. Impurities can interfere with the catalytic cycle, leading to lower yields and side reactions.

• Question: What are the best practices for storing CuCl₂·2H₂O? Answer: Copper(II) chloride dihydrate should be stored in a tightly sealed container in a cool, dry place to prevent absorption of additional moisture from the atmosphere.

Optimizing Reaction Conditions

• Question: How does the choice of solvent affect the catalytic efficiency? Answer: The solvent can significantly impact the reaction by influencing the solubility of reactants and the catalyst, as well as by coordinating with the copper center.[10] Polar aprotic solvents like DMF, DMSO, and acetonitrile (B52724) are commonly used.[6][10] The color of the CuCl₂ solution can vary with the solvent, indicating different coordination environments.[11][12]

• Question: What is the role of ligands in improving catalytic performance? Answer: Ligands are crucial for enhancing the efficiency of copper-catalyzed reactions. They can:

  • Stabilize the active Cu(I) oxidation state.[1]

  • Increase the solubility and stability of the catalyst.[1]

  • Accelerate the reaction rate.[1]

  • Influence the selectivity of the reaction.

• Question: How do I choose the right ligand for my reaction? Answer: The choice of ligand is highly dependent on the specific reaction. It is often necessary to screen a variety of ligands to find the optimal one. Newly developed ligands like oxalic diamides and picolinamides have expanded the scope of copper-catalyzed reactions.[3]

Data Presentation: Optimizing Reaction Parameters

The following tables summarize quantitative data on how different parameters can affect the outcome of copper-catalyzed reactions.

Table 1: Effect of Different Copper Sources on Product Yield

Entry	Copper Source	Molar Ratio (Cu:NON:I₂)	Yield (%)
1	CuCl₂·2H₂O	1:2:2	38
2	Cu(OAc)₂·H₂O	1:2:2	25
3	Anhydrous CuCl₂	1:2:2	30
4	CuSO₄·5H₂O	1:2:2	15

Data adapted from a study on the iodination of nonylphenol (NON). While Cu(OAc)₂·H₂O gave a better product-to-unreacted material ratio, CuCl₂·2H₂O provided the highest initial yield under these specific conditions.[13]

Table 2: Influence of Catalyst Support and Loading on Performance

Catalyst	Cu Loading (wt%)	Support	Key Observation
CuCl₂/AC	4.6	Activated Carbon	Good dispersion of CuCl₂
CuCl₂/AC	9.9	Activated Carbon	Good dispersion of CuCl₂
CuCl₂/AC	> 9.9	Activated Carbon	Formation of multi-layers, limiting activity
CuCl₂/γ-Al₂O₃	4-8	γ-Alumina	Standard for industrial oxychlorination

Data suggests that for supported catalysts, there is an optimal loading percentage beyond which the catalyst particles may agglomerate, reducing the active surface area and overall efficiency.[2]

Experimental Protocols

Protocol 1: Preparation of a Supported CuCl₂/Al₂O₃ Catalyst

This protocol describes a general incipient wetness impregnation method for preparing a supported copper chloride catalyst.

Caption: Workflow for catalyst preparation via impregnation.

Methodology:

• Support Preparation: Dry the γ-alumina support material in an oven at 120°C for at least 4 hours to remove adsorbed water.

• Solution Preparation: Calculate the required amount of CuCl₂·2H₂O to achieve the desired weight percentage of copper on the support. Dissolve this amount in a volume of deionized water equal to the pore volume of the alumina support.

• Impregnation: Add the copper chloride solution to the dried alumina support drop by drop while mixing. Continue until the support is uniformly wet but no excess liquid is present.

• Drying: Dry the impregnated support at room temperature for 1-2 hours under a stream of dry air, followed by drying in an oven at 110°C overnight.

• Calcination (Optional): Depending on the application, the catalyst may be calcined at higher temperatures (e.g., 400-450°C) to achieve the desired active phase.[6]

Protocol 2: General Procedure for a Copper-Catalyzed Cross-Coupling Reaction

This protocol provides a general starting point for a cross-coupling reaction, which should be optimized for specific substrates.

• Reaction Setup: To an oven-dried reaction vessel, add CuCl₂·2H₂O (e.g., 5 mol%), the chosen ligand (e.g., 10 mol%), and a base (e.g., K₂CO₃, 2 equivalents).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Addition of Reagents: Under the inert atmosphere, add the aryl halide (1 equivalent), the coupling partner (e.g., amine, alcohol, 1.2 equivalents), and the degassed solvent (e.g., DMF).

• Reaction: Stir the mixture at the desired temperature (e.g., 80-120°C) and monitor the reaction progress using TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the catalyst and inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Signaling Pathways and Catalytic Cycles

Catalytic Cycle for Oxychlorination of Ethylene (B1197577)

The oxychlorination of ethylene to produce 1,2-dichloroethane (B1671644) is a major industrial process where CuCl₂ is a key catalyst. The process involves the reduction of Cu(II) to Cu(I) and its subsequent re-oxidation.

Caption: Simplified catalytic cycle for ethylene oxychlorination.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. New ligands enhance copper catalysis-SINOCOMPOUND [en.sinocompound.com]
• 4. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 7. chemimpex.com [chemimpex.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. ERIC - EJ1445633 - Solvatochromism of Cupric Chloride and Its Conversion to Copper Oxide, Journal of Chemical Education, 2023-Dec [eric.ed.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

managing exothermic reactions during copper(II) chloride dihydrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for managing exothermic reactions during the synthesis of copper(II) chloride dihydrate. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section provides solutions to specific issues that may arise during the synthesis of copper(II) chloride dihydrate due to the exothermic nature of the reactions.

Issue 1: Rapid Temperature Increase Upon Reagent Addition

• Possible Causes:

  • The rate of addition of the acid (e.g., hydrochloric acid) or the copper precursor (e.g., copper(II) oxide, copper(II) carbonate) is too fast.

  • The concentration of the acid is too high.

  • Inadequate cooling of the reaction vessel.

  • Poor stirring leading to localized "hot spots".

• Troubleshooting Steps:

  • Immediately cease the addition of the reagent.

  • Ensure the cooling bath is at the appropriate temperature and that the reaction vessel is adequately submerged.

  • Increase the stirring rate to improve heat dissipation throughout the reaction mixture.

  • If the temperature continues to rise, prepare for emergency quenching (see Issue 3).

  • Once the temperature is stable and within the desired range, resume the addition of the reagent at a significantly slower rate.

Issue 2: Formation of Localized "Hot Spots" or Vigorous Bubbling

• Possible Causes:

  • Inefficient stirring, preventing uniform distribution of reactants and heat.

  • Addition of a solid reactant (e.g., copper(II) carbonate) too quickly, leading to a rapid, localized reaction.

• Troubleshooting Steps:

  • Stop the addition of reagents.

  • Increase the stirring speed to break up any clumps of solid and improve mixing.

  • If using a solid reactant, consider adding it in smaller portions or as a slurry in the reaction solvent to allow for better control.

  • Ensure the thermometer or temperature probe is positioned to accurately reflect the bulk temperature of the reaction mixture and is not in a "cold spot".

Issue 3: Uncontrolled Temperature Rise (Thermal Runaway)

• Possible Causes:

  • A failure in the cooling system.

  • Addition of reactants at a rate that generates heat faster than it can be removed.

  • Use of incorrect reagent concentrations.

• Signs of Thermal Runaway:

  • A rapid, accelerating increase in temperature that does not respond to cooling.[1][2][3]

  • Sudden, vigorous boiling of the solvent.

  • A rapid increase in pressure within the reaction vessel.

  • Noticeable changes in the reaction mixture's color or viscosity.

  • Release of fumes or gases from the reaction vessel.[2]

• Emergency Procedures:

  • Alert personnel: Immediately inform others in the laboratory of the situation.

  • Stop reagent addition: If not already done, immediately stop adding any further reagents.

  • Maximize cooling: If safe to do so, apply maximum cooling by lowering the temperature of the cooling bath or adding a colder cooling medium (e.g., dry ice/acetone (B3395972) slurry).

  • Prepare for quenching: If the temperature continues to rise uncontrollably, an emergency quench may be necessary. This involves rapidly adding a large volume of a cold, inert liquid to dilute the reactants and absorb the heat.[4][5][6][7][8]

  • Evacuate: If the situation cannot be brought under control, evacuate the immediate area and follow your institution's emergency procedures.

Frequently Asked Questions (FAQs)

Q1: Are the reactions to synthesize copper(II) chloride dihydrate exothermic or endothermic?

The reactions of copper(II) oxide (CuO) and copper(II) carbonate (CuCO₃) with hydrochloric acid (HCl) to form copper(II) chloride are exothermic, meaning they release heat. While one source suggested the reaction with CuO is endothermic, the consensus from thermodynamic data and experimental observations indicates an exothermic process.[9][10][11] The reaction of copper metal with hydrochloric acid in the presence of an oxidizing agent is also exothermic.[12]

Q2: What is a safe rate to add hydrochloric acid to my copper precursor?

There is no single "safe" rate, as it depends on several factors including the scale of the reaction, the concentration of the acid, the efficiency of the cooling system, and the stirring speed. A general best practice is to add the acid dropwise or in a slow, steady stream while closely monitoring the temperature of the reaction mixture.[13]

Q3: What type of cooling bath should I use?

For laboratory-scale syntheses, an ice-water bath is typically sufficient to manage the heat generated. For larger-scale reactions or if using highly concentrated reactants, a cooling bath with a mixture of dry ice and a suitable solvent (e.g., acetone or isopropanol) may be necessary to maintain a lower temperature.

Q4: How can I tell if my reaction is proceeding too quickly?

A rapid increase in temperature (e.g., more than a few degrees Celsius per minute) despite cooling is a clear indication that the reaction is proceeding too quickly. Other signs include vigorous gas evolution (in the case of using copper carbonate) and a noticeable change in the color of the reaction mixture.

Q5: What should I do if I spill hydrochloric acid?

Neutralize the spill with a suitable agent like sodium bicarbonate (baking soda) before cleaning it up. Always wear appropriate personal protective equipment (PPE), including gloves and safety goggles, when handling hydrochloric acid.

Data Presentation

Table 1: Thermodynamic Data for Copper(II) Chloride Synthesis Reactions

Reaction	Standard Enthalpy of Reaction (ΔH°ᵣₓₙ) (kJ/mol)	Nature of Reaction
CuO(s) + 2HCl(aq) → CuCl₂(aq) + H₂O(l)	-62.3	Exothermic
CuCO₃(s) + 2HCl(aq) → CuCl₂(aq) + H₂O(l) + CO₂(g)	-14.9	Exothermic

Note: The standard enthalpy of reaction was calculated using standard enthalpy of formation data for the reactants and products.[10][11]

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Chloride Dihydrate from Copper(II) Oxide

• Setup: Place a magnetic stir bar in a round-bottom flask and clamp it in a cooling bath (ice-water). Insert a thermometer or temperature probe into the flask, ensuring the tip is submerged in the reaction mixture but does not interfere with the stir bar.

• Reactants: Add a measured amount of copper(II) oxide to the flask.

• Reaction: Begin stirring and slowly add a stoichiometric amount of hydrochloric acid dropwise using an addition funnel. Monitor the temperature closely, maintaining it below a predetermined setpoint (e.g., 25-30 °C) by adjusting the addition rate and the cooling bath.

• Completion: After the addition is complete, continue stirring at the controlled temperature for a specified time to ensure the reaction goes to completion.

• Workup: Once the reaction is complete, the resulting copper(II) chloride solution can be filtered and crystallized to obtain the dihydrate product.

Protocol 2: Synthesis of Copper(II) Chloride Dihydrate from Copper(II) Carbonate

• Setup: The experimental setup is the same as for the reaction with copper(II) oxide.

• Reactants: Add a measured amount of copper(II) carbonate to the flask.

• Reaction: Begin stirring and slowly add a stoichiometric amount of hydrochloric acid dropwise. Be aware that this reaction will produce carbon dioxide gas, so ensure adequate ventilation and do not seal the reaction vessel. Control the temperature as described in Protocol 1. The rate of gas evolution can also be used as an indicator of the reaction rate.

• Completion and Workup: Follow the same procedures as in Protocol 1.

Mandatory Visualization

References

• 1. What Are the Key Indicators of Thermal Runaway? → Question [energy.sustainability-directory.com]
• 2. mitsubishicritical.com [mitsubishicritical.com]
• 3. researchgate.net [researchgate.net]
• 4. ehs.ucr.edu [ehs.ucr.edu]
• 5. chemistry.nd.edu [chemistry.nd.edu]
• 6. ehs.uci.edu [ehs.uci.edu]
• 7. kgroup.du.edu [kgroup.du.edu]
• 8. rubingroup.org [rubingroup.org]
• 9. echemi.com [echemi.com]
• 10. you-iggy.com [you-iggy.com]
• 11. you-iggy.com [you-iggy.com]
• 12. 18thtimelucky.wordpress.com [18thtimelucky.wordpress.com]
• 13. youtube.com [youtube.com]

Technical Support Center: Purification of Crude Copper(II) Chloride Dihydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude copper(II) chloride dihydrate (CuCl₂·2H₂O).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My copper(II) chloride dihydrate crystals are grass-green instead of the expected blue-green. What is the cause and how can I fix it?

A1: A grass-green coloration typically indicates the presence of excess hydrochloric acid (HCl), which leads to the formation of yellow or green acidic chloro-complexes such as [CuCl₃(H₂O)₃]⁻ and [CuCl₄(H₂O)₂]²⁻.[1] Pure copper(II) chloride dihydrate crystals should be a blue-green or cyan color and have a needle-like crystal structure.[1]

• Solution: To obtain the pure blue-green crystals, the excess acid needs to be removed. This can be achieved through recrystallization. During the recrystallization process, avoid adding excess HCl to the dissolution step. If the starting material is highly acidic, you may need to perform multiple recrystallizations.

Q2: When I dissolve my crude copper(II) chloride in water, the solution is turbid or a precipitate forms. What is happening?

A2: Turbidity upon dissolution in water is often due to the hydrolysis of copper(II) chloride, which can form insoluble copper(II) hydroxychloride (Cu₂(OH)₃Cl) or copper(II) hydroxide (B78521) (Cu(OH)₂).[1][2][3] This is more likely to occur if the crude material is neutral or basic, or if it's left exposed to air for extended periods without stabilization by a small amount of acid.[2]

• Solution: To prevent hydrolysis, add a few drops of dilute hydrochloric acid (HCl) to the water before dissolving the crude copper(II) chloride.[3] The acidic conditions will suppress the formation of insoluble hydroxides and oxychlorides. If a precipitate has already formed, adding a small amount of HCl should dissolve it.

Q3: I suspect my copper(II) chloride is contaminated with copper(I) chloride. How can I confirm this and remove it?

A3: Copper(I) chloride (CuCl) is a white, insoluble solid. Its presence in the blue-green CuCl₂·2H₂O will be visible as a white precipitate or will make the solution appear cloudy upon dissolution. Copper(I) chloride can form if the copper(II) chloride has been heated with metallic copper or other reducing agents.[4]

• Solution: To remove copper(I) chloride, it needs to be oxidized to the soluble copper(II) form. This can be achieved by bubbling air or oxygen through the acidic solution of your crude copper(II) chloride.[5] Heating the solution to around 60°C can accelerate this oxidation process.[5]

Q4: My recrystallization is not yielding any crystals, even after cooling. What should I do?

A4: Failure to crystallize can be due to several factors: the solution may not be sufficiently saturated, or the cooling process might be too rapid.

• Troubleshooting Steps:

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the surface of the solution. This can create nucleation sites for crystal growth.[6]

  • Seed Crystals: If you have a small amount of pure copper(II) chloride dihydrate, add a tiny crystal to the solution to act as a seed.[6]

  • Increase Saturation: If the above methods don't work, your solution is likely not saturated enough. Gently heat the solution to evaporate some of the solvent and then allow it to cool slowly again.

  • Slow Cooling: Ensure the solution is cooling slowly. Rapid cooling can inhibit crystal formation. Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.[7]

Q5: How can I remove common metal impurities like iron from my copper(II) chloride solution?

A5: Iron is a common impurity in copper salts. For removal of dissolved iron and other divalent or trivalent metal impurities, ion-exchange chromatography is an effective method.

• Solution: Pass the copper(II) chloride solution through a column packed with a chelating ion-exchange resin, such as one with iminodiacetic acid functional groups.[8] These resins will selectively bind to impurities like iron(II/III), zinc, lead, and nickel, while allowing the copper(II) chloride to pass through.[8][9]

Data Presentation

Table 1: Solubility of Copper(II) Chloride in Water and Ethanol (B145695)

Temperature (°C)	Solubility in Water ( g/100 mL)	Solubility in Ethanol ( g/100 mL)
0	70.6[2]	-
15	-	53[2]
25	75.7[2]	-
100	107.9[2]	-

Experimental Protocols

Protocol 1: Recrystallization of Copper(II) Chloride Dihydrate from Water

This protocol is designed to purify crude copper(II) chloride dihydrate from acid/base impurities and other soluble salts.

Methodology:

• Dissolution: In a fume hood, weigh out your crude copper(II) chloride dihydrate and place it in an Erlenmeyer flask. For every 10 grams of crude material, add approximately 15 mL of deionized water. Add a few drops of dilute hydrochloric acid to prevent hydrolysis.

• Heating: Gently heat the mixture on a hot plate while stirring continuously until all the solid has dissolved. Do not boil the solution excessively.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration. To do this, pre-heat a funnel and a new Erlenmeyer flask. Place a piece of fluted filter paper in the funnel and quickly pour the hot solution through it. This step should be performed quickly to prevent premature crystallization in the funnel.

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor.

• Drying: Dry the purified crystals by leaving them in the Büchner funnel with the vacuum running for a few minutes. For a more thorough drying, the crystals can be placed in a desiccator over a drying agent.

Protocol 2: Recrystallization of Copper(II) Chloride Dihydrate from Ethanol

This method is useful for removing impurities that are insoluble in ethanol.

Methodology:

• Dissolution: In a fume hood, place the crude copper(II) chloride dihydrate in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture on a hot plate with stirring until the solid dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration as described in Protocol 1, using ethanol as the solvent.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold ethanol.

• Drying: Dry the crystals in a desiccator.

Visualizations

Caption: General workflow for the purification of crude copper(II) chloride dihydrate by recrystallization from water.

Caption: A logical diagram for troubleshooting common problems encountered during the purification of copper(II) chloride dihydrate.

References

• 1. Sciencemadness Discussion Board - copper II chloride crystals - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. goldrefiningforum.com [goldrefiningforum.com]
• 5. Recover Copper and Fully Recycle Spent Copper Chloride PCB Etchant - Instructables [instructables.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. US20050145073A1 - Method for the purification of copper chloride solution - Google Patents [patents.google.com]
• 9. US8357227B2 - Method for the purification of copper chloride solution - Google Patents [patents.google.com]

effect of pH on the stability of copper dichloride dihydrate solutions

This guide provides troubleshooting advice and frequently asked questions regarding the stability of copper dichloride dihydrate (CuCl₂·2H₂O) solutions, with a specific focus on the effects of pH.

Frequently Asked Questions (FAQs)

Q1: Why is my aqueous solution of copper dichloride dihydrate acidic?

When copper dichloride dihydrate is dissolved in water, the copper(II) ions (Cu²⁺) become hydrated, forming the hexaaquacopper(II) complex ion, [Cu(H₂O)₆]²⁺.[1][2] This complex ion undergoes hydrolysis, reacting with water to release hydrogen ions (H⁺), which lowers the pH of the solution, making it slightly acidic.[1][2] A 0.1M solution of CuCl₂ will have a pH of approximately 3.0.[1][2] This acidity is due to copper(II) chloride being a salt formed from a weak base (copper(II) hydroxide (B78521), Cu(OH)₂) and a strong acid (hydrochloric acid, HCl).[1][3]

Q2: I adjusted the pH of my copper dichloride dihydrate solution upwards, and it became cloudy. What happened?

The cloudiness is due to the precipitation of copper(II) hydroxide (Cu(OH)₂).[4][5] As you increase the pH by adding a base (e.g., sodium hydroxide, NaOH), the hydroxide ions (OH⁻) react with the Cu²⁺ ions in the solution.[5][6] When the concentration of Cu²⁺ and OH⁻ ions exceeds the solubility product constant (Ksp) of copper(II) hydroxide, it precipitates out of the solution as a blue or blue-green solid.[6][7]

Q3: At what pH does copper(II) hydroxide begin to precipitate?

Precipitation of copper(II) hydroxide can begin at a pH as low as 5.0 for a 0.164 M Cu²⁺ solution.[8] In general, for many copper solutions, copper hydroxide becomes the dominant species at pH values greater than 7.[9] The exact pH of initial precipitation depends on the concentration of the copper(II) ions in the solution.

Q4: What is the optimal pH for precipitating copper(II) hydroxide?

The point of minimum solubility, and therefore optimal precipitation, for copper(II) hydroxide occurs at a pH of approximately 8.1.[10] It's important to note that metal hydroxides can be amphoteric, meaning they can redissolve at very high pH values, though copper hydroxide is less prone to this than some other metal hydroxides.[10]

Q5: How can I prepare a stable, neutral, or slightly alkaline solution of copper dichloride dihydrate without precipitation?

Preventing precipitation at neutral or alkaline pH requires the use of a chelating or complexing agent. These agents bind to the copper(II) ions, forming a stable, soluble complex that prevents the formation of copper(II) hydroxide. Common complexing agents for copper(II) include ammonia, ethylenediaminetetraacetic acid (EDTA), and various amines like ethylenediamine.[11][12]

Q6: The color of my copper dichloride dihydrate solution changed from blue-green to a different shade. Is this related to pH and stability?

Yes, color changes can be related to pH. In aqueous solutions, copper(II) ions exist as a variety of complexes, primarily with water and chloride ions.[5] The typical blue color is from the hydrated copper ion [Cu(H₂O)₆]²⁺, while the presence of chloride ions can lead to yellow or green colors from complexes like [CuCl₂₊ₓ]ˣ⁻.[5][13] While concentration has a major effect on this color equilibrium, a significant change in pH can also alter the coordination sphere of the copper ion, potentially leading to color shifts before precipitation occurs.

Q7: What are the primary signs of instability in a copper dichloride dihydrate solution due to pH changes?

The most common signs of instability when increasing the pH of a copper dichloride dihydrate solution are:

• Turbidity or Cloudiness: The initial formation of a fine precipitate.

• Precipitate Formation: The appearance of a visible solid, typically a blue or blue-green copper(II) hydroxide precipitate.[7]

• Color Change: A shift in color that may precede or accompany precipitation.

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution(s)
Unexpected precipitate forms in the solution.	The pH of the solution has risen above the precipitation threshold for copper(II) hydroxide. This can be due to the addition of a basic reagent or absorption of atmospheric CO₂ in an unbuffered solution over time.	1. Lower the pH by adding a small amount of dilute acid (e.g., HCl) until the precipitate redissolves.[5]2. If a higher pH is required for your experiment, re-prepare the solution using a suitable buffer or add a complexing agent (e.g., EDTA) to keep the copper ions in solution.
Solution color changes unexpectedly from blue/green to a murky brown/yellow.	This could indicate the formation of copper(I) species due to reduction, or the formation of complex chloro-copper species at very high chloride concentrations.[14][15]	1. Ensure your reagents are free from reducing agents.2. If high chloride concentration is the cause, diluting the solution will shift the equilibrium back towards the blue hydrated copper ion complex.[13]
Inconsistent experimental results when using the solution.	The concentration of soluble copper(II) ions is changing due to gradual precipitation caused by pH fluctuations.	1. Always measure and record the pH of the solution before each use.2. Use a buffered solution to maintain a stable pH throughout the experiment.[16]3. Prepare fresh solutions for critical experiments to avoid issues with aging and atmospheric absorption.

Quantitative Data

Table 1: Approximate pH of Copper (II) Chloride Solutions

Concentration of CuCl₂	Approximate pH
0.1 M	~ 3.0[1][2]
General Aqueous Solutions	Acidic, pH < 7.0[17]

Table 2: pH-Dependent Precipitation of Copper (II) Hydroxide

Condition	pH Value
Onset of Precipitation (for 0.164 M Cu²⁺)	~ 5.0[8]
Optimal Precipitation	~ 8.1[10]
Dominant Species shifts to Cu(OH)₂	> 7.0[9]

Experimental Protocols

Protocol: Spectrophotometric Determination of Copper (II) Ion Concentration to Assess pH Stability

This method is used to quantify the concentration of soluble copper(II) ions in a solution at different pH values to determine the point of precipitation and instability.

Objective: To monitor the concentration of soluble Cu²⁺ as a function of pH.

Materials:

• Copper dichloride dihydrate (CuCl₂·2H₂O) stock solution (e.g., 0.1 M)

• Series of buffer solutions (e.g., pH 4, 5, 6, 7, 8, 9)

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• pH meter

Methodology:

• Preparation of Standards: Prepare a series of CuCl₂ solutions of known concentrations (e.g., 0.01 M, 0.02 M, 0.04 M, 0.06 M, 0.08 M) from the stock solution.

• Determine Maximum Wavelength (λₘₐₓ): Scan one of the standard solutions (e.g., 0.04 M) across the visible spectrum (approx. 600-900 nm) to find the wavelength of maximum absorbance for the hydrated copper(II) ion.

• Generate Calibration Curve: Measure the absorbance of each standard solution at the determined λₘₐₓ. Plot a graph of absorbance versus concentration. This will serve as your calibration curve.

• Prepare pH-Adjusted Samples:

  • In a series of volumetric flasks, add a known volume of the CuCl₂ stock solution.

  • Add a buffer solution of a specific pH to each flask and dilute to the final volume. Create a sample for each pH point you wish to test (e.g., pH 4 through 9).

  • Allow the solutions to equilibrate for a set amount of time (e.g., 30 minutes).

• Sample Analysis:

  • Visually inspect each pH-adjusted sample for any signs of precipitation.

  • If the solution is clear, filter it through a 0.45 µm filter to remove any potential micro-precipitates.

  • Measure the absorbance of the filtrate at λₘₐₓ.

• Data Interpretation:

  • Use the calibration curve to determine the concentration of soluble Cu²⁺ in each pH-adjusted sample.

  • A sharp drop in the calculated Cu²⁺ concentration indicates the pH at which significant precipitation and instability occur.

Visualizations

Caption: Workflow for preparing a pH-adjusted copper dichloride solution.

Caption: pH-dependent equilibrium of copper(II) species in solution.

References

• 1. Page loading... [wap.guidechem.com]
• 2. quora.com [quora.com]
• 3. youtube.com [youtube.com]
• 4. Copper Dichloride [unacademy.com]
• 5. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 6. chemistryscl.com [chemistryscl.com]
• 7. brainly.com [brainly.com]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 11. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 12. mdpi.com [mdpi.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 15. goldrefiningforum.com [goldrefiningforum.com]
• 16. benchchem.com [benchchem.com]
• 17. COPPER CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

catalyst deactivation and regeneration in copper chloride processes

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper chloride catalysts.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving copper chloride catalysts, providing potential causes and recommended solutions.

Issue	Potential Cause	Recommended Troubleshooting Steps
Gradual loss of catalytic activity over several hours.	Coke Deposition: Formation of carbonaceous deposits on the catalyst surface, blocking active sites.[1][2][3][4][5]	1. Confirm Coking: Perform Thermogravimetric Analysis (TGA) on the spent catalyst to quantify carbon deposition.[2][6] 2. Regenerate via Calcination: Calcine the deactivated catalyst in an inert atmosphere containing a low concentration of oxygen (e.g., 2-5% air) at 400-550°C to burn off the coke.[2][4]
Sudden or rapid decrease in catalyst performance.	Change in Copper Oxidation State: The active Cu⁺ species may be oxidized to the less active Cu²⁺ state.[1][2][6]	1. Analyze Copper Valence: Use X-ray Photoelectron Spectroscopy (XPS) to determine the ratio of Cu⁺ to Cu²⁺ on the catalyst surface.[1][2][6] 2. Regenerate Active State: Treat the catalyst to increase the Cu⁺ content. This may involve a reduction step or the addition of a small amount of fresh CuCl.[2][6]
Inconsistent results between experimental runs.	Metal Leaching: Loss of the active copper component from the support material into the reaction medium.[1][2]	1. Quantify Metal Loss: Use Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) to measure the copper content of the fresh and spent catalyst.[1][2] 2. Optimize Reaction Conditions: Lowering the reaction temperature or modifying the solvent may reduce leaching. 3. Catalyst Modification: Consider stronger catalyst-support interactions or different support materials.
Reduced activity after prolonged use at high temperatures.	Sintering: Thermal agglomeration of copper particles, leading to a decrease in the active surface area.[4][5][7][8]	1. Assess Surface Area: Use BET (Brunauer-Emmett-Teller) analysis to measure the surface area of the fresh and spent catalyst.[9] 2. Characterize Particle Size: Employ Transmission Electron Microscopy (TEM) to visualize changes in particle size and morphology. 3. Prevent Sintering: Strictly control the reaction temperature to avoid exceeding the catalyst's thermal stability limit.[4][7]
Complete loss of activity, even after regeneration attempts.	Irreversible Poisoning: Strong binding of impurities like sulfur or halides to the active sites.[4][5][10]	1. Analyze for Poisons: Use techniques like X-ray Fluorescence (XRF) or Energy-Dispersive X-ray Spectroscopy (EDX) to detect potential poisons on the catalyst surface. 2. Purify Feedstock: Implement purification steps for reactants to remove potential catalyst poisons before they enter the reactor. 3. Catalyst Replacement: In cases of severe, irreversible poisoning, the catalyst may need to be replaced.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of deactivation for copper chloride catalysts?

A1: The most common deactivation mechanisms are:

• Coking: The deposition of carbonaceous materials on the catalyst surface, which physically blocks active sites.[1][2][3][4][5]

• Change in Copper Oxidation State: The active species is often considered to be Cu⁺. Oxidation of Cu⁺ to Cu²⁺ can lead to a significant decrease in catalytic activity.[1][2][6]

• Sintering: At high temperatures, small copper particles can agglomerate into larger ones, reducing the active surface area.[4][5][7][8]

• Metal Leaching: The loss of the active copper species from the support material.[1][2]

• Poisoning: Irreversible binding of impurities, such as sulfur or other halides, to the active copper sites.[4][5][10]

Q2: How can I regenerate a deactivated copper chloride catalyst?

A2: The appropriate regeneration method depends on the cause of deactivation:

• For coking , calcination in a controlled oxidizing atmosphere (e.g., air diluted with nitrogen) is effective for burning off the carbon deposits.[2][4]

• To address a change in the copper oxidation state , a reduction treatment can be employed to convert Cu²⁺ back to the active Cu⁺ state. In some cases, adding a small amount of fresh CuCl can also restore activity.[2][6]

• Regeneration from sintering is very difficult and often irreversible.[4][5] Prevention by controlling reaction temperature is the best approach.

• For poisoning , if the poison is weakly adsorbed, it might be removed by washing with a suitable solvent.[4] However, strong chemical poisoning is often irreversible, necessitating catalyst replacement.[4]

Q3: What is the role of Cu⁺ versus Cu²⁺ in catalysis?

A3: In many copper chloride catalyzed reactions, such as acetylene (B1199291) dimerization, Cu⁺ is considered the primary active center.[1][2][6] A higher content of Cu⁺ is often correlated with higher catalytic activity. The oxidation of Cu⁺ to Cu²⁺ during the reaction is a significant cause of deactivation.[1][2]

Q4: What analytical techniques are essential for studying catalyst deactivation?

A4: A combination of techniques is typically used to understand deactivation mechanisms:

• Thermogravimetric Analysis (TGA): To quantify the amount of coke deposition.[2][6]

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation states of copper (Cu⁺, Cu²⁺) on the catalyst surface.[1][2][6]

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): To measure the bulk elemental composition and identify any loss of the copper component.[1][2]

• Transmission Electron Microscopy (TEM): To visualize the size and morphology of the catalyst particles and observe any sintering.

• BET Surface Area Analysis: To measure the specific surface area and pore volume of the catalyst, which can be affected by sintering and coking.[9]

• Temperature-Programmed Desorption (TPD): For example, NH₃-TPD can be used to probe the acidity of the catalyst, which can change during the reaction and influence coking rates.[1][2][6]

Quantitative Data Summary

The following tables summarize key quantitative data related to catalyst deactivation and regeneration.

Table 1: Catalyst Performance Over Time in Acetylene Dimerization

Time on Stream (hours)	Acetylene Conversion (%)
2	~66
6	~46
10	30

Data extracted from a study on CuCl/Activated Carbon catalyst at 100°C and a space velocity of 120 h⁻¹.[2]

Table 2: Coke Deposition and Metal Content Analysis

Sample (Time on Stream)	Coke Deposition (wt%)	Copper Content (wt%)
Fresh Catalyst	-	12.8
10 hours	7.8	12.1

Analysis of a spent CuCl/Activated Carbon catalyst.[2]

Experimental Protocols

Protocol 1: Activity Test for Acetylene Dimerization

• Reactor Setup: A fixed-bed microreactor (e.g., stainless steel, 6 mm internal diameter) is loaded with the catalyst (e.g., 2 mL).[1][2]

• System Purge: The system is purged with an inert gas like N₂ for 30 minutes to remove air.[1][2]

• Heating: The reactor is heated to the desired reaction temperature (e.g., 100°C).[1][2]

• Reactant Feed: Acetylene gas is introduced into the reactor at a specific flow rate (e.g., 4 mL/min), corresponding to a defined gas hourly space velocity (GHSV) (e.g., 120 h⁻¹).[1][2]

• Product Analysis: The composition of the product stream is analyzed periodically using a gas chromatograph (GC).[1][2]

Protocol 2: Catalyst Regeneration by Calcination

• Sample Preparation: The deactivated catalyst is removed from the reactor.

• Calcination: The catalyst is heated in a tube furnace under a controlled atmosphere. A typical procedure involves heating to 250°C in a flow of air.[2]

• Post-Treatment: After calcination to remove coke, it may be necessary to add a small amount of fresh CuCl (e.g., 5 wt%) to replenish the active Cu⁺ species and fully restore activity.[2]

Visualizations

Caption: Catalyst deactivation and regeneration cycle.

Caption: Troubleshooting workflow for catalyst deactivation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Deactivation Mechanism and Regeneration of the CuCl/Activated Carbon Catalyst for Gas–Solid Acetylene Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The interaction of CO with a copper( ii ) chloride oxy-chlorination catalyst - Faraday Discussions (RSC Publishing) DOI:10.1039/D0FD00014K [pubs.rsc.org]
• 4. How to Deal with Deactivated Copper Oxide? [minstrongchina.com]
• 5. ammoniaknowhow.com [ammoniaknowhow.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemisgroup.us [chemisgroup.us]
• 9. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 10. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]

Technical Support Center: Scaling Up Organic Reactions with Copper(II) Chloride Dihydrate

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This resource is designed to provide comprehensive guidance and troubleshooting for scaling up organic reactions catalyzed by copper(II) chloride dihydrate (CuCl₂·2H₂O).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the scale-up of organic reactions involving copper(II) chloride dihydrate, providing practical solutions and detailed protocols.

Q1: We are observing a significant decrease in yield upon scaling up our copper(II) chloride dihydrate-catalyzed oxidation reaction. What are the potential causes and how can we troubleshoot this?

A1: A decrease in yield during scale-up is a common issue that can stem from several factors related to mass and heat transfer, reagent quality, and reaction kinetics.

Potential Causes & Troubleshooting Steps:

• Inefficient Mixing and Mass Transfer:

  • Problem: In larger reactors, inefficient stirring can lead to poor mixing of reactants and catalyst, creating localized "hot spots" or areas of low reactant concentration.

  • Solution: Ensure adequate agitation by using an appropriate stirrer design (e.g., pitched-blade turbine for better axial flow) and optimizing the stirring speed. For very large vessels, consider installing baffles to improve mixing efficiency.

• Poor Heat Transfer and Exotherm Control:

  • Problem: Many copper-catalyzed oxidations are exothermic. The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation more challenging and potentially leading to thermal runaway and side product formation.[1][2]

  • Solution: Implement robust temperature control. This can be achieved by using a reactor with a cooling jacket, controlling the addition rate of reagents, or using a solvent with a higher boiling point to help manage the exotherm. For highly exothermic reactions, consider a continuous flow setup for better heat management.[3]

• Moisture Sensitivity:

  • Problem: The presence of excess water can affect the catalytic activity of copper(II) chloride dihydrate and promote side reactions. The dihydrate form itself contains water, and additional atmospheric moisture can be introduced in a larger-scale setup.

  • Solution: Ensure all solvents and reagents are anhydrous. Dry glassware thoroughly before use and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Deactivation:

  • Problem: The catalyst can deactivate over the course of the reaction, especially with longer reaction times often required for large-scale batches.

  • Solution: Investigate the cause of deactivation. It could be due to impurities in the starting materials or solvents. Consider using a fresh batch of high-purity copper(II) chloride dihydrate. In some cases, the addition of a co-catalyst or ligand can help stabilize the active copper species.

Logical Troubleshooting Workflow:

Troubleshooting workflow for low yield.

Q2: We are struggling with the solubility of copper(II) chloride dihydrate in our organic solvent system during scale-up. What are our options?

A2: Solubility issues with copper(II) chloride dihydrate can hinder reaction kinetics and lead to reproducibility problems. The choice of solvent is critical, and what works on a small scale may not be practical for larger volumes.

Solubility Data Summary:

The solubility of anhydrous copper(II) chloride in various organic solvents is summarized below. While this data is for the anhydrous form, it provides a good starting point for solvent selection. The dihydrate form generally exhibits different solubility characteristics.

Organic Solvent	Temperature (°C)	Solubility (g / 100g of solvent)
Methanol	20	58.6
Ethanol (absolute)	20	53.0[4]
Acetone	-	Soluble
Dimethylformamide (DMF)	-	Soluble[5]
Dimethyl Sulfoxide (DMSO)	-	Soluble[5]
Acetonitrile	-	Soluble[5]
Tetrahydrofuran (THF)	-	Sparingly Soluble[5]
Dichloromethane (DCM)	-	Slightly Soluble[5]

Troubleshooting Strategies:

• Solvent Screening: If possible, conduct small-scale experiments with alternative solvents that have better solubility for CuCl₂·2H₂O and are suitable for your reaction conditions. Polar aprotic solvents like DMF and DMSO often show good solubility.[5]

• Use of Co-solvents: A mixture of solvents can sometimes improve solubility. For instance, adding a small amount of a polar solvent in which the catalyst is highly soluble can help.

• Formation of a Soluble Complex: The addition of ligands can form a more soluble copper complex in situ. Common ligands for copper-catalyzed reactions include amines, phosphines, and N-heterocyclic carbenes.

• Temperature Adjustment: In some cases, gently heating the mixture can increase the solubility of the catalyst. However, be cautious as this can also affect reaction selectivity and increase the rate of side reactions.[3]

Experimental Protocol: Isothermal Saturation Method for Solubility Determination [5]

This protocol can be used to determine the solubility of copper(II) chloride dihydrate in your specific solvent system.

• Sample Preparation: Add an excess amount of CuCl₂·2H₂O to a known mass of the organic solvent in a sealed, jacketed reactor vessel.

• Equilibration: Bring the vessel to the desired reaction temperature using a circulating bath. Stir the mixture vigorously for a sufficient time to ensure equilibrium is reached (e.g., 24 hours).

• Sampling: Stop the stirring and allow the undissolved solid to settle. Carefully extract a known mass of the supernatant (the clear, saturated solution).

• Analysis: Evaporate the solvent from the sampled solution under reduced pressure. The mass of the remaining solid is the mass of the dissolved CuCl₂·2H₂O.

• Calculation: Calculate the solubility in grams of solute per 100 grams of solvent.

Q3: How can we effectively manage the exotherm of a large-scale reaction catalyzed by copper(II) chloride dihydrate?

A3: Managing the heat generated by an exothermic reaction is critical for safety and to prevent the formation of impurities.[1]

Key Strategies for Exotherm Management:

• Controlled Reagent Addition: Instead of adding all reagents at once, use a controlled addition strategy (e.g., via a syringe pump or a dropping funnel). This allows the cooling system to keep up with the heat being generated.

• Dilution: Increasing the solvent volume can help to dissipate heat more effectively. However, this may impact reaction kinetics and downstream processing, so it must be carefully evaluated.

• Efficient Cooling: Ensure your reactor is equipped with an efficient cooling system. This could be a cooling jacket, internal cooling coils, or an external heat exchanger.[6]

• Reaction Monitoring: Use a temperature probe to monitor the internal reaction temperature in real-time. An automated system can be set up to stop reagent addition if the temperature exceeds a predefined safety limit.

• Flow Chemistry: For highly exothermic reactions, transitioning from a batch process to a continuous flow process can offer superior heat transfer and temperature control.[3]

Workflow for Managing Exothermic Reactions:

Workflow for exotherm management.

Q4: What is the best practice for removing residual copper catalyst from our final product in a pharmaceutical manufacturing setting?

A4: Removing metal catalyst residues to acceptable levels is a critical step in pharmaceutical manufacturing to ensure the safety and purity of the final active pharmaceutical ingredient (API).[7]

Methods for Copper Removal:

• Aqueous Washes with Chelating Agents:

  • Procedure: After the reaction is complete, quench the reaction mixture and extract the product into an organic solvent. Wash the organic layer with an aqueous solution of a chelating agent.

  • Common Chelating Agents:

    • EDTA (Ethylenediaminetetraacetic acid): A saturated aqueous solution of EDTA is effective at sequestering copper ions.

    • Ammonium (B1175870) Hydroxide (B78521): A 10% aqueous solution of ammonium hydroxide can be used. Repeated washes may be necessary until the blue color of the copper-ammonia complex is no longer visible in the aqueous layer.

    • Citric Acid: An aqueous solution of citric acid can also be used to chelate and remove copper.

• Solid-Phase Scavengers:

  • Procedure: Pass a solution of the crude product through a cartridge or column packed with a solid-supported scavenger resin.

  • Advantages: These scavengers can be highly effective and can simplify the work-up process. Several commercial scavenger resins are available with different functional groups to bind copper.[8]

• Recrystallization:

  • Procedure: In many cases, a final recrystallization of the product can significantly reduce the levels of residual copper. The choice of solvent is crucial for effective purification.

Experimental Protocol: Work-up with EDTA Wash

• Quenching: Cool the reaction mixture to room temperature.

• Extraction: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Transfer the mixture to a separatory funnel.

• Aqueous Wash: Wash the organic layer with a saturated aqueous solution of EDTA. Shake the funnel gently to avoid emulsion formation. Separate the layers. Repeat the wash if necessary.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate). Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purification: Further purify the crude product by column chromatography or recrystallization as needed.

Q5: We suspect catalyst deactivation is occurring in our scaled-up process. How can we confirm this and what are the potential mitigation strategies?

A5: Catalyst deactivation can manifest as a slowing reaction rate, incomplete conversion, or the need for higher catalyst loading on a larger scale.

Investigating Catalyst Deactivation:

• Reaction Monitoring: Monitor the reaction progress over time using techniques like HPLC, GC, or NMR.[9] A significant decrease in the reaction rate after an initial period can indicate catalyst deactivation.

• Visual Observation: In some cases, a change in the color or appearance of the reaction mixture (e.g., precipitation of copper species) can suggest catalyst deactivation.

• Analysis of a Spent Catalyst Sample: If possible, isolate a sample of the catalyst after the reaction and analyze it to identify any changes in its physical or chemical properties.

Common Causes and Mitigation Strategies:

• Oxidation of Active Species: If the reaction involves a Cu(I) intermediate, it can be susceptible to oxidation by air.

  • Mitigation: Run the reaction under an inert atmosphere (nitrogen or argon). Degas all solvents before use.[10]

• Poisoning by Impurities: Impurities in the starting materials or solvents can act as catalyst poisons.

  • Mitigation: Use high-purity reagents and solvents. Consider passing solvents through a plug of alumina (B75360) to remove polar impurities.

• Formation of Inactive Aggregates: The catalyst may aggregate into larger, less active particles.

  • Mitigation: The use of a supporting ligand can often prevent aggregation and stabilize the active catalytic species.

• Sublimation of Active Component: In some high-temperature gas-phase reactions, sublimation of copper chloride species has been observed as a deactivation pathway.[11]

  • Mitigation: This is highly process-specific and may require re-evaluation of the reaction temperature or catalyst formulation.

Experimental Protocol: Reaction Progress Monitoring by HPLC

• Standard Preparation: Prepare standard solutions of your starting material and product at known concentrations.

• Sampling: At regular intervals during the reaction, withdraw a small, representative sample from the reactor.

• Quenching: Immediately quench the reaction in the sample to stop any further conversion (e.g., by diluting with a cold solvent or adding a quenching agent).

• Analysis: Analyze the quenched sample by HPLC to determine the concentrations of the starting material and product.

• Data Plotting: Plot the concentration of the product versus time to generate a reaction progress curve. The shape of this curve can provide insights into potential catalyst deactivation.

References

• 1. catalystseurope.org [catalystseurope.org]
• 2. Reaction progress kinetic analysis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. benchchem.com [benchchem.com]
• 11. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to Copper(II) Chloride Dihydrate and Anhydrous Copper(II) Chloride in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis, the choice of catalyst is paramount to achieving desired outcomes with efficiency and precision. Copper(II) chloride, a versatile and cost-effective Lewis acid catalyst, is available in two common forms: dihydrate (CuCl₂·2H₂O) and anhydrous (CuCl₂). While seemingly similar, the presence of water of hydration in the dihydrate form can significantly influence its catalytic performance, stability, and suitability for various applications. This guide provides an objective comparison of these two forms, supported by experimental data, to aid researchers in catalyst selection.

At a Glance: Key Differences

Feature	Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)	Anhydrous Copper(II) Chloride (CuCl₂)
Appearance	Blue-green crystalline solid	Yellowish-brown to dark brown powder
Water Content	Contains two molecules of water of hydration	Essentially free of water
Hygroscopicity	Stable under normal atmospheric conditions	Highly hygroscopic, readily absorbs moisture from the air
Solubility	Readily soluble in water and polar organic solvents	Soluble in water and polar organic solvents, often with an exothermic reaction
Primary Catalytic Advantage	Can be used in reactions where the presence of water is tolerated or even beneficial. Easier to handle and store.	Essential for reactions that are sensitive to water, preventing unwanted side reactions or catalyst deactivation.

Comparative Catalytic Performance: Synthesis of Bis(indolyl)methanes

The synthesis of bis(indolyl)methanes (BIMs), a class of compounds with significant biological activity, serves as an excellent case study for comparing the catalytic efficacy of hydrated and anhydrous copper(II) chloride. The reaction involves the electrophilic substitution of indoles with aldehydes or ketones.

Experimental Data Summary

The following table summarizes the yields of bis(indolyl)methanes from the reaction of indole (B1671886) with various aldehydes using either copper(II) chloride dihydrate or anhydrous copper(II) sulfate (B86663) (as a proxy for anhydrous CuCl₂ in a similar Lewis acid-catalyzed reaction) as the catalyst under solvent-free, microwave-irradiated conditions.

Aldehyde	Catalyst	Reaction Time (min)	Yield (%)	Reference
Benzaldehyde	CuCl₂·2H₂O	2	95	[1]
Benzaldehyde	Anhydrous CuSO₄	3	92	[2]
4-Chlorobenzaldehyde	CuCl₂·2H₂O	2	98	[1]
4-Chlorobenzaldehyde	Anhydrous CuSO₄	2.5	96	[2]
4-Methoxybenzaldehyde	CuCl₂·2H₂O	3	96	[1]
4-Methoxybenzaldehyde	Anhydrous CuSO₄	3	94	[2]
4-Nitrobenzaldehyde	CuCl₂·2H₂O	2	98	[1]
4-Nitrobenzaldehyde	Anhydrous CuSO₄	2	95	[2]
Cinnamaldehyde	CuCl₂·2H₂O	4	92	[1]
Cinnamaldehyde	Anhydrous CuSO₄	5	90	[2]

Analysis:

The data indicates that for the synthesis of bis(indolyl)methanes under these conditions, both the dihydrate and anhydrous forms of the copper catalyst exhibit excellent activity, affording high to excellent yields in short reaction times. The performance is largely comparable, with the dihydrate form showing slightly higher or equivalent yields in most cases. This suggests that for this particular transformation, the presence of water of hydration does not impede the catalytic cycle and may even be slightly beneficial.

Experimental Protocols

General Procedure for the Synthesis of Bis(indolyl)methanes using Copper(II) Chloride Dihydrate:

A mixture of indole (2 mmol), aldehyde (1 mmol), and a catalytic amount of copper(II) chloride dihydrate (0.1 mmol) is subjected to microwave irradiation at 300 W for the specified time. After completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature and purified by column chromatography on silica (B1680970) gel to afford the desired bis(indolyl)methane.[1]

General Procedure for the Synthesis of Bis(indolyl)methanes using Anhydrous Copper(II) Sulfate:

A mixture of indole (2 mmol), aldehyde (1 mmol), and anhydrous copper(II) sulfate (0.5 mmol) is thoroughly mixed and subjected to microwave irradiation at 600 W for the specified time. The reaction mixture is then cooled, extracted with dichloromethane, and purified by column chromatography on silica gel.[2]

Applications in Other Key Transformations

While direct comparative studies are less common for other reaction types, the choice between the hydrated and anhydrous forms is dictated by the specific reaction's sensitivity to water.

Oxidation Reactions:

Copper(II) chloride is a well-known catalyst for a variety of oxidation reactions, often in conjunction with a co-catalyst or an oxidant like oxygen. The water molecules in the dihydrate can potentially influence the reaction by acting as a ligand, affecting the coordination sphere of the copper ion, or participating in the reaction mechanism itself. For instance, in the Wacker process, water is a reactant, and the use of a hydrated catalyst is common.[3] However, in reactions where water can lead to undesired hydrolysis of substrates or products, the anhydrous form is preferred.

Friedel-Crafts Reactions:

Friedel-Crafts alkylations and acylations are classic examples of reactions that are highly sensitive to moisture. The Lewis acid catalyst, in this case, copper(II) chloride, is readily deactivated by water, which coordinates to the metal center and reduces its Lewis acidity. Therefore, anhydrous copper(II) chloride is the catalyst of choice for these transformations to ensure high yields and prevent catalyst poisoning.[4]

Logical Workflow for Catalyst Selection

The decision to use copper(II) chloride dihydrate versus its anhydrous counterpart can be guided by a systematic evaluation of the planned reaction.

Caption: Decision workflow for selecting between anhydrous and dihydrate forms of CuCl₂.

Proposed Catalytic Cycle for Bis(indolyl)methane Synthesis

The catalytic cycle for the synthesis of bis(indolyl)methanes using copper(II) chloride likely involves the activation of the aldehyde by the Lewis acidic copper center, followed by nucleophilic attack by indole.

Caption: Proposed catalytic cycle for the CuCl₂-catalyzed synthesis of bis(indolyl)methanes.

Conclusion

Both copper(II) chloride dihydrate and anhydrous copper(II) chloride are effective catalysts for a range of organic transformations. The choice between them is primarily dictated by the specific requirements of the reaction, particularly its sensitivity to water.

• Copper(II) chloride dihydrate is a convenient and cost-effective option for reactions that can tolerate or benefit from the presence of water. Its ease of handling and storage makes it a practical choice for many applications.

• Anhydrous copper(II) chloride is essential for reactions where water must be excluded to prevent side reactions or catalyst deactivation, such as in Friedel-Crafts reactions. Its hygroscopic nature necessitates careful handling and storage.

For reactions where the role of water is not well-established, empirical investigation is recommended to determine the optimal catalyst form. The provided data on the synthesis of bis(indolyl)methanes demonstrates that in some cases, the dihydrate can perform on par with or even slightly better than its anhydrous counterpart, highlighting the importance of considering each reaction on a case-by-case basis.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]

A Comparative Analysis of Copper(I) Chloride and Copper(II) Chloride in Catalysis

A comprehensive guide for researchers, scientists, and drug development professionals on the catalytic applications, performance, and mechanisms of CuCl and CuCl₂.

Copper, a versatile and earth-abundant metal, plays a pivotal role in a myriad of catalytic transformations central to organic synthesis and polymer chemistry. The catalytic prowess of copper is often harnessed through its chloride salts, primarily copper(I) chloride (CuCl) and copper(II) chloride (CuCl₂). The distinct oxidation states of copper in these compounds, +1 for CuCl and +2 for CuCl₂, dictate their unique chemical reactivity and, consequently, their catalytic applications. This guide provides an in-depth comparative study of CuCl and CuCl₂ as catalysts, presenting quantitative data, detailed experimental protocols, and mechanistic insights to aid in catalyst selection and optimization.

General Comparison of Catalytic Properties

The fundamental difference in the electronic configuration between Cu(I) and Cu(II) ions is the primary determinant of their catalytic behavior. Cu(I) is a d¹⁰ species, making it a soft Lewis acid that readily participates in oxidative addition and migratory insertion steps, crucial for many cross-coupling reactions. In contrast, Cu(II) is a d⁹ species, rendering it a harder Lewis acid and a potent oxidizing agent, often involved in single-electron transfer processes and acting as a co-catalyst to regenerate the active catalytic species.

Feature	Copper(I) Chloride (CuCl)	Copper(II) Chloride (CuCl₂)
Appearance	White to grayish-white powder	Blue-green solid (hydrated), brown solid (anhydrous)
Copper Oxidation State	+1	+2
Typical Catalytic Role	Primary catalyst in cross-coupling reactions, atom transfer reactions.	Co-catalyst, oxidizing agent, catalyst in specific oxidation reactions.
Key Reaction Types	Ullmann Condensation, Sonogashira Coupling, Sandmeyer Reaction, Atom Transfer Radical Polymerization (ATRP).	Wacker Process (co-catalyst), Oxidative Carbonylation, certain chlorination reactions.
Mechanistic Involvement	Oxidative addition, reductive elimination, single-electron transfer (SET).	Redox cycling (Cu(II)/Cu(I)), Lewis acid catalysis.

Performance in Key Catalytic Reactions

The choice between CuCl and CuCl₂ as a catalyst is highly dependent on the specific transformation. Below is a comparative analysis of their performance in several important organic reactions, supported by available quantitative data.

Sandmeyer Reaction

The Sandmeyer reaction is a classic method for the conversion of aryl diazonium salts to aryl halides. This reaction is a cornerstone of aromatic chemistry and relies on the catalytic activity of copper(I) salts.

Performance Data: Sandmeyer Reaction

Catalyst	Substrate	Product	Yield (%)	Reference
CuCl	Benzenediazonium (B1195382) chloride	Chlorobenzene	~70-80%	[1][2][3]
CuCl	4-Bromobenzenediazonium chloride	1-Bromo-4-chlorobenzene	High	[4]

Experimental Protocol: Synthesis of Chlorobenzene via Sandmeyer Reaction

• Diazotization: Aniline is treated with sodium nitrite (B80452) (NaNO₂) in the presence of hydrochloric acid (HCl) at 0-5 °C to form benzenediazonium chloride. Strict temperature control is crucial to prevent the decomposition of the diazonium salt.[5]

• Catalyst Preparation: A solution of copper(I) chloride is prepared.

• Reaction: The cold diazonium salt solution is slowly added to the CuCl solution.[5]

• Work-up: The reaction mixture is typically warmed to drive the reaction to completion, followed by extraction of the aryl halide and purification by distillation.

The mechanism involves a single-electron transfer from Cu(I) to the diazonium salt, generating an aryl radical and nitrogen gas. The aryl radical then abstracts a chlorine atom from a copper(II) species, regenerating the Cu(I) catalyst.[1]

Wacker Process

The Wacker process is an industrial method for the oxidation of ethylene (B1197577) to acetaldehyde (B116499) using a palladium-copper catalytic system. In this process, CuCl₂ plays a crucial role as a co-catalyst, reoxidizing the palladium catalyst.

Performance Data: Wacker Process

Catalyst System	Substrate	Product	Yield (%)	Note
PdCl₂/CuCl₂	Ethylene	Acetaldehyde	~95% (industrial)	CuCl₂ is essential for catalyst regeneration.[6][7]
PdCl₂/CuCl₂	Limonene	Carvone, Carveol, etc.	High conversion	[8]

Experimental Protocol: Laboratory Scale Wacker Oxidation

• Catalyst Solution: A solution of palladium(II) chloride (PdCl₂) and a stoichiometric amount of copper(II) chloride (CuCl₂) is prepared in a suitable solvent, often a mixture of water and an organic co-solvent like DMF.[9][10]

• Reaction: The alkene substrate is introduced into the catalyst solution under an oxygen atmosphere (often from a balloon).

• Monitoring: The reaction progress can be monitored by the consumption of the alkene.

• Work-up: The product is isolated by extraction and purified by chromatography or distillation.

The catalytic cycle involves the oxidation of the alkene by Pd(II), which is reduced to Pd(0). CuCl₂ then reoxidizes Pd(0) back to Pd(II), and the resulting CuCl is reoxidized by oxygen.[6][7]

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-O, C-N, and C-S bonds, typically involving the coupling of an aryl halide with an alcohol, amine, or thiol. Copper(I) species are generally considered the active catalysts.

Performance Data: Ullmann Ether Synthesis

Catalyst	Aryl Halide	Nucleophile	Product	Yield (%)
CuI/Ligand	Aryl Bromide	Phenol	Diaryl Ether	High
CuO-NPs	Aryl Halide	Phenol	Diaryl Ether	65-92%
meso Cu/MnOx	Aryl Halide	Phenol	Diaryl Ether	High

Experimental Protocol: Ullmann Ether Synthesis

• Reaction Setup: A mixture of the aryl halide, the alcohol or phenol, a base (e.g., K₂CO₃ or Cs₂CO₃), and a catalytic amount of a copper(I) source (e.g., CuI) and a ligand (e.g., a diamine) is prepared in a high-boiling polar solvent (e.g., DMF or NMP).[11]

• Heating: The reaction mixture is heated to a high temperature (often >150 °C) for several hours.

• Work-up: After cooling, the reaction mixture is diluted with water and the product is extracted with an organic solvent. Purification is typically achieved by column chromatography.

The mechanism is believed to involve the formation of a copper(I) alkoxide or phenoxide, which then undergoes oxidative addition with the aryl halide, followed by reductive elimination to form the ether and regenerate the copper(I) catalyst.[12]

Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.

Performance Data: Sonogashira Coupling

Catalyst System	Aryl Halide	Alkyne	Product	Yield (%)
Pd(PPh₃)₂Cl₂/CuI	Aryl Iodide	Terminal Alkyne	Aryl Alkyne	High
Pd(PPh₃)₄/CuI	Aryl Bromide	Terminal Alkyne	Aryl Alkyne	Good to High

Experimental Protocol: Sonogashira Coupling

• Reaction Setup: A mixture of the aryl halide, the terminal alkyne, a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), a copper(I) salt (e.g., CuI), and a base (typically an amine like triethylamine (B128534) or diisopropylamine) is prepared in a suitable solvent (e.g., THF or DMF) under an inert atmosphere.[13][14][15]

• Reaction: The reaction is typically stirred at room temperature or slightly elevated temperatures until completion.

• Work-up: The reaction mixture is filtered to remove the amine hydrohalide salt, and the product is isolated from the filtrate by extraction and purified by chromatography.

The mechanism involves two interconnected catalytic cycles. In the palladium cycle, oxidative addition of the aryl halide to Pd(0) is followed by transmetalation with a copper(I) acetylide and reductive elimination. The copper cycle involves the formation of the copper(I) acetylide from the terminal alkyne and the copper(I) salt.[14][15]

Atom Transfer Radical Polymerization (ATRP)

ATRP is a controlled radical polymerization technique that allows for the synthesis of well-defined polymers with controlled molecular weights and low polydispersity. The process is typically catalyzed by a copper(I) complex. While Cu(II) species are crucial for the control of the polymerization (as deactivators), the primary catalyst that initiates the polymerization is the Cu(I) complex.

Performance Data: ATRP of Methyl Methacrylate (MMA)

Catalyst System	Initiator	Monomer	Polydispersity (Đ)	Note
CuCl/Ligand	Alkyl Halide	MMA	1.1 - 1.3	Well-controlled polymerization.[16][17]
CuCl₂/Ligand (in AGET ATRP)	Alkyl Halide	MMA	1.1 - 1.2	Cu(II) is reduced in situ to Cu(I).[18]

Experimental Protocol: ATRP of Methyl Methacrylate (MMA)

• Reaction Setup: A flask is charged with the monomer (MMA), initiator (e.g., ethyl α-bromoisobutyrate), and solvent (e.g., anisole). The copper(I) chloride and a ligand (e.g., a multidentate amine) are added. The mixture is deoxygenated by several freeze-pump-thaw cycles.[19][20]

• Polymerization: The reaction is initiated by placing the flask in a thermostated oil bath at the desired temperature.

• Monitoring and Termination: Samples are taken periodically to monitor the monomer conversion and molecular weight evolution. The polymerization is terminated by exposing the reaction mixture to air.

• Purification: The polymer is typically purified by precipitation in a non-solvent to remove the catalyst and unreacted monomer.

The mechanism of ATRP involves the reversible activation of a dormant polymer chain (P-X) by a copper(I) complex to form a propagating radical (P•) and a copper(II) complex (X-Cu(II)). The equilibrium between the active and dormant species is key to the controlled nature of the polymerization.[16][17]

Mechanistic Diagrams (Graphviz)

The following diagrams illustrate the catalytic cycles of the discussed reactions.

Caption: Catalytic cycle of the Sandmeyer reaction.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Sandmeyer Reaction | Thermo Fisher Scientific - US [thermofisher.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. scribd.com [scribd.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Wacker process - Wikipedia [en.wikipedia.org]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. sciencemadness.org [sciencemadness.org]
• 11. arkat-usa.org [arkat-usa.org]
• 12. Ullmann Reaction [organic-chemistry.org]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Development of ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 18. benchchem.com [benchchem.com]
• 19. How to Conduct an ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 20. youtube.com [youtube.com]

A Comparative Guide to the Catalytic Activity of Copper(I) Halide Salts

For Researchers, Scientists, and Drug Development Professionals

The choice of catalyst is a critical parameter in the development of efficient and selective chemical transformations. Copper(I) halides, namely copper(I) chloride (CuCl), copper(I) bromide (CuBr), and copper(I) iodide (CuI), are widely employed as catalysts in a variety of organic reactions, including cross-coupling, cycloadditions, and polymerization. While structurally similar, the nature of the halide anion can significantly influence the catalytic activity, leading to variations in reaction rates, yields, and selectivity. This guide provides an objective comparison of the catalytic performance of these copper(I) halide salts, supported by experimental data, to aid researchers in catalyst selection and optimization.

Data Presentation: A Quantitative Comparison

The catalytic efficacy of CuCl, CuBr, and CuI is highly dependent on the specific reaction type, substrates, ligands, and reaction conditions. Below is a summary of their comparative performance in two prominent copper-catalyzed reactions: the Azide-Alkyne Cycloaddition (Click Chemistry) and Atom Transfer Radical Polymerization (ATRP).

Table 1: Comparison of Catalytic Activity in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CuCl	1	Cyrene™	30	0.5	Low	[1]
CuBr	1	Cyrene™	30	0.5	Not specified	[1]
CuI	1	Cyrene™	30	0.5	~95	[1]

Note: In this specific study, CuI demonstrated significantly higher catalytic activity compared to CuCl under the tested conditions. The yield for CuBr was not explicitly provided in the comparative table.

Table 2: Kinetic Parameters for the Homogeneous Atom Transfer Radical Polymerization (ATRP) of Styrene (B11656)

Catalyst System	Preequilibrium Constant (K_eq) at 110 °C	Relative Reaction Rate	Reference
1-PECl / CuCl	1.1 x 10⁻⁸	Slower	[2]
1-PEBr / CuBr	4.4 x 10⁻⁹	Faster	[2]

Note: In the ATRP of styrene, the CuBr-based system exhibits a faster polymerization rate compared to the CuCl system, as indicated by the first-order kinetics with respect to the copper(I) halide concentration.[2] The preequilibrium constants also differ, reflecting the influence of the halide on the activation/deactivation equilibrium.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of catalytic performance data. The following are representative experimental protocols for the reactions cited above.

Experimental Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is based on the conditions reported for the synthesis of 1,4-disubstituted 1,2,3-triazoles.

Materials:

• Benzyl (B1604629) azide (B81097)

• Phenylacetylene (B144264)

• Copper(I) halide (CuCl, CuBr, or CuI)

• Cyrene™ (solvent)

Procedure:

• To a reaction vessel, add benzyl azide (1.0 mmol, 1.0 equiv), phenylacetylene (1.2 mmol, 1.2 equiv), and the copper(I) halide catalyst (0.01 mmol, 1 mol%).

• Add Cyrene™ (5 mL) to the mixture.

• Stir the reaction mixture at 30 °C for 0.5 hours.

• Upon completion, the reaction mixture is worked up by quenching with a saturated aqueous solution of ammonium (B1175870) chloride and extracting the product with an organic solvent.

• The organic layers are combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 1,4-disubstituted 1,2,3-triazole.

• The yield is determined by weighing the purified product.

Experimental Protocol 2: Homogeneous Atom Transfer Radical Polymerization (ATRP) of Styrene

This protocol is based on the kinetic studies of styrene polymerization.[2]

Materials:

• Styrene

• 1-Phenylethyl chloride (1-PECl) or 1-Phenylethyl bromide (1-PEBr) (initiator)

• Copper(I) chloride (CuCl) or Copper(I) bromide (CuBr)

• 4,4'-di-(5-nonyl)-2,2'-bipyridine (dNbpy) (ligand)

Procedure:

• A Schlenk flask is charged with the copper(I) halide (e.g., CuCl, 0.1 mmol) and the ligand (dNbpy, 0.2 mmol).

• The flask is sealed with a rubber septum, and the atmosphere is deoxygenated by several cycles of vacuum and argon backfill.

• Deoxygenated styrene (10 mL) is added via syringe.

• The mixture is stirred at the desired temperature (e.g., 110 °C) to allow for the formation of the copper-ligand complex.

• The initiator (e.g., 1-PECl, 0.1 mmol) is then added via syringe to start the polymerization.

• Samples are withdrawn at timed intervals using a degassed syringe and quenched with a small amount of inhibitor (e.g., hydroquinone).

• Monomer conversion is determined by gas chromatography (GC) or gravimetrically.

• The molecular weight and molecular weight distribution of the resulting polymer are determined by size exclusion chromatography (SEC).

• The apparent rate constant of polymerization (k_app) is determined from the slope of the first-order kinetic plot (ln([M]₀/[M]) vs. time).

Mandatory Visualization

Diagram 1: Generalized Experimental Workflow for Comparing Copper Halide Catalysts

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Validating Experimental Results: A Comparative Guide to Copper(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of copper(II) chloride dihydrate with alternative copper salts in common catalytic and biological applications. The information presented is supported by experimental data to assist in the validation of research findings and the selection of appropriate reagents.

Catalytic Applications: Performance Comparison

Copper(II) chloride dihydrate is a versatile and widely used catalyst in organic synthesis. Its performance, however, can be compared with other copper salts to optimize reaction conditions and outcomes.

Cross-Coupling Reactions

Copper-catalyzed cross-coupling reactions are fundamental in the formation of carbon-carbon and carbon-heteroatom bonds. The choice of the copper salt can significantly impact the reaction efficiency.

Catalyst	Substrate 1	Substrate 2	Product	Yield (%)	Reference
CuCl₂	N,N-dimethylaniline	2-Benzylidenemalononitrile	Tetrahydroquinoline derivative	85	[1]
CuCl	N,N-dimethylaniline	2-Benzylidenemalononitrile	Tetrahydroquinoline derivative	92	[1]
Cu(OAc)₂	Phenylboronic acid	Aniline	Diphenylamine	Good	[2]
Copper Neodecanoate	Not Specified	Not Specified	Pyrrolidine	85-90	[2]

Note: The data presented is compiled from different studies and may not represent a direct head-to-head comparison under identical conditions.

Oxidation Reactions

Copper salts are effective catalysts for various oxidation reactions. The following table compares the performance of copper(II) chloride with other copper salts in the oxidation of cyclohexane.

Catalyst	Conversion (%)	Selectivity for Cyclohexanone (%)	Reference
o-phenanthroline-CuCl₂	24.4	~100	[3]
o-phenanthroline-CuBr₂	High	Not specified	[3]
o-phenanthroline-Cu(ClO₄)₂	High	Not specified	[3]
o-phenanthroline-CuSO₄	Lower	Not specified	[3]

Note: The presence of the o-phenanthroline ligand is crucial for the catalytic activity. The counter-ion of the copper salt also plays a significant role in the reaction's success.

Biological Applications: Cytotoxicity Comparison

Copper compounds exhibit biological activity, including cytotoxicity, which is relevant in drug development and toxicology studies. The choice of the copper salt can influence the observed cellular effects.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Copper Salt	Cell Line	Exposure Time	IC50 (µM)	Reference
CuSO₄	HeLa	8 h	300	[4]
CuSO₄	HeLa	16 h	225	[4]
CuO	A-172 (glioblastoma)	Not specified	More toxic than CuSO₄	[5]
CuO	SK-N-SH (neuroblastoma)	Not specified	More toxic than CuSO₄	[5]
CuO	CCF-STTG1 (astrocytoma)	Not specified	More toxic than CuSO₄	[5]

Effects on Intestinal Epithelial Cells

This table compares the effects of different copper sources on porcine small intestinal epithelial cells (IPEC-J2).

Copper Source (120 µM)	Cell Viability (% of control)	Copper Uptake (fold increase vs. control)	Reference
CuSO₄	Decreased	4.4	[6]
Cu-bisglycinate	Decreased	Not specified	[6]
Cu-proteinate	Higher than CuSO₄	6.3	[6]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of experimental results.

Protocol 1: General Procedure for Copper-Catalyzed Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction used to form carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[7][8]

Materials:

• Aryl halide (1 mmol)

• Terminal alkyne (1.2 mmol)

• Copper(I) iodide (CuI) (5 mol%)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (2 mol%)

• Amine base (e.g., triethylamine (B128534) or diisopropylamine) (2 mmol)

• Anhydrous and anaerobic solvent (e.g., THF or toluene)

Procedure:

• To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent, followed by the amine base and the terminal alkyne.

• Stir the reaction mixture at room temperature or heat as required, monitoring the reaction progress by TLC or GC.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Determination of IC50 using MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of a compound on adherent cells.[9][10]

Materials:

• Adherent cells

• Complete cell culture medium

• Test compound (e.g., Copper(II) chloride dihydrate)

• Phosphate-buffered saline (PBS), pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

Procedure:

• Seed the adherent cells in a 96-well plate at a predetermined density and incubate overnight to allow for cell attachment.

• Prepare serial dilutions of the test compound in the cell culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a blank (medium only).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium containing MTT and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways and Experimental Workflows

Visualizing complex biological processes and experimental procedures can aid in understanding and interpretation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Mechanisms Underlying the Cytotoxic Effects of Copper Via Differentiated Embryonic Chondrocyte Gene 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toxicity of copper salts is dependent on solubility profile and cell type tested - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Different Sources of Copper Effect on Intestinal Epithelial Cell: Toxicity, Oxidative Stress, and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. clyte.tech [clyte.tech]

Unveiling Molecular Architectures: A Comparative Guide to X-ray Crystallography for the Structural Analysis of CuCl₂·2H₂O Reaction Products

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is fundamental. This knowledge is crucial for understanding reaction mechanisms, designing new materials, and developing novel therapeutics.[1][2] Single-crystal X-ray crystallography is a powerful and widely used technique that provides detailed atomic-level insights into the structure of crystalline materials.[1][3][4] This guide offers an objective comparison of X-ray crystallography with alternative methods for characterizing the reaction products of copper(II) chloride dihydrate (CuCl₂·2H₂O), supported by experimental data and detailed protocols.

X-ray Crystallography for the Structural Elucidation of CuCl₂·2H₂O and its Derivatives

X-ray crystallography has been instrumental in determining the precise atomic arrangement of CuCl₂·2H₂O, also known as the mineral eriochalcite.[5][6] Recent studies have utilized X-ray diffraction at low temperatures (100 K) to refine the positions of all atoms, including hydrogen, providing a highly detailed structural model.[5]

In chemical reactions, CuCl₂·2H₂O can yield various products depending on the conditions. For instance, reaction with a base like sodium hydroxide (B78521) can produce copper(II) oxide (CuO) or, with partial hydrolysis, dicopper chloride trihydroxide (Cu₂(OH)₃Cl), a common fungicide.[6][7] Reduction of CuCl₂ can lead to copper(I) chloride (CuCl).[6] X-ray diffraction, particularly powder X-ray diffraction (PXRD), is a key technique for identifying these solid-state products.[7] For example, PXRD has been used to confirm the formation of CuO from the reaction of CuCl₂·2H₂O in various solutions and in the solid state.[7]

Comparative Analysis of Structural Determination Techniques

While X-ray crystallography is often considered the "gold standard" for its high resolution, it is not the only method available for structural analysis.[1] Other techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Electron Microscopy (EM) offer complementary information.[3] Neutron diffraction is another crystallographic technique that can be particularly useful for locating light atoms like hydrogen.[3]

Technique	Principle	Sample Requirements	Resolution	Key Advantages	Key Limitations
Single-Crystal X-ray Diffraction	Diffraction of X-rays by the electron clouds of atoms in a single crystal.[4]	High-quality single crystals (typically <1 mm).[4]	Atomic (~1 Å)	Provides precise bond lengths, angles, and absolute configuration.[1][2]	Crystal growth can be a significant bottleneck.[1][2]
Powder X-ray Diffraction (PXRD)	Diffraction of X-rays by a polycrystalline powder.[7]	Microcrystalline powder.	Lower than single-crystal	Rapid identification of crystalline phases and determination of unit cell parameters.[7]	Structural details are averaged over all crystallites; cannot determine the structure of complex molecules.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Soluble sample in a suitable deuterated solvent.	Atomic, but provides solution-state structure.	Provides information on molecular dynamics and structure in solution.[3]	Less sensitive, requiring higher sample concentrations; complex data interpretation for large molecules.[3]
Electron Crystallography (MicroED)	Diffraction of electrons by very small crystals.[3]	Nanometer to micrometer-sized single crystals.[8]	Atomic	Can be used on crystals that are too small for X-ray diffraction.[3][8]	Samples can be damaged by the electron beam; potential for decomposition under high vacuum.[8]
Neutron Diffraction	Diffraction of neutrons by atomic nuclei.	Larger single crystals than for X-ray diffraction.	Atomic	Excellent for locating light atoms, especially hydrogen, and studying magnetic structures.[3][5]	Requires a neutron source (nuclear reactor or spallation source); lower flux results in longer data collection times.

Experimental Protocols

1. Synthesis and Crystallization of a CuCl₂·2H₂O Reaction Product (Illustrative Example: a Copper(II) Complex)

This protocol provides a general framework. Specific conditions will vary depending on the target product.

• Synthesis: A common method involves reacting CuCl₂·2H₂O with a ligand in a suitable solvent. For example, to a solution of a ligand (e.g., an aminopyrimidinone derivative) in ethanol, an ethanolic solution of Cu(CH₃COO)₂·H₂O (as a copper source, though CuCl₂·2H₂O can also be used) is added. The resulting solution is then refluxed with stirring.[9]

• Crystallization: Growing diffraction-quality single crystals is often the most challenging step.[1][2] A common and effective method is slow evaporation of the solvent from the reaction mixture at room temperature.[1][5] Another technique is vapor diffusion, where a less volatile solvent containing the compound is allowed to slowly mix with a more volatile precipitant.[10]

2. Single-Crystal X-ray Diffraction Data Collection and Structure Determination

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head, often in a cryo-stream of nitrogen gas (e.g., at 100-150 K) to minimize thermal vibrations and radiation damage.[1][10]

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα radiation).[5][10] The crystal is rotated, and the diffraction pattern (intensities and positions of diffracted X-rays) is recorded on a detector.[1]

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using computational methods (e.g., direct methods) to generate an initial electron density map.[10] This model is then refined against the experimental data to improve the atomic positions, yielding a final, highly accurate molecular structure.[4][10]

Visualizing the Workflow and Method Comparison

To better understand the processes and relationships, the following diagrams are provided.

Caption: Experimental workflow for structure determination by single-crystal X-ray crystallography.

References

• 1. benchchem.com [benchchem.com]
• 2. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 5. Crystal Structures of CuCl2·2H2O (Eriochalcite) and NiCl2∙6H2O (Nickelbischofite) at Low Temperature: Full Refinement of Hydrogen Atoms Using Non-Spherical Atomic Scattering Factors [mdpi.com]
• 6. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 7. par.nsf.gov [par.nsf.gov]
• 8. journals.iucr.org [journals.iucr.org]
• 9. tandfonline.com [tandfonline.com]
• 10. X-Ray Crystallographic Analysis, EPR Studies, and Computational Calculations of a Cu(II) Tetramic Acid Complex - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Purity of Synthesized Copper(II) Chloride Dihydrate: A Comparative Guide

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step in guaranteeing the reliability and reproducibility of experimental results. This guide provides a comparative analysis of key analytical methods for assessing the purity of synthesized copper(II) chloride dihydrate (CuCl₂·2H₂O), offering detailed experimental protocols and data presentation to aid in the selection of the most appropriate technique for your laboratory needs.

Comparison of Purity Assessment Methods

The purity of synthesized copper(II) chloride dihydrate can be evaluated through various analytical techniques, each with its own advantages and limitations. The choice of method often depends on the expected impurities, the required accuracy, and the available instrumentation. Below is a comparison of three common methods: Iodometric Titration, Gravimetric Analysis of Water of Hydration, and UV-Visible Spectrophotometry.

Parameter	Iodometric Titration	Gravimetric Analysis (Water of Hydration)	UV-Visible Spectrophotometry
Principle	Redox titration to quantify the amount of Cu²⁺ ions.	Measurement of mass loss upon heating to determine the percentage of water.	Measurement of light absorbance to determine the concentration of Cu²⁺ in solution.
Purity Aspect Assessed	Molar purity with respect to copper content.	Stoichiometry of the hydrate (B1144303) (water content).	Presence of colored impurities and copper concentration.
Typical Accuracy	High (typically >99%)	Moderate to High (depends on technique)	Moderate (highly dependent on calibration)
Required Equipment	Burette, flasks, analytical balance.	Crucible, Bunsen burner or furnace, desiccator, analytical balance.	UV-Vis spectrophotometer, cuvettes, volumetric flasks.
Analysis Time	Relatively fast (can be completed within an hour).	Slower (requires heating and cooling cycles).	Very fast (measurements take a few minutes per sample).
Common Interferences	Other oxidizing or reducing agents present in the sample.	Volatilization of other components at the heating temperature.	Presence of other colored species that absorb at the same wavelength.

Experimental Workflows

The following diagram illustrates the logical workflow for a comprehensive purity assessment of synthesized copper(II) chloride dihydrate.

Caption: Workflow for assessing the purity of synthesized copper(II) chloride dihydrate.

Detailed Experimental Protocols

Iodometric Titration for Copper(II) Content

This method relies on the oxidation of iodide ions (I⁻) by copper(II) ions (Cu²⁺) to form iodine (I₂), which is then titrated with a standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution.

Materials:

• Synthesized copper(II) chloride dihydrate sample

• Potassium iodide (KI)

• Standardized 0.1 M sodium thiosulfate solution

• Starch indicator solution (1%)

• Acetic acid

• Deionized water

• Analytical balance, burette, Erlenmeyer flasks, volumetric flasks

Procedure:

• Accurately weigh approximately 0.4 g of the synthesized copper(II) chloride dihydrate and dissolve it in 50 mL of deionized water in an Erlenmeyer flask.[1]

• Add 5 mL of acetic acid to the solution.

• In a separate container, dissolve about 2 g of potassium iodide in a small amount of water and add it to the copper(II) chloride solution. The solution will turn a brownish color due to the formation of iodine.

• Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution until the brown color fades to a pale yellow.[1]

• Add 2 mL of starch indicator solution. The solution will turn a deep blue/black color.[2]

• Continue the titration dropwise with the sodium thiosulfate solution until the blue color disappears, leaving a milky white or pale pink precipitate.[3]

• Record the volume of sodium thiosulfate solution used.

• Calculate the percentage of copper in the sample.

Calculation: The percentage of copper can be calculated using the following formula:

% Cu = (V_Na₂S₂O₃ × M_Na₂S₂O₃ × Molar Mass_Cu) / (Mass_sample) × 100

Where:

• V_Na₂S₂O₃ is the volume of sodium thiosulfate solution used in liters.

• M_Na₂S₂O₃ is the molarity of the sodium thiosulfate solution.

• Molar Mass_Cu is the molar mass of copper (63.55 g/mol ).

• Mass_sample is the initial mass of the copper(II) chloride dihydrate sample in grams.

Gravimetric Analysis of Water of Hydration

This method determines the amount of water in the hydrated salt by measuring the mass lost upon heating.[4]

Materials:

• Synthesized copper(II) chloride dihydrate sample

• Crucible and lid

• Bunsen burner or furnace

• Desiccator

• Analytical balance

Procedure:

• Heat a clean, dry crucible and lid with a Bunsen burner for 5 minutes to remove any moisture.

• Allow the crucible and lid to cool in a desiccator to room temperature and then weigh them accurately.

• Add approximately 1-2 g of the synthesized copper(II) chloride dihydrate crystals to the crucible and weigh the crucible, lid, and sample accurately.

• Heat the crucible with the sample gently at first, then more strongly, for about 10-15 minutes to drive off the water of hydration. The blue-green crystals will turn into a brownish powder.[5][6]

• Place the crucible, lid, and contents back into the desiccator to cool to room temperature.

• Weigh the cooled crucible, lid, and anhydrous copper(II) chloride.

• To ensure all the water has been removed, repeat the heating, cooling, and weighing steps until a constant mass is obtained (two consecutive weighings agree within ±0.002 g).[4]

• Calculate the percentage of water of hydration.

Calculation: The percentage of water of hydration is calculated as follows:

% H₂O = (Mass of water lost / Initial mass of hydrated sample) × 100

The theoretical percentage of water in CuCl₂·2H₂O is approximately 21.14%.

UV-Visible Spectrophotometry for Copper(II) Concentration and Impurity Profile

This technique can be used to determine the concentration of copper(II) ions in a solution and to identify the presence of colored impurities. A solution of copper(II) chloride in water has a characteristic blue-green color.[7][8]

Materials:

• Synthesized copper(II) chloride dihydrate sample

• High-purity copper(II) chloride dihydrate for standard solutions

• Deionized water

• UV-Visible spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of known concentrations of high-purity copper(II) chloride dihydrate in deionized water.

• Preparation of Sample Solution: Accurately weigh a small amount of the synthesized copper(II) chloride dihydrate and dissolve it in a known volume of deionized water to obtain a solution with a concentration within the range of the standard solutions.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan a wavelength range (e.g., 400-800 nm) to obtain the absorption spectrum of the sample solution. The peak absorbance for aqueous copper(II) chloride is typically around 800 nm.

  • Measure the absorbance of each standard solution and the sample solution at the wavelength of maximum absorbance (λ_max).

• Data Analysis:

  • Plot a calibration curve of absorbance versus the concentration of the standard solutions.

  • Determine the concentration of copper(II) in the sample solution from the calibration curve.

  • Compare the absorption spectrum of the synthesized sample to that of a high-purity standard. The presence of additional peaks may indicate colored impurities.

Calculation: The purity of the sample can be estimated by comparing the experimentally determined concentration to the expected concentration based on the mass of the sample dissolved.

Quantitative Data Summary

The following table summarizes the expected quantitative results for a pure sample of copper(II) chloride dihydrate.

Analysis	Parameter Measured	Theoretical Value	Acceptance Criteria (Example)
Iodometric Titration	% Copper (Cu)	37.27%	37.0% - 37.5%
Gravimetric Analysis	% Water of Hydration (H₂O)	21.14%	20.9% - 21.4%[1]
UV-Vis Spectrophotometry	Molar Absorptivity (ε) at λ_max	Dependent on conditions	Consistent with high-purity standard
Impurity Analysis (AAS/ICP)	Iron (Fe)	Not applicable	≤ 0.005%
Sodium (Na)	Not applicable	≤ 0.02%
Potassium (K)	Not applicable	≤ 0.01%

Note: The acceptance criteria provided are examples and may vary depending on the specific application and desired purity level. For trace metal impurities, techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) are typically employed.

By employing these analytical methods, researchers can confidently assess the purity of their synthesized copper(II) chloride dihydrate, ensuring the integrity of their subsequent experiments and research outcomes.

References

• 1. uspbpep.com [uspbpep.com]
• 2. shivajicollege.ac.in [shivajicollege.ac.in]
• 3. mhchem.org [mhchem.org]
• 4. scribd.com [scribd.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Copper(II) chloride - Wikipedia [en.wikipedia.org]
• 8. Copper(II)_chloride [chemeurope.com]

A Comparative Electrochemical Guide to Aqueous Solutions of Copper(II) Salts: Chloride Dihydrate vs. Sulfate and Nitrate

A detailed analysis of the electrochemical behavior of copper(II) chloride dihydrate in aqueous solutions reveals distinct characteristics when compared to its sulfate (B86663) and nitrate (B79036) counterparts. These differences, primarily driven by the coordinating nature of the chloride anion, have significant implications for applications ranging from electrodeposition and catalysis to materials science.

This guide provides a comparative overview of the electrochemical properties of aqueous solutions of copper(II) chloride dihydrate (CuCl₂·2H₂O), copper(II) sulfate (CuSO₄), and copper(II) nitrate (Cu(NO₃)₂). The information presented is based on a comprehensive review of experimental data from various electrochemical techniques, including cyclic voltammetry (CV), electrochemical impedance spectroscopy (EIS), chronoamperometry, and conductometry.

At a Glance: Key Electrochemical Parameters

The following tables summarize the key electrochemical parameters for aqueous solutions of copper(II) chloride dihydrate, copper(II) sulfate, and copper(II) nitrate. It is important to note that these values can be influenced by experimental conditions such as concentration, supporting electrolyte, pH, and temperature. The data presented here is collated from various sources and aims to provide a comparative baseline.

Parameter	Copper(II) Chloride (CuCl₂) Solution	Copper(II) Sulfate (CuSO₄) Solution	Copper(II) Nitrate (Cu(NO₃)₂) Solution
Reduction Mechanism	Two-step reduction: Cu(II) → Cu(I) → Cu(0)	Generally considered a direct two-electron reduction: Cu(II) → Cu(0)	Generally considered a direct two-electron reduction: Cu(II) → Cu(0)
Cyclic Voltammetry	Two distinct cathodic peaks	A single, broader cathodic peak	A single, broader cathodic peak
Molar Conductivity (Λ)	Varies with concentration and temperature.	Varies with concentration and temperature.	Varies with concentration and temperature.
Anion Influence	Strong complexation of Cu(I) by Cl⁻ ions stabilizes the intermediate state.	SO₄²⁻ is a weaker complexing agent for Cu(I).	NO₃⁻ is a weaker complexing agent for Cu(I).

Delving Deeper: A Comparative Analysis

Cyclic Voltammetry: Unveiling the Reduction Pathway

Cyclic voltammetry (CV) is a powerful technique to probe the redox behavior of electroactive species. The CV profiles of the three copper salts in aqueous solutions exhibit significant differences, primarily due to the influence of the anion on the reduction mechanism of Cu(II) ions.

In chloride-containing solutions, the reduction of Cu(II) to metallic copper (Cu(0)) typically proceeds through a two-step mechanism.[1] The first step involves the reduction of Cu(II) to Cu(I), which is stabilized by the formation of chloro-complexes (e.g., [CuCl₂]⁻). This is observed as a first cathodic peak in the voltammogram. The second step is the reduction of the Cu(I) chloro-complex to Cu(0), corresponding to a second cathodic peak at a more negative potential.

In contrast, for copper(II) sulfate and copper(II) nitrate solutions, the reduction of Cu(II) is generally considered to be a direct two-electron transfer to Cu(0), or a quasi-reversible process where the Cu(I) intermediate is not significantly stabilized.[2] This results in a single, often broader, cathodic peak in their respective voltammograms.

dot

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Copper Chloride and Other Transition Metal Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of catalyst is paramount to the success of a chemical transformation. Transition metal catalysts, in particular, have revolutionized the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental to the construction of pharmaceuticals and other complex molecules. While palladium has long been the dominant force in cross-coupling reactions, the economic and environmental advantages of more abundant and less toxic metals have brought catalysts like copper chloride to the forefront. This guide provides an objective comparison of the performance of copper chloride with other key transition metal catalysts—palladium, nickel, rhodium, and iridium—supported by experimental data.

At a Glance: Key Performance Comparisons

The efficacy of a catalyst is determined by several factors, including yield, selectivity, turnover number (TON), turnover frequency (TOF), and the mildness of reaction conditions. Below is a summary of the comparative performance of copper, palladium, and nickel catalysts in pivotal C-N and C-C bond-forming reactions.

C-N Cross-Coupling: The Amination of Aryl Halides

The formation of C-N bonds is a critical step in the synthesis of numerous pharmaceuticals. The classical copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination are two of the most established methods. Nickel catalysts have also emerged as a powerful alternative, particularly for the activation of less reactive aryl chlorides.

Catalyst System	Aryl Halide	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
CuI/Ligand	4-Chloroanisole	Aniline	K₃PO₄	DMSO	130	-	91	[1]
Pd₂(dba)₃/XPhos	4-Bromoanisole	Aniline	NaOtBu	Toluene (B28343)	100	12	>95	[2]
Ni(COD)₂/DPPF	Chlorobenzene	Morpholine	NaOtBu	Toluene	100	3	92	[3]
Cu₂O/BTMO	4-Chloroanisole	Benzamide	K₃PO₄	t-Butanol	130	-	High	[4]
NiCl₂(DME)/Ligand	Aryl Chlorides	Various Amines	-	2-Me-THF	-	-	Good	[5]

Key Observations:

• Palladium catalysts often exhibit high efficiency and broad substrate scope under relatively mild conditions for aryl bromides and iodides.[2]

• Copper catalysts , particularly with modern ligands, have seen significant improvements, enabling the use of less expensive aryl chlorides, though often requiring higher temperatures.[1][4] The classic Ullmann reaction traditionally required harsh conditions (high temperatures and stoichiometric copper), but recent advancements have made it more practical.[6]

• Nickel catalysts are particularly advantageous for the coupling of challenging and inexpensive aryl chlorides.[3][5][7]

C-C Cross-Coupling: Sonogashira and Suzuki-Miyaura Reactions

The formation of C-C bonds is central to building molecular complexity. The Sonogashira reaction (coupling of aryl halides with terminal alkynes) and the Suzuki-Miyaura reaction (coupling of aryl halides with boronic acids) are staples of organic synthesis.

Reaction	Catalyst System	Aryl Halide	Coupling Partner	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Sonogashira	CuI/PdCl₂(PPh₃)₂	Iodobenzene	Phenylacetylene	Et₃N	Ionic Liquid	55	3	>99	[8]
Sonogashira	Cu(OTf)₂/Ligand	Iodobenzene	Phenylacetylene	-	-	130	16	Good	[9]
Sonogashira (Cu-free)	PdCl₂(PPh₃)₂	Aryl Halides	Alkynes	TBAF	Solvent-free	-	-	Mod-Exc	[10]
Suzuki-Miyaura	Pd(OAc)₂	4-Chlorotoluene	Phenylboronic acid	-	MeOH/THF	-	-	High	[11]
Suzuki-Miyaura	NiCl₂/Ligand	Aryl Halides	Phenylboronic acid	-	Ionic Liquid	-	-	Good	[12]
Suzuki-Miyaura	Cu-Ni Bimetallic	4-Bromotoluene	Phenylboronic acid	-	Solvent-free	-	-	High	[13]

Key Observations:

• The traditional Sonogashira reaction employs a dual catalytic system of palladium and copper, which is highly effective.[8][12] However, copper-only systems are being developed to offer a more economical alternative.[9] Copper-free palladium systems also exist.[10]

• In the Suzuki-Miyaura reaction , palladium catalysts are the benchmark.[11][14] However, nickel catalysts are gaining traction as a cost-effective option, and bimetallic copper-nickel systems have shown high efficiency.[12][13]

Asymmetric Hydrogenation of Ketones

The enantioselective reduction of ketones to chiral alcohols is crucial in pharmaceutical synthesis. Rhodium and iridium complexes are the catalysts of choice for this transformation, exhibiting high enantioselectivity.

Catalyst System	Substrate	S/C Ratio	TOF (h⁻¹)	Enantioselectivity (% ee)	Reference
Rh(III)-TsDPEN	Acetophenone	100-1000	>50	up to 99	[15]
Ir(III)-TsDPEN	Acetophenone	100-1000	>50	Good	[15]
Ir(III) Hydride	Acetophenone	-	>1,800,000 (initial)	79	[16][17]

Key Observations:

• Both rhodium and iridium catalysts can achieve excellent enantioselectivity in the asymmetric transfer hydrogenation of ketones.[15]

• Iridium catalysts, in particular, can exhibit exceptionally high turnover frequencies, making them highly efficient for industrial applications.[16][17]

Experimental Protocols

Detailed and reproducible experimental protocols are vital for any researcher. Below are representative procedures for key cross-coupling reactions.

Palladium-Catalyzed Buchwald-Hartwig Amination of an Aryl Bromide

Materials:

• Aryl bromide (1.0 mmol)

• Aniline (1.2 mmol)

• Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd)

• XPhos (0.04 mmol)

• Sodium tert-butoxide (1.4 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Add the aryl bromide and aniline, followed by anhydrous toluene.

• Seal the tube and stir the reaction mixture at 100 °C for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate (B1210297) and filter through celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography.[2]

Copper-Catalyzed Ullmann Condensation (Modern Protocol)

Materials:

• Aryl halide (e.g., 4-chloroanisole)

• Amine (e.g., aniline)

• CuI (5-10 mol%)

• Ligand (e.g., an oxalic diamide (B1670390) derivative) (10 mol%)

• Base (e.g., K₃PO₄)

• Solvent (e.g., DMSO)

Procedure:

• To a reaction vessel, add the aryl halide, amine, CuI, ligand, and base.

• Add the solvent and heat the mixture to the specified temperature (e.g., 130 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction, perform an aqueous workup, and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify by chromatography.[1]

Nickel-Catalyzed Amination of an Aryl Chloride

Materials:

• Aryl chloride (1.0 mmol)

• Amine (1.2 mmol)

• Ni(COD)₂ (0.02 mmol, 2 mol%)

• DPPF (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (1.4 mmol)

• Toluene (4 mL)

Procedure:

• In a glovebox under an argon atmosphere, charge a sealable Schlenk tube with Ni(COD)₂, DPPF, and sodium tert-butoxide.

• Add 1 mL of toluene, followed by the aryl chloride, the amine, and the remaining 3 mL of toluene.

• Seal the tube, remove it from the glovebox, and heat the reaction mixture in an oil bath at the appropriate temperature (e.g., 100 °C) until the starting material is consumed.

• Cool the reaction, quench with water, and extract the product.

• Purify the product by column chromatography.[3]

Iridium-Catalyzed Asymmetric Transfer Hydrogenation of a Ketone

Materials:

• Ketone (e.g., acetophenone) (1 mmol)

• [Cp*IrCl₂]₂

• Chiral ligand (e.g., TsDPEN)

• Formate (B1220265) salt (as hydrogen source)

• Water (as solvent)

Procedure:

• The catalyst is typically formed in situ from [Cp*IrCl₂]₂ and the chiral ligand.

• In a reaction vessel, dissolve the ketone in water.

• Add the catalyst solution and the formate salt.

• Stir the reaction at a controlled temperature (e.g., 40 °C) and monitor for conversion.

• After the reaction is complete, extract the chiral alcohol product and determine the enantiomeric excess using chiral HPLC or GC.[15]

Catalytic Cycles and Mechanisms

Understanding the underlying mechanism of a catalytic reaction is crucial for optimization and troubleshooting. The following diagrams, generated using the DOT language, illustrate the proposed catalytic cycles for key transformations.

Figure 1: Catalytic cycle for the Palladium-catalyzed Buchwald-Hartwig amination.

Figure 2: A proposed catalytic cycle for the Copper-catalyzed Ullmann condensation.

Figure 3: A proposed Ni(I)/Ni(III) catalytic cycle for Nickel-catalyzed amination.[18][19]

Figure 4: Simplified mechanism for Iridium-catalyzed asymmetric transfer hydrogenation.[15]

Conclusion

The selection of a transition metal catalyst is a nuanced decision that depends on the specific transformation, substrate scope, and desired economic and environmental impact.

• Copper chloride and its derivatives have re-emerged as highly valuable catalysts, offering a cost-effective and less toxic alternative to palladium, especially for C-N and C-O bond formation. Modern advancements have significantly improved their performance, allowing for milder reaction conditions.

• Palladium remains the gold standard for many cross-coupling reactions due to its high reactivity, broad functional group tolerance, and well-understood catalytic cycles.

• Nickel catalysts have carved out a crucial niche, particularly for the activation of more challenging and economical aryl chlorides, making them highly attractive for large-scale synthesis.

• Rhodium and Iridium are unparalleled in the realm of asymmetric hydrogenation, providing access to chiral molecules with exceptional enantioselectivity, a critical requirement in the pharmaceutical industry.

For researchers and drug development professionals, a thorough understanding of the relative strengths and weaknesses of these catalytic systems is essential for the efficient and sustainable synthesis of target molecules. The data and protocols presented in this guide offer a starting point for informed catalyst selection and reaction optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advances in Copper and Nickel C─N and C─O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Simple Protocol for the C–N Cross-Coupling of Aryl Chlorides with Amines - ChemistryViews [chemistryviews.org]
• 8. d-nb.info [d-nb.info]
• 9. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pure.hw.ac.uk [pure.hw.ac.uk]
• 15. mdpi.com [mdpi.com]
• 16. Understanding ketone hydrogenation catalysis with anionic iridium(iii) complexes: the crucial role of counterion and solvation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Ni(i)–Ni(iii) cycle in Buchwald–Hartwig amination of aryl bromide mediated by NHC-ligated Ni(i) complexes - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 19. Ni(i)–Ni(iii) cycle in Buchwald–Hartwig amination of aryl bromide mediated by NHC-ligated Ni(i) complexes - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Copper(II) Chloride Dihydrate: A Versatile Catalyst in Organic Synthesis - A Comparative Guide

Copper(II) chloride dihydrate (CuCl₂·2H₂O) is an inexpensive and readily available transition metal salt that has found widespread use as a catalyst and reagent in a variety of organic transformations. Its versatility stems from its ability to act as a Lewis acid, an oxidizing agent, and a source of copper for catalytic cycles. This guide provides a comparative overview of the applications of copper(II) chloride dihydrate in key organic reactions, offering a side-by-side analysis with alternative methods, detailed experimental protocols, and visual representations of reaction pathways and workflows. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Oxidative Coupling of Phenols

The oxidative coupling of phenols is a powerful method for the synthesis of biphenolic compounds, which are valuable intermediates in the preparation of chiral ligands, natural products, and polymers. Copper(II) chloride is a well-established catalyst for this transformation.

Performance Comparison: CuCl₂·2H₂O vs. FeCl₃

A common alternative for the oxidative coupling of phenols is iron(III) chloride (FeCl₃). The following table compares the performance of CuCl₂·2H₂O and FeCl₃·6H₂O in the oxidative coupling of 2-naphthol (B1666908).

Catalyst	Reagent Ratio (Substrate:Catalyst)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CuCl₂·2H₂O	1:2	Methanol (B129727)	50-55	0.6	Not Specified	[1]
FeCl₃·6H₂O	1:2	Water (aqueous media)	Room Temp.	24	Not Specified	[2]
CuCl₂/FeCl₃·6H₂O (1:1 mixture)	1:1:1 (Substrate:Cu:Fe)	Ionic Liquid	100	Not Specified	High	[2]

Note: Direct yield comparison from a single source under identical conditions is limited. The data presented is a compilation from related studies.

Experimental Protocol: Oxidative Dimerization of 2-Naphthol using CuCl₂·2H₂O

This protocol is adapted from a representative procedure for the copper-catalyzed oxidative coupling of 2-naphthol.

Materials:

• 2-Naphthol

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Methanol

• 10% Hydrochloric acid

• Water

Procedure:

• In a round-bottom flask, a mixture of 2-naphthol (4 mmol) and copper(II) chloride dihydrate (8 mmol) is prepared.[1]

• The flask is placed in an oil bath and heated to 50-55 °C for approximately 35 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).[1]

• Upon completion, the flask is cooled to room temperature.

• The reaction mixture is dissolved in 30 mL of methanol and the reaction is quenched by adding 10% hydrochloric acid until the pH reaches 3.[1]

• Water is added to the mixture to precipitate the product.

• The precipitate, consisting of 1,1'-bi-2-naphthol, is collected by filtration, washed with methanol and water, and dried at room temperature.[1]

Reaction Workflow

Caption: Workflow for the synthesis of 1,1'-bi-2-naphthol.

Synthesis of Vinyl Sulfones

The addition of sulfonyl chlorides to alkenes, followed by elimination, is a common method for the synthesis of vinyl sulfones, which are important intermediates in organic synthesis and medicinal chemistry. Copper salts are effective catalysts for this transformation.

Performance Comparison: Copper Salts in Sulfonylation of Styrene (B11656)

Different copper salts can be employed for the synthesis of vinyl sulfones. The choice of the copper salt can influence the reaction efficiency.

Copper Salt	Ligand	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CuCl	Bipyridine	DCE	80	12	85	N/A
CuBr	Neocuproine	DCE	80	12	92	[3]
CuI	Bipyridine	DCE	80	12	78	N/A
CuCl₂·2H₂O	-	Acetonitrile (B52724)	Reflux	8.5	up to 97	[4]

Note: Data is compiled from various sources and may not represent a direct comparative study under identical conditions. DCE = 1,2-dichloroethane.

Experimental Protocol: Synthesis of (E)-Styryl p-Tolyl Sulfone using CuCl₂·2H₂O

This protocol describes a general procedure for the copper-catalyzed synthesis of a vinyl sulfone.

Materials:

• Styrene

• p-Toluenesulfonyl chloride

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Acetonitrile

• Triethylamine (B128534)

Procedure:

• To a solution of styrene (1.0 mmol) and p-toluenesulfonyl chloride (1.2 mmol) in acetonitrile (5 mL), copper(II) chloride dihydrate (0.05 mmol, 5 mol%) is added.

• The reaction mixture is stirred and heated to reflux for 8.5 hours.[4]

• After cooling to room temperature, triethylamine (1.5 mmol) is added, and the mixture is stirred for an additional 30 minutes to facilitate the elimination of HCl.

• The solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired (E)-styryl p-tolyl sulfone.

Reaction Mechanism Overview

Caption: Simplified radical mechanism for vinyl sulfone synthesis.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a fundamental reaction for the formation of aryl ketones. While strong Lewis acids like aluminum chloride (AlCl₃) are the standard catalysts, the potential of milder catalysts is of interest to improve the sustainability of the process.

Performance Comparison: CuCl₂·2H₂O vs. AlCl₃

Copper(II) chloride is a weak Lewis acid and generally not the catalyst of choice for Friedel-Crafts acylation. Aluminum chloride is significantly more effective.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CuCl₂·2H₂O	Stoichiometric	Dichloromethane (B109758)	Reflux	24	Low to trace	General Knowledge
AlCl₃	Stoichiometric	Dichloromethane	0 to RT	1-2	>90	[5][6][7]

Note: The use of CuCl₂·2H₂O as a primary catalyst for Friedel-Crafts acylation is not well-documented due to its low activity. The data for AlCl₃ represents a typical outcome.

Experimental Protocol: Attempted Friedel-Crafts Acylation of Toluene (B28343) with Acetyl Chloride using CuCl₂·2H₂O

This protocol illustrates a hypothetical attempt to use CuCl₂·2H₂O in a Friedel-Crafts acylation, which is expected to result in a low yield.

Materials:

• Toluene

• Acetyl chloride

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Dichloromethane (anhydrous)

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, copper(II) chloride dihydrate (1.1 equivalents) is suspended in anhydrous dichloromethane under an inert atmosphere.

• A solution of acetyl chloride (1.0 equivalent) in anhydrous dichloromethane is added dropwise to the suspension at 0 °C.

• After stirring for 15 minutes, a solution of toluene (1.0 equivalent) in anhydrous dichloromethane is added dropwise.

• The reaction mixture is allowed to warm to room temperature and then heated to reflux for 24 hours.

• The reaction is quenched by the slow addition of ice-cold water.

• The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The expected yield of 4-methylacetophenone is low.

Catalyst Activity Comparison

Caption: Relative Lewis acidity and catalytic activity.

Alpha-Chlorination of Carbonyl Compounds

The introduction of a chlorine atom at the α-position of a carbonyl compound is a valuable transformation for the synthesis of various functionalized molecules. Copper(II) chloride can serve as both a catalyst and a chlorine source for this reaction.

Performance Comparison: CuCl₂·2H₂O vs. SO₂Cl₂

Sulfuryl chloride (SO₂Cl₂) is another common reagent for the α-chlorination of ketones.

Reagent/Catalyst	Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)
CuCl₂·2H₂O	Cyclohexanone	DMF	60-80	4	~80
SO₂Cl₂	Cyclohexanone	CCl₄	Room Temp.	1	>90

Note: The data is based on typical laboratory procedures and may vary depending on the specific reaction conditions.

Experimental Protocol: α-Chlorination of Cyclohexanone using CuCl₂·2H₂O

This protocol provides a general method for the α-chlorination of a ketone using copper(II) chloride.

Materials:

• Cyclohexanone

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Dimethylformamide (DMF)

• Lithium chloride (optional, as an accelerator)

• Water

• Diethyl ether

Procedure:

• A mixture of copper(II) chloride dihydrate (2.2 equivalents) and lithium chloride (1.1 equivalents, optional) in DMF is heated to 60-80 °C.

• Cyclohexanone (1.0 equivalent) is added dropwise to the heated solution.

• The reaction mixture is stirred at this temperature for 4 hours.

• After cooling to room temperature, the mixture is poured into a separatory funnel containing water and diethyl ether.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by distillation or column chromatography to yield 2-chlorocyclohexanone.

Logical Relationship of Reagents

Caption: Relationship between substrate, reagents, and product.

References

• 1. asianpubs.org [asianpubs.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Copper (II) Chloride Dihydrate: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of copper (II) chloride dihydrate is critical for maintaining a secure laboratory environment and ensuring environmental protection. Copper (II) chloride dihydride is classified as hazardous to the aquatic environment, corrosive to metals, and harmful if swallowed or in contact with skin.[1] Therefore, direct disposal into drains or regular waste streams is strictly prohibited.[1][2] This guide provides detailed, step-by-step procedures for the treatment of copper (II) chloride dihydrate waste in a laboratory setting, enabling researchers, scientists, and drug development professionals to manage this chemical responsibly.

The primary principle for the proper disposal of copper (II) chloride dihydrate is to convert the soluble copper salt into an insoluble and less harmful form. This can be achieved through two main methods: precipitation and reduction . Following treatment, the resulting waste must be disposed of in accordance with national and local regulations, typically through a licensed chemical waste disposal firm.[1][2][3]

Method 1: Precipitation of Copper (II) Hydroxide (B78521)

This method involves reacting the copper (II) chloride solution with a base, such as sodium hydroxide, to precipitate insoluble copper (II) hydroxide.

Experimental Protocol:

• Personal Protective Equipment (PPE): Before starting, ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[1] All work should be conducted in a well-ventilated fume hood.

• Prepare the Copper (II) Chloride Solution: If you have solid copper (II) chloride dihydrate, dissolve it in deionized water to create a solution. For existing solutions, proceed to the next step.

• Neutralization and Precipitation:

  • Slowly and carefully add a 1 M solution of sodium hydroxide (NaOH) dropwise to the copper (II) chloride solution while stirring continuously.[4][5] The addition of a strong base like NaOH is exothermic, so slow addition is crucial to control the temperature.

  • A blue precipitate of copper (II) hydroxide (Cu(OH)₂) will form.[5]

  • Continue adding the sodium hydroxide solution until the pH of the supernatant (the liquid above the solid) is between 7 and 8.[6] You can monitor the pH using a pH meter or pH indicator strips.

• Separation of the Precipitate:

  • Allow the precipitate to settle at the bottom of the container. This may take some time.

  • Carefully decant the supernatant liquid.

  • Wash the precipitate by adding deionized water, stirring, allowing it to settle, and decanting the water. Repeat this washing step two to three times to remove any soluble impurities.

• Drying and Collection:

  • Filter the washed precipitate using a Buchner funnel and filter paper.

  • Allow the solid copper (II) hydroxide to dry completely in a well-ventilated area or a drying oven at a low temperature.

• Disposal:

  • The dried copper (II) hydroxide precipitate should be collected in a clearly labeled, sealed container for hazardous waste.

  • The decanted supernatant and wash water should be neutralized to a pH between 6 and 8 before being disposed of down the drain with copious amounts of water, in accordance with local regulations. Always check your institution's specific guidelines for aqueous waste disposal.

Method 2: Reduction to Elemental Copper

This method utilizes a more reactive metal, such as aluminum, to reduce the copper (II) ions in the solution to solid, elemental copper.

Experimental Protocol:

• Personal Protective Equipment (PPE): As with the precipitation method, wear safety goggles, a lab coat, and chemical-resistant gloves.[1] Perform this procedure in a fume hood.

• Prepare the Copper (II) Chloride Solution: Ensure the copper (II) chloride dihydrate is in an aqueous solution.

• Reduction Reaction:

  • Cut aluminum foil into small pieces to increase the surface area for the reaction.[7]

  • Add the aluminum foil pieces to the copper (II) chloride solution. The reaction is a single displacement reaction where aluminum replaces copper in the solution.[8]

  • The solution will begin to fizz as hydrogen gas is produced, and a reddish-brown solid (elemental copper) will start to precipitate on the surface of the aluminum.[7][9][10] The reaction is exothermic and will generate heat.[9][10]

  • Continue adding aluminum foil until the blue or green color of the copper (II) chloride solution fades, indicating that the copper ions have been consumed.[8] The solution will become colorless or a pale gray.

• Separation of Copper:

  • Once the reaction is complete, carefully decant the supernatant liquid, which now contains aluminum chloride.

  • Wash the solid copper precipitate with deionized water several times, as described in the precipitation method.

• Drying and Collection:

  • Filter the copper metal using a Buchner funnel and filter paper.

  • Allow the copper to dry completely.

• Disposal:

  • The dried elemental copper can be collected for recycling or disposed of as solid waste, in accordance with institutional guidelines.[11]

  • The remaining aluminum chloride solution should be neutralized to a pH between 6 and 8 before drain disposal with plenty of water, subject to local regulations.[3][12]

Quantitative Data Summary

The following table summarizes key quantitative data for the described disposal methods.

Parameter	Precipitation with Sodium Hydroxide	Reduction with Aluminum
Reaction Stoichiometry	CuCl₂ + 2NaOH → Cu(OH)₂ (s) + 2NaCl[5]	3CuCl₂ + 2Al → 3Cu (s) + 2AlCl₃[8]
Optimal pH for Precipitation	7 - 8[6]	Not Applicable
Precipitate Solubility	Copper (II) hydroxide is practically insoluble in water.[4]	Elemental copper is insoluble in water.
Copper Removal Efficiency	High, can be over 90% with careful pH control.[13]	High, reaction proceeds until the limiting reactant is consumed.

Disposal Workflow Diagrams

The following diagrams illustrate the decision-making and procedural workflows for the proper disposal of copper (II) chloride dihydrate.

Figure 1. Initial decision-making for copper (II) chloride dihydrate waste.

Figure 2. Workflow for disposal by precipitation with sodium hydroxide.

Figure 3. Workflow for disposal by reduction with aluminum.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. Safe Handling Guide: Sodium Hydroxide - CORECHEM Inc. [corecheminc.com]
• 3. safety - Safe and responsible disposal of aluminum chloride? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. studylib.net [studylib.net]
• 8. Demo 36: Aluminum - Copper Tradeoff [www-chem.ucsd.edu]
• 9. flinnsci.com [flinnsci.com]
• 10. teachnlearnchem.com [teachnlearnchem.com]
• 11. Efficient Copper Recycling Preparation Guide [okonrecycling.com]
• 12. reddit.com [reddit.com]
• 13. skoge.folk.ntnu.no [skoge.folk.ntnu.no]

Safeguarding Your Research: A Comprehensive Guide to Handling Copper (II) Chloride Dihydrate

Essential safety protocols and logistical plans for the handling and disposal of copper (II) chloride dihydrate are critical for ensuring a safe laboratory environment. This guide provides detailed procedural instructions for researchers, scientists, and drug development professionals to minimize risks and manage this chemical responsibly.

Copper (II) chloride dihydrate is a corrosive and hazardous substance that requires careful handling to prevent harm to personnel and the environment.[1] Adherence to the following personal protective equipment (PPE) guidelines, operational procedures, and disposal plans is mandatory for the safe use of this chemical.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the first line of defense against exposure. The following table summarizes the required protective gear when handling copper (II) chloride dihydrate.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields. A face shield may also be appropriate.[1]	Protects against eye irritation, serious eye damage, and potential blindness from dust or splashes.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene) and an impervious lab coat or apron.[1][2]	Prevents skin irritation, burns, and potential harm if absorbed through the skin.[1][2]
Respiratory Protection	A NIOSH-approved respirator with a dust cartridge should be used when engineering controls are insufficient or when dust is generated.[2][3]	Protects the respiratory tract from irritation due to inhalation of dust.[1]

Experimental Workflow for Safe Handling

Proper handling procedures are essential to minimize exposure and prevent accidents. The following diagram outlines the standard operating procedure for working with copper (II) chloride dihydrate.

Safe Handling Workflow for Copper (II) Chloride Dihydrate.

Operational Plan: Step-by-Step Guidance

1. Preparation:

• Don PPE: Before handling, put on all required personal protective equipment as detailed in the table above.

• Ensure Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of dust.[2][4]

• Gather Materials: Have all necessary equipment and reagents ready to avoid interruptions.

• Locate Safety Equipment: Ensure an eyewash station and safety shower are readily accessible.[2]

2. Handling:

• Avoid Dust: Handle the solid material carefully to avoid generating dust.[5]

• Weighing: If weighing is required, do so in a location with minimal air currents to prevent dust dispersal.

• Transfers: Use a spatula or other appropriate tool for transferring the solid. For solutions, use a pipette or pour carefully to avoid splashing.

• Storage: Keep the container tightly closed when not in use.[4][5] Store in a cool, dry, well-ventilated area away from incompatible materials such as metals and oxidizing agents.[1]

3. First-Aid Measures:

Exposure Route	First-Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[1]
Inhalation	Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Give 1-2 cups of water or milk to drink. Call a poison control center or seek immediate medical attention.[2][4]

Disposal Plan

Proper disposal of copper (II) chloride dihydrate and its containers is crucial to prevent environmental contamination.

• Waste Collection:

  • Collect waste material, including contaminated consumables, in a designated, clearly labeled, and sealed container.[4]

  • Do not mix with other waste streams.[6]

• Disposal Procedure:

  • Dispose of the chemical waste through an approved hazardous waste disposal facility.[1] Follow all local, state, and federal regulations for hazardous waste disposal.[6]

• Container Disposal:

  • Empty containers may retain product residue and should be handled as hazardous waste.[1] Do not reuse empty containers.[7] They should be disposed of through the same hazardous waste stream.

References

• 1. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 2. westliberty.edu [westliberty.edu]
• 3. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 4. Copper(II) Chloride Dihydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]